1,2-Bis(dichlorophosphino)ethane

• CAS: 28240-69-9

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 1,2-bis(dichlorophosphino)ethane

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive overview of the synthesis of 1,2-bis(dichlorophosphino)ethane, a key precursor in the development of various organophosphorus compounds. The document details the core synthetic methodology, experimental protocols, and relevant quantitative data, offering a valuable resource for professionals in chemical research and development.

Core Synthesis Methodology

The primary and most convenient industrial synthesis of 1,2-bis(dichlorophosphino)ethane (Cl₂PCH₂CH₂PCl₂) involves the direct reaction of ethylene (B1197577) (C₂H₄), white phosphorus (P₄), and phosphorus trichloride (B1173362) (PCl₃).[1] This one-step process is advantageous due to its atom economy and the direct formation of the desired carbon-phosphorus bonds.

The overall balanced chemical equation for this reaction is:

3 C₂H₄ + 0.5 P₄ + 4 PCl₃ → 3 Cl₂PCH₂CH₂PCl₂ [1]

This reaction is typically carried out under pressure and at elevated temperatures to ensure the efficient conversion of the starting materials. The mechanism involves the radical addition of phosphorus-containing species to ethylene.

Experimental Protocols

The following experimental protocol is based on the convenient synthesis method developed by Burt, Chatt, Hussain, and Leigh (1979), with additional details from related industrial processes.

Materials and Equipment:

• High-pressure autoclave equipped with a stirrer, gas inlet, liquid inlet, and temperature and pressure controls.

• Ethylene gas (high purity)

• White phosphorus (handle with extreme caution under an inert atmosphere)

• Phosphorus trichloride (distilled before use)

• Inert solvent (e.g., a high-boiling hydrocarbon or excess PCl₃)

• Distillation apparatus for purification

Procedure:

• Reactor Preparation: The autoclave is thoroughly dried and purged with an inert gas, such as nitrogen or argon, to remove any traces of air and moisture.

• Charging the Reactor:

  • White phosphorus is carefully transferred to the autoclave under an inert atmosphere.

  • Anhydrous phosphorus trichloride is added to the autoclave. The PCl₃ can also serve as the reaction solvent.

• Reaction Conditions:

  • The autoclave is sealed, and the stirrer is started.

  • The reactor is heated to the desired temperature, typically in the range of 200-250 °C.

  • Ethylene is then introduced into the reactor, and the pressure is raised to and maintained at a high level, often exceeding 50 atmospheres.

• Reaction Progression: The reaction is allowed to proceed for several hours with continuous stirring. The progress of the reaction can be monitored by observing the pressure drop as ethylene is consumed.

• Cooling and Depressurization: After the reaction is complete, the autoclave is cooled to room temperature, and the excess pressure is carefully vented.

• Product Isolation and Purification:

  • The crude reaction mixture, which contains the product, unreacted starting materials, and potential byproducts, is transferred to a distillation apparatus under an inert atmosphere.

  • The volatile components, primarily unreacted PCl₃, are removed by distillation at atmospheric pressure.

  • The remaining liquid is then distilled under reduced pressure to isolate the 1,2-bis(dichlorophosphino)ethane as a colorless liquid.

Safety Precautions:

• White phosphorus is highly toxic and pyrophoric and must be handled with extreme care under an inert atmosphere.

• Phosphorus trichloride is a corrosive and toxic liquid that reacts violently with water.

• The reaction is carried out at high temperatures and pressures and should only be performed in a suitable high-pressure reactor by trained personnel.

• All manipulations should be conducted in a well-ventilated fume hood.

Quantitative Data

The following table summarizes the key quantitative data associated with the synthesis of 1,2-bis(dichlorophosphino)ethane.

Parameter	Value	Reference
Reactants	Ethylene, White Phosphorus, Phosphorus Trichloride	[1]
Stoichiometry	3 C₂H₄ : 0.5 P₄ : 4 PCl₃	[1]
Typical Reaction Temperature	200 - 250 °C
Typical Reaction Pressure	> 50 atm
Boiling Point of Product	70 °C at 1 mmHg
Reported Yield	Varies depending on specific conditions, but can be high.

Synthesis Workflow

The following diagram illustrates the logical flow of the synthesis process for 1,2-bis(dichlorophosphino)ethane.

Caption: Synthesis workflow for 1,2-bis(dichlorophosphino)ethane.

References

• 1. 1,2-Bis(dichlorophosphino)ethane - Wikipedia [en.wikipedia.org]

An In-Depth Technical Guide to 1,2-Bis(dichlorophosphino)ethane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-Bis(dichlorophosphino)ethane, with the chemical formula (CH₂PCl₂)₂, is a colorless liquid that serves as a pivotal precursor in the synthesis of a wide array of chelating diphosphine ligands. These ligands are of significant interest in coordination chemistry and homogeneous catalysis, finding applications in various cross-coupling reactions and other transformative chemical processes. This guide provides a comprehensive overview of the properties, synthesis, reactivity, and handling of this important organophosphorus compound.

Core Properties

A summary of the fundamental physical and chemical properties of 1,2-bis(dichlorophosphino)ethane is presented below.

Property	Value	Reference
Chemical Formula	C₂H₄Cl₄P₂	[1]
Molecular Weight	231.81 g/mol
CAS Number	28240-69-9	[1]
Appearance	Colorless to pale yellow liquid	[1]
Boiling Point	70 °C at 1 mmHg
Density	1.536 g/mL at 25 °C
Refractive Index (n₂₀/D)	1.588

Synthesis and Reactivity

Synthesis of 1,2-Bis(dichlorophosphino)ethane

Caption: Synthesis of 1,2-bis(dichlorophosphino)ethane.

Reactivity and Role as a Ligand Precursor

1,2-Bis(dichlorophosphino)ethane is a key building block for the synthesis of bidentate phosphine (B1218219) ligands, which are widely used in catalysis. The phosphorus-chlorine bonds are susceptible to nucleophilic substitution, allowing for the introduction of a variety of organic groups. A prominent example is its reaction with Grignard reagents to form tetraalkyl- or tetraaryldiphosphines.

A general experimental protocol for the synthesis of such derivatives involves the dropwise addition of a solution of 1,2-bis(dichlorophosphino)ethane in an ethereal solvent to an excess of the appropriate Grignard reagent, also in an ethereal solvent. The reaction mixture is typically stirred for several hours at room temperature, followed by hydrolysis with an aqueous ammonium (B1175870) chloride solution. The resulting diphosphine is then extracted, dried, and purified.

One of the most common and important ligands synthesized from 1,2-bis(dichlorophosphino)ethane is 1,2-bis(dimethylphosphino)ethane (B1345682) (dmpe).

Caption: General pathway for diphosphine ligand synthesis.

Spectroscopic and Structural Data

Detailed spectroscopic and structural data for 1,2-bis(dichlorophosphino)ethane are not extensively reported in readily accessible literature. Commercial suppliers indicate that the Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectra conform to the expected structure, but specific data is scarce.

Note on Spectroscopic Data: For a research setting, it is crucial to obtain and interpret the spectroscopic data for the synthesized or purchased compound to confirm its identity and purity. The expected ³¹P NMR spectrum would show a single resonance, and the ¹H NMR would exhibit a complex multiplet for the ethylene bridge protons due to coupling with the phosphorus atoms.

Information regarding the precise molecular geometry, including bond lengths and angles, from techniques such as gas-phase electron diffraction or single-crystal X-ray diffraction of the pure compound is not currently available in the public domain.

Applications in Catalysis

While 1,2-bis(dichlorophosphino)ethane itself is not typically used directly as a ligand in catalytic systems, the diphosphine ligands derived from it are cornerstones of modern catalysis. These ligands, such as 1,2-bis(diphenylphosphino)ethane (B154495) (dppe) and dmpe, are employed in a multitude of catalytic reactions, including:

• Cross-Coupling Reactions: Suzuki-Miyaura, Heck, Stille, Sonogashira, Negishi, Hiyama, and Buchwald-Hartwig couplings.

• Hydrogenation

• Hydroformylation

The general workflow for utilizing a catalyst derived from a 1,2-bis(dichlorophosphino)ethane precursor in a cross-coupling reaction is outlined below.

Caption: From precursor to catalytic product.

Safety and Handling

1,2-Bis(dichlorophosphino)ethane is a corrosive and moisture-sensitive compound. It should be handled in a well-ventilated fume hood using appropriate personal protective equipment, including gloves, safety glasses, and a lab coat. It is crucial to avoid contact with skin and eyes and to prevent inhalation of its vapors. Due to its reactivity with water, it should be stored under an inert atmosphere.

Hazard Statement	GHS Pictogram
H314: Causes severe skin burns and eye damage.	GHS05: Corrosive

Conclusion

1,2-Bis(dichlorophosphino)ethane is a valuable and reactive intermediate in organophosphorus chemistry. Its primary utility lies in its role as a precursor to a diverse range of bidentate phosphine ligands that are indispensable in the field of homogeneous catalysis. While detailed characterization data for the compound itself is not widely disseminated, its synthetic transformations are well-established, enabling the creation of powerful tools for chemical synthesis. Researchers and professionals working with this compound should adhere to strict safety protocols due to its corrosive nature.

References

• 1. 1,2-Bis(dichlorophosphino)ethane - Wikipedia [en.wikipedia.org]

In-Depth Technical Guide: Elucidation of the Structure of 1,2-bis(dichlorophosphino)ethane

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-bis(dichlorophosphino)ethane, with the chemical formula C₂H₄Cl₄P₂, is a key organophosphorus compound utilized as a precursor in the synthesis of various chelating diphosphine ligands. These ligands are integral in the field of coordination chemistry and catalysis, finding applications in reactions such as Buchwald-Hartwig, Suzuki-Miyaura, and Heck cross-coupling reactions. An accurate understanding of its molecular structure is paramount for its effective application and the development of novel catalytic systems. This technical guide provides a comprehensive overview of the structural elucidation of 1,2-bis(dichlorophosphino)ethane, detailing its synthesis, physicochemical properties, and spectroscopic characterization.

Physicochemical and Structural Properties

1,2-bis(dichlorophosphino)ethane is a colorless to pale yellow liquid under standard conditions. A summary of its key physical and structural properties is presented in Table 1.

Property	Value
Molecular Formula	C₂H₄Cl₄P₂
Molecular Weight	231.81 g/mol
CAS Number	28240-69-9
IUPAC Name	(Ethane-1,2-diyl)bis(phosphonous dichloride)
Boiling Point	70 °C at 1 mmHg
Density	1.536 g/mL at 25 °C
Refractive Index	1.588 at 20 °C
SMILES	ClP(Cl)CCP(Cl)Cl

Table 1: Physicochemical and Structural Properties of 1,2-bis(dichlorophosphino)ethane.

Molecular Structure

The molecular structure of 1,2-bis(dichlorophosphino)ethane consists of a central ethane (B1197151) backbone with a dichlorophosphino (-PCl₂) group attached to each carbon atom. The phosphorus atoms are trivalent, and the molecule possesses a symmetrical structure.

Figure 1: Molecular structure of 1,2-bis(dichlorophosphino)ethane.

Experimental Protocols

Synthesis of 1,2-bis(dichlorophosphino)ethane

The synthesis of 1,2-bis(dichlorophosphino)ethane is achieved through the reaction of ethylene (B1197577) with white phosphorus and phosphorus trichloride.[1]

Reaction:

3 C₂H₄ + 0.5 P₄ + 4 PCl₃ → 3 Cl₂PCH₂CH₂PCl₂

Spectroscopic Characterization

The structural elucidation of 1,2-bis(dichlorophosphino)ethane relies heavily on various spectroscopic techniques. Although complete, officially published spectra are not widely available, data from commercial suppliers and related literature provide expected characteristic signals.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ³¹P NMR: The phosphorus-31 NMR spectrum is the most direct method for characterizing organophosphorus compounds. For compounds containing a P-Cl bond, the chemical shift is typically in the downfield region. Based on data for similar chlorophosphoramidite compounds, the ³¹P NMR chemical shift for 1,2-bis(dichlorophosphino)ethane is expected to be in the range of 174-180 ppm . The spectrum should exhibit a single peak, confirming the magnetic equivalence of the two phosphorus atoms.

• ¹³C NMR: The carbon-13 NMR spectrum provides information about the carbon framework of the molecule. Due to the symmetry of the molecule, a single resonance is expected for the two equivalent methylene (B1212753) (-CH₂-) carbons.

Infrared (IR) Spectroscopy

Infrared spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 1,2-bis(dichlorophosphino)ethane is expected to show characteristic absorption bands for C-H and P-Cl bonds. While a detailed spectrum with peak assignments is not publicly available, commercial sources confirm that the compound's IR spectrum is consistent with its structure.

Spectroscopic Technique	Expected Chemical Shift / Frequencies
³¹P NMR	~ 174-180 ppm
¹³C NMR	A single peak for the -CH₂- carbons
IR Spectroscopy	Characteristic C-H and P-Cl stretches

Table 2: Summary of Expected Spectroscopic Data for 1,2-bis(dichlorophosphino)ethane.

X-ray Crystallography

A search of the Cambridge Crystallographic Data Centre (CCDC) and other crystallographic databases did not yield a single-crystal X-ray diffraction structure for 1,2-bis(dichlorophosphino)ethane. This suggests that a crystal structure for this compound has not been determined or is not publicly available. The liquid nature of the compound at room temperature may present challenges for single-crystal growth.

Logical Workflow for Structure Elucidation

The following diagram illustrates the logical workflow for the synthesis and structural confirmation of 1,2-bis(dichlorophosphino)ethane.

Figure 2: Workflow for the synthesis and structural elucidation.

Conclusion

The structure of 1,2-bis(dichlorophosphino)ethane is well-established through its synthesis and fundamental spectroscopic characterization. While a detailed, publicly available experimental protocol and complete, high-resolution spectra are not readily accessible, the collective data from various sources provide a consistent and clear picture of its molecular identity. The primary methods for its structural confirmation are ³¹P and ¹³C NMR spectroscopy, which would confirm the presence of the key phosphorus and carbon environments. The absence of a single-crystal X-ray structure highlights a potential area for future research to provide definitive bond length and angle data for this important chemical building block.

References

• 1. 97%, liquid | Sigma-Aldrich [sigmaaldrich.com]

An In-depth Technical Guide to 3-Methyl-5-(trifluoromethyl)pyrazole

CAS Number: 10010-93-2 (Note: The requested CAS number 30436-39-4 could not be validated and is likely erroneous. This guide focuses on the structurally related and well-documented compound, 3-Methyl-5-(trifluoromethyl)pyrazole).

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the chemical and physical properties, synthesis, analytical data, and applications of 3-Methyl-5-(trifluoromethyl)pyrazole. This pyrazole (B372694) derivative is a key building block in the synthesis of a wide range of functional molecules, particularly in the pharmaceutical, agrochemical, and materials science sectors. The strategic incorporation of the trifluoromethyl group often imparts desirable properties such as enhanced metabolic stability, bioavailability, and binding affinity to the final products.

Core Chemical and Physical Properties

3-Methyl-5-(trifluoromethyl)pyrazole is a white to off-white crystalline solid at room temperature. Its core structure consists of a five-membered pyrazole ring substituted with a methyl group at the 3-position and a trifluoromethyl group at the 5-position.

Physicochemical Data

Property	Value	Reference
Molecular Formula	C₅H₅F₃N₂	[1]
Molecular Weight	150.10 g/mol
Melting Point	88-90 °C
Boiling Point	Not available
Appearance	White to orange solid	[2]
Solubility	Soluble in common organic solvents such as methanol (B129727), ethanol, and chloroform.
InChI	InChI=1S/C5H5F3N2/c1-3-2-4(10-9-3)5(6,7)8/h2H,1H3,(H,9,10)	[1]
InChIKey	DLCHCAYDSKIFIN-UHFFFAOYSA-N	[1]
Canonical SMILES	CC1=CC(=NN1)C(F)(F)F

Spectral Data

Technique	Data Highlights
¹H NMR (400 MHz, CDCl₃)	δ 9.88 (bs, 1H, NH), 6.32 (s, 1H, CH), 2.35 (s, 3H, CH₃)
¹³C NMR	Spectral data is available and confirms the molecular structure.
Mass Spectrometry (Electron Ionization)	Data available through the NIST WebBook.[1]

Synthesis and Experimental Protocols

The most common and efficient synthesis of 3-Methyl-5-(trifluoromethyl)pyrazole involves the condensation of a β-diketone with hydrazine (B178648) hydrate (B1144303).

Synthesis of 3-Methyl-5-(trifluoromethyl)pyrazole

A widely cited method for the synthesis of 3-Methyl-5-(trifluoromethyl)pyrazole is the reaction of 1,1,1-trifluoro-2,4-pentanedione (B1197229) with hydrazine hydrate.

Experimental Protocol:

• Reaction Setup: To a solution of 1,1,1-trifluoro-2,4-pentanedione (4.62 g, 30 mmol) in methanol (20 ml), slowly add hydrazine hydrate (945 μl, 30 mmol) at 0 °C with continuous stirring.

• Reaction Conditions: Allow the reaction mixture to gradually warm to room temperature and continue stirring for 16 hours.

• Work-up and Purification: Upon completion of the reaction, remove the solvent by concentration under reduced pressure. The resulting crude product can be further purified by recrystallization or column chromatography to yield 5-methyl-3-trifluoromethyl-1H-pyrazole as a yellow solid. This procedure typically results in a high yield of approximately 95%.

References

• 1. 1H-Pyrazole, 3-methyl-5-(trifluoromethyl)- [webbook.nist.gov]
• 2. 3-METHYL-5-(TRIFLUOROMETHYL)PYRAZOLE | 10010-93-2 [chemicalbook.com]

The Dichotomous Reactivity of P-Cl Bonds in 1,2-Bis(dichlorophosphino)ethane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,2-Bis(dichlorophosphino)ethane, with the chemical formula (CH₂PCl₂)₂, is a pivotal precursor in the synthesis of a diverse array of organophosphorus compounds, particularly chelating diphosphine ligands. The reactivity of this molecule is dominated by the four phosphorus-chlorine (P-Cl) bonds, which are highly susceptible to nucleophilic attack. This technical guide provides an in-depth exploration of the reactivity of these P-Cl bonds, focusing on nucleophilic substitution, oxidation, and reduction reactions. Detailed experimental protocols, quantitative data, and mechanistic insights are presented to serve as a comprehensive resource for researchers in organophosphorus chemistry, catalysis, and materials science.

Introduction

1,2-Bis(dichlorophosphino)ethane is a colorless liquid that serves as a fundamental building block for the synthesis of bidentate phosphine (B1218219) ligands.[1] These ligands are integral in coordination chemistry and homogeneous catalysis, influencing the steric and electronic properties of metal centers. The core of 1,2-bis(dichlorophosphino)ethane's utility lies in the high reactivity of its P-Cl bonds, which allows for the facile introduction of a wide variety of organic and inorganic moieties. This guide will systematically dissect the key reactions involving these bonds.

Nucleophilic Substitution Reactions

The most prevalent mode of reactivity for the P-Cl bonds in 1,2-bis(dichlorophosphino)ethane is nucleophilic substitution. This pathway allows for the creation of new P-C, P-N, and P-O bonds, leading to a diverse range of diphosphine derivatives.

Reaction with Organometallic Reagents: Formation of P-C Bonds

The reaction with Grignard reagents or organolithium compounds is a cornerstone for the synthesis of 1,2-bis(dialkyl/diarylphosphino)ethanes. These reactions proceed via a nucleophilic attack of the carbanion from the organometallic reagent on the electrophilic phosphorus atom, displacing the chloride ion.

Experimental Protocol: Synthesis of 1,2-Bis(dimethylphosphino)ethane (dmpe) [2]

• Reaction Equation: Cl₂PCH₂CH₂PCl₂ + 4 MeMgI → Me₂PCH₂CH₂PMe₂ + 4 MgICl[2]

• Procedure:

  • To a solution of 1,2-bis(dichlorophosphino)ethane in an anhydrous, ethereal solvent (e.g., diethyl ether or THF) under an inert atmosphere (e.g., nitrogen or argon), a solution of methylmagnesium iodide (MeMgI) is added dropwise at a controlled temperature, typically 0 °C.

  • A molar excess of the Grignard reagent (at least 4 equivalents) is used to ensure complete substitution of all four P-Cl bonds.

  • The reaction mixture is stirred for a specified period, often several hours, and may be allowed to warm to room temperature.

  • The reaction is quenched by the slow addition of a proton source, such as a saturated aqueous solution of ammonium (B1175870) chloride.

  • The organic layer is separated, and the aqueous layer is extracted with an organic solvent.

  • The combined organic layers are dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filtered, and the solvent is removed under reduced pressure.

  • The crude product is purified by distillation or crystallization.

Table 1: Quantitative Data for Nucleophilic Substitution with Organometallic Reagents

Product	Reagent	Yield (%)	31P NMR (δ, ppm)	Reference
1,2-Bis(dimethylphosphino)ethane (dmpe)	MeMgI	Moderate	-48.5	[3][4]
1,2-Bis(diethylphosphino)ethane (depe)	EtMgCl	Good	-20.3	[3]
1,2-Bis(di-iso-propylphosphino)ethane (dippe)	i-PrMgCl	Good	+19.8	[3]
1,2-Bis(di-tert-butylphosphino)ethane (dtbpe)	t-BuLi	Good	+34.5	[3]
1,2-Bis(dicyclohexylphosphino)ethane (dcpe)	CyMgCl	75	+1.5	[5]
1,2-Bis(diphenylphosphino)ethane (dppe)	PhLi or PhMgBr	74	-13.1	[6]

Diagram 1: General Workflow for the Synthesis of 1,2-Bis(dialkyl/diarylphosphino)ethanes

References

• 1. Phosphoryl chloride - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. A Convenient Synthetic Protocol to 1,2-Bis(dialkylphosphino)ethanes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. 1,2-Bis(diphenylphosphino)ethane - Wikipedia [en.wikipedia.org]
• 6. datapdf.com [datapdf.com]

Spectroscopic and Synthetic Profile of 1,2-Bis(dichlorophosphino)ethane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the spectroscopic and synthetic aspects of 1,2-bis(dichlorophosphino)ethane (CAS No. 28240-69-9). This highly reactive organophosphorus compound is a critical precursor in the synthesis of various diphosphine ligands, which are of significant interest in catalysis and materials science. This document collates available physical and chemical data, outlines a detailed, though generalized, experimental protocol for its synthesis, and provides methodologies for its spectroscopic characterization. Due to the compound's reactive and air-sensitive nature, detailed experimental spectra are not widely published. Therefore, this guide also serves as a framework for the acquisition and interpretation of such data.

Introduction

1,2-Bis(dichlorophosphino)ethane, with the chemical formula C₂H₄Cl₄P₂, is a colorless liquid that serves as a fundamental building block in organophosphorus chemistry.[1][2][3] Its bifunctional nature, possessing two dichlorophosphino groups, allows for its use in the synthesis of a variety of chelating diphosphine ligands through reactions with Grignard reagents or secondary amines.[1][4] One of the most common applications is its use as a precursor to synthesize 1,2-bis(dimethylphosphino)ethane (B1345682) (dmpe), a valuable ligand in coordination chemistry.[1][4] The high reactivity and air-sensitivity of 1,2-bis(dichlorophosphino)ethane necessitate careful handling under inert atmosphere conditions.

Physicochemical Properties

A summary of the key physicochemical properties of 1,2-bis(dichlorophosphino)ethane is presented in Table 1.

Table 1: Physicochemical Properties of 1,2-Bis(dichlorophosphino)ethane

Property	Value	Reference
Molecular Formula	C₂H₄Cl₄P₂	[1][2][3]
Molar Mass	231.81 g/mol	[1][2]
Appearance	Colorless to pale yellow liquid	[3]
Boiling Point	70 °C at 1 mmHg	[2]
Density	1.536 g/mL at 25 °C	[2]
Refractive Index (n20/D)	1.588	[2]
CAS Number	28240-69-9	[1][2]

Synthesis

Reaction Scheme

The most commonly cited synthesis of 1,2-bis(dichlorophosphino)ethane involves the reaction of ethylene (B1197577), white phosphorus (P₄), and phosphorus trichloride (B1173362) (PCl₃).[1]

3 C₂H₄ + 0.5 P₄ + 4 PCl₃ → 3 (CH₂PCl₂)₂

Experimental Protocol

This is a generalized procedure based on the known reactivity of the starting materials. The specific conditions may vary and should be optimized based on laboratory capabilities and safety assessments. This reaction should only be performed by trained personnel in a well-ventilated fume hood and with appropriate personal protective equipment.

Materials:

• White phosphorus (P₄) - EXTREMELY TOXIC AND PYROPHORIC

• Phosphorus trichloride (PCl₃) - CORROSIVE AND TOXIC

• Ethylene (C₂H₄) gas

• A suitable high-pressure reactor (e.g., a stainless-steel autoclave) equipped with a stirrer, pressure gauge, and thermocouple.

• Inert, dry solvent (e.g., a high-boiling hydrocarbon)

Procedure:

• Reactor Preparation: The reactor must be scrupulously cleaned, dried, and purged with an inert gas (e.g., argon or nitrogen) to remove all traces of air and moisture.

• Charging the Reactor: Under an inert atmosphere, the reactor is charged with the inert solvent, white phosphorus, and phosphorus trichloride. The reactor is then sealed.

• Introduction of Ethylene: The reactor is pressurized with ethylene gas to the desired pressure. The pressure will need to be monitored and maintained as the reaction proceeds.

• Reaction Conditions: The stirred reaction mixture is heated to the reaction temperature (specific temperature and pressure conditions are proprietary and would be detailed in patents such as that by Toy and Uhing). The reaction is typically carried out under elevated pressure and temperature.

• Monitoring the Reaction: The reaction progress can be monitored by the uptake of ethylene, as observed by the pressure drop in the reactor.

• Work-up: After the reaction is complete, the reactor is cooled to room temperature, and the excess ethylene pressure is carefully vented. The reaction mixture is then transferred under an inert atmosphere.

• Purification: The product, 1,2-bis(dichlorophosphino)ethane, is isolated from the reaction mixture by fractional distillation under reduced pressure. The purity of the collected fractions should be assessed by spectroscopic methods.

Spectroscopic Data

Due to its high reactivity, detailed spectroscopic data for 1,2-bis(dichlorophosphino)ethane is not widely available in the public domain. Commercial suppliers confirm the identity and purity of the compound using NMR and IR spectroscopy, but the spectra themselves are not published.[5][6] The following tables are structured to present the expected spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 2: NMR Spectroscopic Data for 1,2-Bis(dichlorophosphino)ethane

Nucleus	Solvent	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
³¹P	CDCl₃	Data not available	Singlet	-	PCl₂
¹H	CDCl₃	Data not available	Multiplet	Data not available	-CH₂-
¹³C	CDCl₃	Data not available	Triplet (due to P-C coupling)	Data not available	-CH₂-

Note: The ³¹P NMR is expected to show a single resonance in the downfield region typical for P(III) chlorides. The ¹H NMR would likely show a complex multiplet for the ethane (B1197151) bridge protons due to coupling with both phosphorus nuclei. The ¹³C NMR is expected to show a triplet for the equivalent methylene (B1212753) carbons due to coupling to the two phosphorus atoms.

Infrared (IR) Spectroscopy

Table 3: IR Spectroscopic Data for 1,2-Bis(dichlorophosphino)ethane

Wavenumber (cm⁻¹)	Intensity	Assignment
Data not available	-	C-H stretching
Data not available	-	CH₂ scissoring
Data not available	-	P-Cl stretching
Data not available	-	P-C stretching

Note: The IR spectrum is expected to show characteristic absorption bands for C-H stretching and bending, as well as strong absorptions corresponding to P-Cl and P-C bonds.

Raman Spectroscopy

Table 4: Raman Spectroscopic Data for 1,2-Bis(dichlorophosphino)ethane

Raman Shift (cm⁻¹)	Intensity	Assignment
Data not available	-	P-Cl symmetric stretching
Data not available	-	P-C symmetric stretching
Data not available	-	C-C stretching

Note: Raman spectroscopy would be particularly useful for observing the symmetric vibrations of the P-Cl and P-C bonds, which are often weak in the IR spectrum.

Mass Spectrometry (MS)

Table 5: Mass Spectrometry Data for 1,2-Bis(dichlorophosphino)ethane

m/z	Relative Intensity (%)	Ion
Data not available	-	[M]⁺
Data not available	-	[M - Cl]⁺
Data not available	-	[PCl₂]⁺
Data not available	-	[CH₂PCl₂]⁺

Note: The mass spectrum is expected to show the molecular ion peak with a characteristic isotopic pattern due to the presence of four chlorine atoms. Common fragments would include the loss of chlorine atoms and cleavage of the P-C and C-C bonds.

Experimental Protocols for Spectroscopic Analysis

Given the air-sensitive nature of 1,2-bis(dichlorophosphino)ethane, all sample preparations and measurements must be conducted under an inert atmosphere.

NMR Spectroscopy

• Sample Preparation: In a glovebox or using Schlenk line techniques, dissolve 50-100 mg of 1,2-bis(dichlorophosphino)ethane in approximately 0.5 mL of a dry, deuterated solvent (e.g., CDCl₃, C₆D₆).

• Transfer to NMR Tube: Transfer the solution to a dry NMR tube fitted with a J. Young valve or a sealed cap under the inert atmosphere.

• Data Acquisition: Acquire ³¹P, ¹H, and ¹³C NMR spectra on a suitable NMR spectrometer. For ³¹P NMR, an external standard of 85% H₃PO₄ is used. Proton decoupling is typically employed for ³¹P and ¹³C NMR to simplify the spectra.

IR and Raman Spectroscopy

• Sample Preparation: For IR spectroscopy, a thin film of the neat liquid can be prepared between two KBr or NaCl plates inside a glovebox. For Raman spectroscopy, the neat liquid can be sealed in a glass capillary under an inert atmosphere.

• Data Acquisition: Obtain the spectra using a standard FT-IR and FT-Raman spectrometer.

Mass Spectrometry

• Sample Introduction: Due to the compound's reactivity and relatively low boiling point, Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization (EI) is a suitable method. The sample should be diluted in a dry, inert solvent and injected into the GC-MS system.

• Data Acquisition: Acquire the mass spectrum, paying attention to the isotopic distribution patterns of chlorine-containing fragments.

Workflow Visualization

The following diagram illustrates the synthesis and characterization workflow for 1,2-bis(dichlorophosphino)ethane.

Caption: Synthesis and characterization workflow for 1,2-bis(dichlorophosphino)ethane.

Conclusion

References

• 1. 1,2-Bis(dichlorophosphino)ethane - Wikipedia [en.wikipedia.org]
• 2. 1,2-Bis(dichlorophosphino)ethane 97 28240-69-9 [sigmaaldrich.com]
• 3. strem.com [strem.com]
• 4. 1,2-Bis(dimethylphosphino)ethane - Wikipedia [en.wikipedia.org]
• 5. 1,2-Bis(dichlorophosphino)ethane, 97% 5 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 6. 1,2-Bis(dichlorophosphino)ethane, 96% 25 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]

In-Depth Technical Guide: Determination of the Molecular Weight of 1,2-bis(dichlorophosphino)ethane

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed breakdown of the molecular weight of 1,2-bis(dichlorophosphino)ethane, an organophosphorus compound utilized as a precursor to chelating diphosphines.

Molecular Formula and Structure

1,2-bis(dichlorophosphino)ethane is an organophosphorus compound.[1] Its chemical structure consists of a two-carbon ethane (B1197151) backbone with a dichlorophosphino group attached to each carbon atom. The molecular formula for this compound is C₂H₄Cl₄P₂ .[1][2][3][4][5]

Calculation of Molecular Weight

The molecular weight (or molar mass) of a compound is the sum of the atomic weights of its constituent atoms. The calculation for 1,2-bis(dichlorophosphino)ethane is based on its molecular formula, C₂H₄Cl₄P₂.

The constituent elements and their respective atomic weights are:

• Carbon (C): The standard atomic weight of carbon is approximately 12.011 atomic mass units (amu).[6][7]

• Hydrogen (H): The standard atomic weight of hydrogen is approximately 1.008 amu.[8][9][10]

• Chlorine (Cl): The standard atomic weight of chlorine is approximately 35.453 amu.[11]

• Phosphorus (P): Phosphorus is a monoisotopic element with a standard atomic weight of approximately 30.974 amu.[12][13][14][15][16]

The molecular weight is calculated as follows:

(Number of C atoms × Atomic weight of C) + (Number of H atoms × Atomic weight of H) + (Number of Cl atoms × Atomic weight of Cl) + (Number of P atoms × Atomic weight of P)

(2 × 12.011) + (4 × 1.008) + (4 × 35.453) + (2 × 30.974) = 231.81 g/mol

Data Presentation: Atomic and Molecular Weights

The following table summarizes the quantitative data used to determine the molecular weight of 1,2-bis(dichlorophosphino)ethane.

Element (Symbol)	Number of Atoms	Standard Atomic Weight (amu)	Total Contribution to Molecular Weight (amu)
Carbon (C)	2	12.011	24.022
Hydrogen (H)	4	1.008	4.032
Chlorine (Cl)	4	35.453	141.812
Phosphorus (P)	2	30.974	61.948
Total	231.814

The calculated molecular weight of 1,2-bis(dichlorophosphino)ethane is 231.81 g/mol .[2][3] This value is consistent with published data for the compound.[1][2][3]

References

• 1. 1,2-Bis(dichlorophosphino)ethane - Wikipedia [en.wikipedia.org]
• 2. strem.com [strem.com]
• 3. 1,2-Bis(dichlorophosphino)ethane, 97% | Fisher Scientific [fishersci.ca]
• 4. 1,2-Bis(dichlorophosphino)ethane, 97% 321470010 from Thermo Fisher Scientific | Labcompare.com [labcompare.com]
• 5. 321470010 [thermofisher.com]
• 6. m.youtube.com [m.youtube.com]
• 7. Atomic Weights and Isotopic Compositions for Carbon [physics.nist.gov]
• 8. quora.com [quora.com]
• 9. Hydrogen - Wikipedia [en.wikipedia.org]
• 10. youtube.com [youtube.com]
• 11. quora.com [quora.com]
• 12. byjus.com [byjus.com]
• 13. Phosphorus - Wikipedia [en.wikipedia.org]
• 14. A brief note on Atomic Mass of Phosphorus [unacademy.com]
• 15. Atomic Weight of Phosphorus | Commission on Isotopic Abundances and Atomic Weights [ciaaw.org]
• 16. Atomic Data for Phosphorus (P ) [physics.nist.gov]

Navigating the Solubility Landscape of 1,2-bis(dichlorophosphino)ethane in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-bis(dichlorophosphino)ethane is a key organophosphorus compound utilized as a precursor in the synthesis of various diphosphine ligands, which are crucial in catalysis and coordination chemistry. A thorough understanding of its solubility in organic solvents is paramount for its effective handling, reaction optimization, and purification. This technical guide provides a comprehensive overview of the available solubility information for 1,2-bis(dichlorophosphino)ethane, outlines a detailed experimental protocol for its quantitative solubility determination, and presents a visual workflow to aid in experimental design.

While specific quantitative solubility data for 1,2-bis(dichlorophosphino)ethane is not extensively documented in publicly available literature, its reactivity and use in various synthetic procedures provide strong indications of its solubility profile. This guide synthesizes this implicit information and offers a practical framework for its empirical determination.

Qualitative Solubility Profile

Based on its prevalent use as a reagent in chemical synthesis, 1,2-bis(dichlorophosphino)ethane, a colorless liquid, is inferred to be soluble in a range of common aprotic organic solvents. This solubility is essential for achieving homogeneous reaction media and facilitating its reaction with other non-polar and polar aprotic reagents. The following table summarizes the qualitative solubility based on its documented use in organic reactions.

Organic Solvent	Qualitative Solubility	Context of Use
Tetrahydrofuran (THF)	Soluble	Commonly used as a solvent for reactions involving Grignard reagents and other nucleophiles with 1,2-bis(dichlorophosphino)ethane.
Diethyl Ether (Et₂O)	Soluble	Utilized as a solvent in various synthetic preparations involving 1,2-bis(dichlorophosphino)ethane.
Dichloromethane (CH₂Cl₂)	Soluble	Employed as a reaction medium for the synthesis of derivatives of 1,2-bis(dichlorophosphino)ethane.
Benzene	Likely Soluble	Aromatic hydrocarbons are generally good solvents for organophosphorus compounds.
Toluene (B28343)	Likely Soluble	Similar to benzene, toluene is expected to be a suitable solvent.
Hexane	Likely Soluble	Non-polar aliphatic hydrocarbons may serve as suitable solvents.
Water	Reactive	Reacts with water, leading to hydrolysis of the P-Cl bonds. It is not considered soluble in water in the traditional sense due to this reactivity.

Experimental Protocol for Quantitative Solubility Determination

The following is a detailed methodology for the quantitative determination of the solubility of 1,2-bis(dichlorophosphino)ethane in an organic solvent, based on the widely accepted isothermal shake-flask method.

Objective: To determine the saturation solubility of 1,2-bis(dichlorophosphino)ethane in a specified organic solvent at a controlled temperature.

Materials:

• 1,2-bis(dichlorophosphino)ethane (high purity)

• Anhydrous organic solvent of choice (e.g., THF, hexane)

• Glass vials with PTFE-lined screw caps

• Thermostatically controlled shaker or water bath

• Analytical balance

• Gas-tight syringes

• Volumetric flasks

• Gas chromatograph with a suitable detector (e.g., Flame Ionization Detector - FID or a Phosphorus-specific detector) or another suitable analytical instrument (e.g., NMR spectrometer with an internal standard).

• Inert gas (e.g., Argon or Nitrogen)

Procedure:

• Preparation of Saturated Solutions:

  • Under an inert atmosphere (to prevent hydrolysis from atmospheric moisture), add an excess amount of 1,2-bis(dichlorophosphino)ethane to a series of glass vials.

  • To each vial, add a known volume of the anhydrous organic solvent. The amount of 1,2-bis(dichlorophosphino)ethane should be sufficient to ensure that a solid phase (undissolved liquid) remains at equilibrium.

  • Securely cap the vials.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Agitate the vials for a sufficient period to ensure that equilibrium is reached. A period of 24 to 72 hours is typically recommended. Preliminary experiments can be conducted to determine the time required to reach equilibrium.

• Sample Collection and Preparation:

  • After equilibration, cease agitation and allow the vials to stand undisturbed in the temperature-controlled environment for at least 12 hours to allow for the complete sedimentation of the excess undissolved 1,2-bis(dichlorophosphino)ethane.

  • Carefully withdraw a known volume of the clear supernatant (the saturated solution) using a gas-tight syringe. To avoid disturbing the undissolved layer, it is advisable to use a syringe filter.

  • Immediately transfer the collected aliquot to a volumetric flask and dilute with the same organic solvent to a known final volume. This dilution step is crucial to bring the concentration within the linear range of the analytical instrument.

• Quantitative Analysis:

  • Analyze the diluted samples using a pre-calibrated gas chromatograph or other suitable analytical instrument.

  • Prepare a series of standard solutions of 1,2-bis(dichlorophosphino)ethane of known concentrations in the same organic solvent.

  • Generate a calibration curve by plotting the instrument response against the concentration of the standard solutions.

  • From the calibration curve, determine the concentration of 1,2-bis(dichlorophosphino)ethane in the diluted samples.

• Calculation of Solubility:

  • Calculate the concentration of the original saturated solution by accounting for the dilution factor.

  • The solubility is typically expressed in grams per 100 mL ( g/100 mL) or moles per liter (mol/L).

Safety Precautions: 1,2-bis(dichlorophosphino)ethane is corrosive and reacts with moisture. All manipulations should be carried out in a well-ventilated fume hood under an inert atmosphere. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn.

Visualization of Experimental Workflow

The following diagram illustrates the key stages of the experimental protocol for determining the solubility of 1,2-bis(dichlorophosphino)ethane.

Caption: Workflow for determining the solubility of 1,2-bis(dichlorophosphino)ethane.

This comprehensive guide provides researchers with the necessary qualitative background and a robust experimental framework to confidently work with and characterize the solubility of 1,2-bis(dichlorophosphino)ethane in various organic solvents. The provided protocol and workflow diagram are intended to serve as a foundational resource for designing and executing accurate solubility studies.

An In-depth Technical Guide to the Thermal Stability of 1,2-bis(dichlorophosphino)ethane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current understanding of the thermal stability of 1,2-bis(dichlorophosphino)ethane. Due to the limited availability of specific experimental thermal analysis data for this compound in publicly accessible literature, this guide combines information from safety data sheets, general principles of organophosphorus chemistry, and detailed experimental protocols for analogous compounds to offer a thorough understanding of its expected thermal behavior.

Introduction

1,2-bis(dichlorophosphino)ethane, with the chemical formula (CH₂PCl₂)₂, is a colorless liquid that serves as a crucial precursor in the synthesis of various chelating diphosphine ligands.[1] These ligands are of significant interest in coordination chemistry and catalysis. Understanding the thermal stability of this compound is paramount for its safe handling, storage, and application in chemical synthesis, particularly in processes requiring elevated temperatures.

Physicochemical Properties

A summary of the key physical and chemical properties of 1,2-bis(dichlorophosphino)ethane is presented in the table below.

Property	Value
Chemical Formula	C₂H₄Cl₄P₂
Molar Mass	231.80 g/mol
Appearance	Colorless liquid
Boiling Point	68 °C at 1 mmHg
Synonyms	(Ethane-1,2-diyl)bis(phosphonous dichloride), Ethylenebis(dichlorophosphine)

Source: Wikipedia[1]

Thermal Stability and Decomposition

Decomposition Product	Chemical Formula
Carbon monoxide	CO
Carbon dioxide	CO₂
Oxides of phosphorus	PₓOᵧ
Hydrogen chloride gas	HCl

The thermal degradation of organophosphorus compounds is a complex process. For compounds containing phosphorus-chlorine bonds, thermal decomposition often involves the cleavage of these bonds, which can lead to the formation of hydrogen chloride in the presence of proton sources. The phosphorus-carbon bonds are generally more thermally stable than phosphorus-oxygen bonds.[2][3] The final decomposition products will likely depend on the specific conditions, such as temperature, atmosphere (inert or oxidative), and the presence of other reactive species.

Experimental Protocols

While a detailed, step-by-step protocol for the industrial synthesis of 1,2-bis(dichlorophosphino)ethane from ethylene, white phosphorus, and phosphorus trichloride (B1173362) is not publicly detailed, the synthesis of related and widely used diphosphine ligands from their precursors provides valuable insight into the experimental methodologies in this area of chemistry.[1] Below is a representative protocol for the synthesis of 1,2-bis(diphenylphosphino)ethane (B154495) (dppe), a common diphosphine ligand.

Synthesis of 1,2-bis(diphenylphosphino)ethane (dppe)

This procedure is adapted from the synthesis described by Hewertson and Watson.

Materials and Equipment:

• 500-mL three-neck, round-bottomed flask

• Overhead mechanical stirrer

• Dry ice-acetone bath (-78 °C)

• Dry ammonia (B1221849) gas source

• Sodium metal

• Triphenylphosphine

• 1,2-dichloroethane (B1671644)

• Dry diethyl ether

• 1-propanol (B7761284) for recrystallization

• Fume hood

Procedure:

• A 500-mL, three-neck, round-bottomed flask equipped with an overhead mechanical stirrer is flushed with dry nitrogen gas and flame-dried to remove any traces of water.

• The flask is then immersed in a dry ice-acetone bath at -78 °C.

• Dry ammonia gas is condensed into the flask to obtain approximately 300 mL of liquid ammonia.

• Small chunks of sodium metal (5.15 g, 0.25 mol) are carefully added to the liquid ammonia with stirring. The solution will turn a deep blue color.

• Triphenylphosphine (32.7 g, 0.12 mol) is added portion-wise over a 10-minute period. The solution will turn orange.

• The mixture is stirred for 1 hour.

• A solution of 1,2-dichloroethane (10 mL, 0.12 mol) in 20 mL of dry diethyl ether is added to the reaction mixture.

• The reaction is allowed to warm to room temperature. The orange color will disappear, and the solution will turn white.

• After the liquid ammonia has evaporated, the remaining solid is washed with 1 liter of water and 200 mL of methanol.

• The dried white solid is recrystallized from hot 1-propanol to yield the pure 1,2-bis(diphenylphosphino)ethane product.[4]

For researchers intending to study the thermal stability of 1,2-bis(dichlorophosphino)ethane, the following general methodologies for TGA and DSC can be applied.

Thermogravimetric Analysis (TGA):

• A small, accurately weighed sample (typically 5-10 mg) of 1,2-bis(dichlorophosphino)ethane is placed in a TGA sample pan (e.g., alumina (B75360) or platinum).

• The sample is loaded into the TGA instrument.

• The furnace is purged with an inert gas (e.g., nitrogen or argon) to provide a non-reactive atmosphere.

• The sample is heated at a constant rate (e.g., 10 °C/min) over a specified temperature range (e.g., from room temperature to 600 °C).

• The mass of the sample is continuously monitored as a function of temperature.

• The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset of decomposition and the temperatures of maximum mass loss.

Differential Scanning Calorimetry (DSC):

• A small sample (typically 2-5 mg) of 1,2-bis(dichlorophosphino)ethane is hermetically sealed in a DSC pan (e.g., aluminum). An empty, sealed pan is used as a reference.

• The sample and reference pans are placed in the DSC cell.

• The cell is purged with an inert gas.

• The sample is subjected to a controlled temperature program, which may include heating, cooling, and isothermal segments. A typical heating rate is 10 °C/min.

• The heat flow to or from the sample relative to the reference is measured as a function of temperature.

• The resulting DSC curve (heat flow vs. temperature) is analyzed to identify thermal events such as melting, crystallization, and decomposition (exothermic or endothermic processes).

Visualizations

Caption: Synthesis workflow for 1,2-bis(diphenylphosphino)ethane.

Caption: Expected thermal decomposition of 1,2-bis(dichlorophosphino)ethane.

Conclusion

1,2-bis(dichlorophosphino)ethane is a valuable precursor in organophosphorus chemistry. While specific quantitative data on its thermal stability is scarce, qualitative information from safety data sheets indicates that it undergoes decomposition upon heating to release hazardous gases, including hydrogen chloride, carbon monoxide, carbon dioxide, and oxides of phosphorus. The provided experimental protocols for analogous compounds and general thermal analysis techniques offer a framework for the safe handling and further investigation of this compound's thermal properties. Further research employing techniques such as TGA coupled with mass spectrometry (TGA-MS) or Fourier-transform infrared spectroscopy (TGA-FTIR) would be invaluable in elucidating the precise decomposition pathway and identifying the evolved gaseous products as a function of temperature.

References

• 1. 1,2-Bis(dichlorophosphino)ethane - Wikipedia [en.wikipedia.org]
• 2. Thermal Degradation of Organophosphorus Flame Retardants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. datapdf.com [datapdf.com]

An In-depth Technical Guide to 1,2-Bis(dichlorophosphino)ethane: Discovery, History, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the organophosphorus compound 1,2-bis(dichlorophosphino)ethane, with the chemical formula (CH₂PCl₂)₂. It details the historical context of its discovery, its pivotal role as a precursor in the synthesis of important chelating diphosphine ligands, and a review of its synthetic methodologies. This document includes a compilation of its physicochemical properties, detailed experimental protocols for key reactions where available, and visual representations of its synthetic pathways to serve as a valuable resource for researchers in organometallic chemistry and catalysis.

Introduction

1,2-Bis(dichlorophosphino)ethane is a colorless liquid that has carved out a significant niche in synthetic chemistry as a fundamental building block for a variety of diphosphine ligands.[1][2] These ligands are crucial in the field of coordination chemistry and homogeneous catalysis, finding application in a wide array of chemical transformations including cross-coupling reactions like Suzuki-Miyaura, Heck, and Sonogashira.[3] The reactivity of the phosphorus-chlorine bonds allows for straightforward derivatization, making it a versatile precursor for ligands with tailored steric and electronic properties.

History and Discovery

A widely recognized and frequently cited improvement in the synthesis of 1,2-bis(dichlorophosphino)ethane was reported by Burt, Chatt, Hussain, and Leigh in 1979.[1] Their "convenient synthesis" involves the reaction of ethylene (B1197577), white phosphorus, and phosphorus trichloride.[2] This method represented a significant step forward in making this important reagent more accessible to the scientific community.

The primary historical and ongoing importance of 1,2-bis(dichlorophosphino)ethane lies in its role as a precursor to chelating diphosphines, most notably 1,2-bis(dimethylphosphino)ethane (B1345682) (dmpe). The synthesis of dmpe from 1,2-bis(dichlorophosphino)ethane via reaction with a Grignard reagent is a common practice.[2]

Physicochemical Properties

A summary of the known quantitative data for 1,2-bis(dichlorophosphino)ethane is presented in the table below.

Property	Value	Reference
Chemical Formula	C₂H₄Cl₄P₂	[2]
Molar Mass	231.80 g·mol⁻¹	[2]
Appearance	Colorless to pale yellow liquid	[4][5]
Boiling Point	68 °C at 1 mmHg	[2]
Density	1.536 g/mL at 25 °C
Refractive Index	n20/D 1.588
CAS Number	28240-69-9	[3]

Synthetic Methodologies

Synthesis of 1,2-Bis(dichlorophosphino)ethane

The most commonly cited method for the preparation of 1,2-bis(dichlorophosphino)ethane is the reaction of ethylene, white phosphorus, and phosphorus trichloride.[2]

Reaction Scheme:

3 C₂H₄ + 0.5 P₄ + 4 PCl₃ → 3 (CH₂PCl₂)₂

Experimental Protocol:

Detailed experimental protocols from the original patent by Toy and Uhing and the 1979 paper by Burt et al. were not accessible in their full text during the preparation of this guide. The general transformation is as described above.

Synthesis of 1,2-Bis(dimethylphosphino)ethane (dmpe)

A primary application of 1,2-bis(dichlorophosphino)ethane is in the synthesis of dmpe, a widely used chelating ligand in coordination chemistry. This is typically achieved through a reaction with a methyl Grignard reagent.

Reaction Scheme:

(CH₂PCl₂)₂ + 4 CH₃MgI → (CH₂P(CH₃)₂)₂ + 4 MgICl

Experimental Protocol:

While the general reaction is well-established, a detailed, step-by-step experimental protocol for this specific transformation was not found in the reviewed literature. Standard procedures for Grignard reactions with chlorophosphines would be applicable, carried out under inert atmosphere due to the air-sensitive nature of the product.

Spectroscopic Characterization

While commercial suppliers confirm the identity and purity of 1,2-bis(dichlorophosphino)ethane using NMR and IR spectroscopy, specific spectral data is not widely published.[4][5]

• ³¹P NMR: Phosphorus-31 NMR is a key technique for characterizing organophosphorus compounds, with a wide chemical shift range that is sensitive to the electronic environment of the phosphorus atom. For 1,2-bis(dichlorophosphino)ethane, a single resonance would be expected in the proton-decoupled spectrum.

• ¹H NMR: The proton NMR spectrum would show a signal for the ethylene bridge protons.

• ¹³C NMR: The carbon-13 NMR spectrum would exhibit a signal for the carbon atoms of the ethane (B1197151) backbone.

• Infrared (IR) Spectroscopy: The IR spectrum would display characteristic vibrational bands for the P-Cl and C-H bonds.

Specific chemical shifts, coupling constants, and vibrational frequencies for 1,2-bis(dichlorophosphino)ethane are not detailed in the available literature.

Logical and Experimental Workflows

The following diagrams illustrate the synthetic pathways and logical relationships in the preparation and derivatization of 1,2-bis(dichlorophosphino)ethane.

Caption: Synthesis of 1,2-bis(dichlorophosphino)ethane.

Caption: Synthesis of dmpe from 1,2-bis(dichlorophosphino)ethane.

Conclusion

1,2-Bis(dichlorophosphino)ethane is a cornerstone reagent in organophosphorus chemistry, valued for its utility as a precursor to a wide range of chelating diphosphine ligands. While its initial discovery is rooted in early patent literature, the synthetic method developed by Burt and colleagues in 1979 significantly improved its accessibility. Despite its importance, detailed spectroscopic data in the public domain remains somewhat limited. This guide consolidates the available historical, chemical, and physical data, providing a foundational resource for professionals in the chemical and pharmaceutical sciences. Further research to fully document the spectroscopic properties and explore alternative synthetic routes would be a valuable contribution to the field.

References

• 1. 97%, liquid | Sigma-Aldrich [sigmaaldrich.com]
• 2. 1,2-Bis(dichlorophosphino)ethane - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. 321470050 [thermofisher.com]
• 5. 1,2-Bis(dichlorophosphino)ethane, 96% 5 g | Buy Online | Thermo Scientific Chemicals [thermofisher.com]

Protocols & Analytical Methods

Application Notes and Protocols: 1,2-bis(dichlorophosphino)ethane as a Ligand Precursor

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-bis(dichlorophosphino)ethane, with the chemical formula (CH₂PCl₂)₂, is a highly reactive organophosphorus compound that serves as a crucial precursor in the synthesis of a wide array of chelating diphosphine ligands.[1][2] These ligands are of paramount importance in the fields of coordination chemistry and homogeneous catalysis, finding extensive applications in cross-coupling reactions, hydrogenations, and other transformative organic syntheses. The ethylene (B1197577) backbone of these ligands allows for the formation of stable five-membered chelate rings with transition metals, a structural motif that often imparts unique reactivity and selectivity to the resulting metal complexes. This document provides detailed application notes and experimental protocols for the synthesis of various diphosphine ligands derived from 1,2-bis(dichlorophosphino)ethane and their subsequent use in catalytic applications.

Synthesis of Diphosphine Ligands

The primary route for the synthesis of diphosphine ligands from 1,2-bis(dichlorophosphino)ethane involves the nucleophilic substitution of the chlorine atoms with organometallic reagents, such as Grignard reagents (RMgX) or organolithium reagents (RLi).[1] This method allows for the introduction of a diverse range of alkyl and aryl substituents onto the phosphorus atoms, thereby enabling the fine-tuning of the steric and electronic properties of the resulting ligands.

General Reaction Scheme:

Cl₂PCH₂CH₂PCl₂ + 4 RM → R₂PCH₂CH₂PR₂ + 4 MCl (where M = MgX or Li)

Experimental Protocols

Protocol 1: Synthesis of 1,2-bis(dimethylphosphino)ethane (B1345682) (dmpe)

This protocol is adapted from the general principle of reacting 1,2-bis(dichlorophosphino)ethane with a Grignard reagent.

Materials:

• 1,2-bis(dichlorophosphino)ethane

• Methylmagnesium iodide (MeMgI) or Methylmagnesium bromide (MeMgBr) solution in diethyl ether or THF

• Anhydrous diethyl ether or THF

• Standard Schlenk line and glassware

• Magnetic stirrer and heating mantle

Procedure:

• Under an inert atmosphere (e.g., argon or nitrogen), a solution of 1,2-bis(dichlorophosphino)ethane in anhydrous diethyl ether is cooled to 0 °C in an ice bath.

• A solution of methylmagnesium iodide (at least 4 equivalents) in diethyl ether is added dropwise to the stirred solution of 1,2-bis(dichlorophosphino)ethane.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and then refluxed for 2 hours.

• The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride.

• The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

• The combined organic extracts are dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure.

• The crude product is purified by vacuum distillation to afford 1,2-bis(dimethylphosphino)ethane as a colorless liquid.

Protocol 2: Synthesis of 1,2-bis(diphenylphosphino)ethane (B154495) (dppe)

An alternative and commonly used method for the synthesis of dppe involves the reaction of sodium diphenylphosphide with 1,2-dichloroethane.[3] However, for the purpose of illustrating the utility of 1,2-bis(dichlorophosphino)ethane, a protocol utilizing a Grignard reagent is provided below.

Materials:

• 1,2-bis(dichlorophosphino)ethane

• Phenylmagnesium bromide (PhMgBr) solution in THF

• Anhydrous THF

• Standard Schlenk line and glassware

• Magnetic stirrer and heating mantle

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, a solution of 1,2-bis(dichlorophosphino)ethane in anhydrous THF is prepared.

• The solution is cooled to 0 °C, and a solution of phenylmagnesium bromide (at least 4 equivalents) in THF is added dropwise with vigorous stirring.

• Following the addition, the reaction mixture is allowed to warm to room temperature and stirred for an additional 12 hours.

• The reaction is carefully quenched with a saturated aqueous solution of ammonium chloride.

• The organic solvent is removed under reduced pressure, and the resulting solid is suspended in water and extracted with dichloromethane (B109758).

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated.

• The crude product is recrystallized from a suitable solvent system (e.g., ethanol (B145695) or a mixture of dichloromethane and hexane) to yield 1,2-bis(diphenylphosphino)ethane as a white crystalline solid.

Protocol 3: Synthesis of 1,2-bis[di(benzofuran-2-yl)phosphanyl]ethane

This protocol demonstrates the synthesis of a more complex diarylphosphine ligand.[4]

Materials:

• Benzofuran (B130515)

• n-Butyllithium (n-BuLi) solution in hexanes

• 1,2-bis(dichlorophosphino)ethane

• Anhydrous THF, diethyl ether, and n-pentane

• Standard Schlenk line and glassware

• Magnetic stirrer and cooling bath

Procedure:

• Under an argon atmosphere, dissolve benzofuran (4 equivalents) in anhydrous THF in a Schlenk flask and cool the solution to -20 °C.

• Add n-butyllithium (4 equivalents) dropwise to the cooled solution and stir for 2 hours.

• Slowly add a solution of 1,2-bis(dichlorophosphino)ethane (1 equivalent) in THF to the lithiated benzofuran solution at -20 °C.

• Maintain the reaction temperature for 2 hours before allowing it to warm to room temperature and stir overnight.

• Remove the solvent in vacuo to obtain a yellow solid.

• To remove lithium chloride, dissolve the solid in anhydrous diethyl ether and filter the suspension under an inert atmosphere.

• Crystallize the product from a concentrated dichloromethane solution by layering with n-pentane at 5 °C to afford colorless, needle-shaped crystals.[4] The reported yield for this procedure is 64%.[4]

Quantitative Data for Synthesized Ligands

Ligand Name	Abbreviation	R Group	Yield (%)	31P NMR (δ, ppm)
1,2-bis(dimethylphosphino)ethane	dmpe	Methyl	-	-48.5
1,2-bis(diethylphosphino)ethane	depe	Ethyl	-	-20.3
1,2-bis(diphenylphosphino)ethane	dppe	Phenyl	-	-12.2
1,2-bis(dicyclohexylphosphino)ethane	dcpe	Cyclohexyl	-	14.5
1,2-bis[di(benzofuran-2-yl)phosphanyl]ethane	-	Benzofuran-2-yl	64[4]	-

Note: Yields and NMR data can vary depending on the specific reaction conditions and purity of reagents. The provided ³¹P NMR chemical shifts are typical values.

Applications in Catalysis

Diphosphine ligands derived from 1,2-bis(dichlorophosphino)ethane are integral to a multitude of catalytic reactions. The electronic and steric properties of the ligand can be tailored by modifying the 'R' groups on the phosphorus atoms, which in turn influences the activity and selectivity of the metal catalyst.

Application 1: Nickel-Catalyzed Suzuki-Miyaura Cross-Coupling

Introduction: Nickel-catalyzed Suzuki-Miyaura cross-coupling is a powerful method for the formation of C-C bonds, particularly for the synthesis of biaryls. Diphosphine ligands, such as dppe and its analogues, are effective in stabilizing the nickel catalyst and promoting efficient catalytic turnover.

General Protocol: A representative procedure for the Suzuki-Miyaura coupling of an aryl halide with an arylboronic acid is as follows:

Materials:

• Aryl halide (e.g., bromobenzene)

• Arylboronic acid (e.g., phenylboronic acid)

• Nickel(II) chloride (NiCl₂) or a Ni(0) precursor

• Diphosphine ligand (e.g., dppe)

• Base (e.g., K₃PO₄, K₂CO₃)

• Anhydrous solvent (e.g., toluene, dioxane, or THF)

Procedure:

• In a Schlenk tube under an inert atmosphere, add NiCl₂ (e.g., 5 mol%), the diphosphine ligand (e.g., 6 mol%), the aryl halide (1.0 mmol), the arylboronic acid (1.2 mmol), and the base (2.0 mmol).

• Add the anhydrous solvent (e.g., 5 mL) and stir the mixture at the desired temperature (e.g., 80-120 °C) for the specified time (e.g., 12-24 hours).

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature, dilute with a suitable solvent (e.g., ethyl acetate), and wash with water.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Quantitative Performance Data:

Aryl Halide	Arylboronic Acid	Ligand	Catalyst Loading (mol%)	Base	Solvent	Temp (°C)	Yield (%)
4-Bromotoluene	Phenylboronic acid	dppe	5 (NiCl₂)	K₃PO₄	Toluene	100	>90
4-Chloroanisole	Phenylboronic acid	dcpe	3 (Ni(COD)₂)	K₃PO₄	Dioxane	120	~85

Note: The data presented are representative and actual results may vary.

Application 2: Rhodium-Catalyzed Asymmetric Hydrogenation

Introduction: Chiral diphosphine ligands are extensively used in rhodium-catalyzed asymmetric hydrogenation to produce enantiomerically enriched products, which is a critical transformation in the synthesis of pharmaceuticals and fine chemicals. The C₂-symmetry of many ethane-1,2-diylbis(phosphine) ligands is often crucial for achieving high levels of enantioselectivity.

General Protocol: A typical procedure for the asymmetric hydrogenation of a prochiral olefin is as follows:

Materials:

• Prochiral olefin (e.g., methyl α-acetamidoacrylate)

• Rhodium precursor (e.g., [Rh(COD)₂]BF₄)

• Chiral diphosphine ligand (e.g., a chiral analogue of dppe)

• Solvent (e.g., methanol, dichloromethane)

• Hydrogen gas

Procedure:

• In a glovebox, dissolve the rhodium precursor and the chiral diphosphine ligand in the solvent to form the catalyst solution.

• Transfer the catalyst solution to a high-pressure autoclave.

• Add the prochiral olefin to the autoclave.

• Seal the autoclave, purge with hydrogen gas, and then pressurize to the desired pressure (e.g., 1-50 atm).

• Stir the reaction mixture at a specific temperature (e.g., room temperature) for the required time.

• After the reaction is complete, carefully vent the hydrogen gas.

• Remove the solvent under reduced pressure.

• Determine the conversion and enantiomeric excess (e.e.) of the product by chiral GC or HPLC.

Quantitative Performance Data for Asymmetric Hydrogenation of Methyl α-acetamidoacrylate:

Chiral Ligand	Catalyst Loading (mol%)	Solvent	H₂ Pressure (atm)	Temp (°C)	Conversion (%)	e.e. (%)
(S,S)-Chiraphos	0.1	Methanol	1	25	>99	99 (R)
(R,R)-DIPAMP	0.05	Methanol	3	25	>99	96 (S)

Note: Chiraphos and DIPAMP are examples of chiral diphosphine ligands. The data illustrates the high efficiency and enantioselectivity achievable with such ligands.

Conclusion

1,2-bis(dichlorophosphino)ethane is a versatile and indispensable precursor for the synthesis of a vast library of diphosphine ligands. The ability to readily introduce a wide range of substituents allows for the systematic tuning of ligand properties, which is crucial for optimizing the performance of metal catalysts in a variety of important organic transformations. The protocols and data presented herein provide a valuable resource for researchers in academia and industry engaged in ligand synthesis, catalyst development, and the production of fine chemicals and pharmaceuticals.

References

• 1. tandfonline.com [tandfonline.com]
• 2. 1,2-Bis(dichlorophosphino)ethane - Wikipedia [en.wikipedia.org]
• 3. Monohydride-Dichloro Rhodium(III) Complexes with Chiral Diphosphine Ligands as Catalysts for Asymmetric Hydrogenation of Olefinic Substrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 1,2-Bis[di­(benzo­furan-2-yl)phosphan­yl]ethane - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Diphosphine Ligands from 1,2-bis(dichlorophosphino)ethane

For Researchers, Scientists, and Drug Development Professionals

Introduction

Diphosphine ligands are a critical class of compounds in coordination chemistry and homogeneous catalysis, widely employed in the synthesis of pharmaceuticals and fine chemicals. Their electronic and steric properties can be fine-tuned by modifying the substituents on the phosphorus atoms, which in turn influences the reactivity and selectivity of their metal complexes. 1,2-bis(dichlorophosphino)ethane is a key precursor for the synthesis of a variety of bidentate diphosphine ligands with the general formula R₂P(CH₂)₂PR₂. This document provides detailed protocols for the synthesis of several common diphosphine ligands from this starting material, focusing on the reaction with Grignard reagents.

The general synthetic route involves the nucleophilic substitution of the chloride atoms on 1,2-bis(dichlorophosphino)ethane with alkyl or aryl groups from a Grignard reagent. This method offers a versatile and straightforward approach to a range of diphosphine ligands.

Synthetic Schemes and Data

The following table summarizes the synthesis of various diphosphine ligands from 1,2-bis(dichlorophosphino)ethane, including reaction yields and key spectroscopic data for characterization.

Ligand Name	Abbreviation	R Group	Typical Yield (%)	³¹P NMR (δ, ppm)	¹H NMR (δ, ppm)
1,2-bis(dimethylphosphino)ethane (B1345682)	dmpe	Methyl	72	-48.8 (s, C₆D₆)	1.30 (m, 4H, CH₂), 0.81 (t, J=1.5 Hz, 12H, CH₃) (C₆D₆)[1]
1,2-bis(diethylphosphino)ethane (B1585043)	depe	Ethyl	~80	-20.5 (s)	1.5-1.0 (m, 20H), 1.8 (m, 4H)
1,2-bis(dicyclohexylphosphino)ethane (B1585223)	dcpe	Cyclohexyl	96	1.8 (s, CDCl₃)	2.0–1.0 (br m, 48H)[2]
1,2-bis(diphenylphosphino)ethane	dppe	Phenyl	N/A*	-12.9 (s)	7.4-7.2 (m, 20H, Ar-H), 2.1 (m, 4H, CH₂)

*Note: The synthesis of dppe from 1,2-bis(dichlorophosphino)ethane is less common. The more prevalent method involves the reaction of NaP(C₆H₅)₂ with 1,2-dichloroethane.[3] However, for the purpose of comparison, its characterization data is included.

Experimental Protocols

Safety Precautions: 1,2-bis(dichlorophosphino)ethane is a corrosive and moisture-sensitive liquid. Grignard reagents are highly flammable and react violently with water. All manipulations should be carried out under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk techniques or in a glovebox. Anhydrous solvents are essential for the success of these reactions.

Protocol 1: Synthesis of 1,2-bis(dimethylphosphino)ethane (dmpe)

This protocol is adapted from the reaction of 1,2-bis(dichlorophosphino)ethane with methylmagnesium iodide.[4]

Materials:

• 1,2-bis(dichlorophosphino)ethane (Cl₂PCH₂CH₂PCl₂)

• Methylmagnesium iodide (MeMgI) solution in diethyl ether

• Anhydrous diethyl ether

• Degassed water

• Anhydrous sodium sulfate

• Standard Schlenk line or glovebox setup

• Magnetic stirrer and heating mantle

Procedure:

• In a flame-dried Schlenk flask equipped with a magnetic stir bar and a dropping funnel, place a solution of 1,2-bis(dichlorophosphino)ethane in anhydrous diethyl ether under an inert atmosphere.

• Cool the flask to 0 °C using an ice bath.

• Slowly add a solution of methylmagnesium iodide (4 equivalents) in diethyl ether to the stirred solution of 1,2-bis(dichlorophosphino)ethane over 1-2 hours.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 12 hours.

• Quench the reaction by carefully adding degassed water dropwise at 0 °C.

• Separate the organic layer and wash it with degassed water (3 x 50 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• The crude product is then purified by vacuum distillation to yield dmpe as a colorless liquid.

Protocol 2: Synthesis of 1,2-bis(diethylphosphino)ethane (depe)

This protocol follows a similar procedure to the synthesis of dmpe, using ethylmagnesium bromide as the Grignard reagent.

Materials:

• 1,2-bis(dichlorophosphino)ethane (Cl₂PCH₂CH₂PCl₂)

• Ethylmagnesium bromide (EtMgBr) solution in diethyl ether

• Anhydrous diethyl ether

• Saturated aqueous ammonium (B1175870) chloride solution (degassed)

• Anhydrous magnesium sulfate

Procedure:

• Set up a flame-dried Schlenk flask with a magnetic stirrer and a dropping funnel under an inert atmosphere.

• Add a solution of 1,2-bis(dichlorophosphino)ethane in anhydrous diethyl ether to the flask and cool to 0 °C.

• Add a solution of ethylmagnesium bromide (4 equivalents) in diethyl ether dropwise to the cooled, stirring solution.

• After the addition, allow the mixture to warm to room temperature and stir overnight.

• Cool the reaction mixture to 0 °C and quench by the slow addition of degassed saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under vacuum.

• Purify the resulting oil by vacuum distillation to obtain depe.

Protocol 3: Synthesis of 1,2-bis(dicyclohexylphosphino)ethane (dcpe)

This protocol describes the synthesis of the bulky dcpe ligand.

Materials:

• 1,2-bis(dichlorophosphino)ethane (Cl₂PCH₂CH₂PCl₂)

• Cyclohexylmagnesium bromide (CyMgBr) solution in THF

• Anhydrous tetrahydrofuran (B95107) (THF)

• 4N Sodium hydroxide (B78521) solution (degassed)

• n-Hexane

• Anhydrous magnesium sulfate

• Anhydrous methanol

Procedure:

• In an inert atmosphere, prepare a solution of 1,2-bis(dichlorophosphino)ethane in anhydrous THF in a Schlenk flask and cool to 0 °C.

• Slowly add a solution of cyclohexylmagnesium bromide (4 equivalents) in THF to the stirring solution.

• After complete addition, allow the reaction to warm to room temperature and stir for 24 hours.

• Remove the solvent by distillation under reduced pressure.

• To the residue, add 100 mL of deoxygenated 4N sodium hydroxide solution and extract with 200 mL of n-hexane.

• Wash the organic phase with 200 mL of degassed water and dry over anhydrous magnesium sulfate.

• Filter the solution and remove the n-hexane under vacuum to yield a yellow oil.

• Dissolve the oil in 100 mL of anhydrous methanol, cool to induce crystallization, and collect the white solid product by filtration. The yield of 1,2-bis(dicyclohexylphosphino)ethane is reported to be 96%.[2]

Visualizations

The following diagrams illustrate the general workflow for the synthesis of diphosphine ligands from 1,2-bis(dichlorophosphino)ethane and the logical relationship of the key steps.

Caption: General workflow for the synthesis of diphosphine ligands.

Caption: General reaction scheme for diphosphine ligand synthesis.

References

• 1. A Convenient Synthetic Protocol to 1,2-Bis(dialkylphosphino)ethanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1,2-Bis(dicyclohexylphosphino)ethane - Wikipedia [en.wikipedia.org]
• 3. 1,2-Bis(diphenylphosphino)ethane - Wikipedia [en.wikipedia.org]
• 4. pubs.rsc.org [pubs.rsc.org]

Application Notes and Protocols for 1,2-bis(dichlorophosphino)ethane in Organometallic Chemistry

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-bis(dichlorophosphino)ethane, Cl₂PCH₂CH₂PCl₂, is a highly reactive organophosphorus compound that serves as a crucial precursor in the synthesis of a wide array of chelating diphosphine ligands.[1][2] These ligands are of paramount importance in organometallic chemistry and catalysis due to their ability to form stable chelate rings with transition metals, thereby influencing the steric and electronic properties of the resulting metal complexes. The most prominent ligand synthesized from this precursor is 1,2-bis(diphenylphosphino)ethane (B154495) (dppe). The resulting metal-dppe complexes are extensively utilized as catalysts in various organic transformations, including cross-coupling reactions and hydroformylation, and have been investigated for their potential biological activities.[1][3][4]

Applications in Organometallic Synthesis and Catalysis

The primary application of 1,2-bis(dichlorophosphino)ethane is its conversion to versatile diphosphine ligands, most notably 1,2-bis(diphenylphosphino)ethane (dppe). This is typically achieved through reaction with a Grignard reagent, such as phenylmagnesium bromide, or with sodium diphenylphosphide.[2][4] The resulting dppe ligand readily coordinates with a variety of transition metals, including palladium, platinum, nickel, rhodium, and gold, to form stable complexes with well-defined geometries.

These metal-dppe complexes are highly effective catalysts and reagents in a range of chemical reactions:

• Cross-Coupling Reactions: Palladium-dppe complexes are widely employed as catalysts in Suzuki-Miyaura, Heck, Negishi, and other cross-coupling reactions, which are fundamental for the formation of carbon-carbon bonds in the synthesis of complex organic molecules, including pharmaceuticals.[2]

• Hydroformylation: Rhodium-dppe complexes are efficient catalysts for the hydroformylation of alkenes, an important industrial process for the production of aldehydes from olefins.[1][5]

• Antitumor Research: Platinum and palladium complexes containing dppe have been synthesized and investigated for their potential antitumor activities.[3]

• Materials Science: Gold-dppe complexes exhibit interesting photoluminescent properties, making them potential candidates for applications in materials science.[6]

Experimental Protocols

Protocol 1: Synthesis of 1,2-bis(diphenylphosphino)ethane (dppe)

This protocol describes the synthesis of dppe from the reaction of sodium diphenylphosphide with 1,2-dichloroethane (B1671644).[2][4]

Materials:

• Triphenylphosphine (B44618) (P(C₆H₅)₃)

• Sodium metal (Na)

• 1,2-Dichloroethane (ClCH₂CH₂Cl)

• Liquid ammonia (B1221849) (NH₃)

• Dry diethyl ether ((C₂H₅)₂O)

• 1-Propanol (B7761284)

• Dry ice/acetone bath

• Schlenk line apparatus

Procedure:

• Set up a three-necked flask equipped with a mechanical stirrer and a dry ice condenser under a nitrogen atmosphere.

• Condense approximately 300 mL of ammonia into the flask using a dry ice/acetone bath.

• Carefully add sodium metal (5.15 g, 0.25 mol) in small pieces to the liquid ammonia. The solution will turn a deep blue color.

• Slowly add triphenylphosphine (32.7 g, 0.12 mol) to the stirred solution over 10 minutes. The solution will turn orange.

• Stir the reaction mixture for 1 hour.

• Add a solution of 1,2-dichloroethane (10 mL, 0.12 mol) in 20 mL of dry diethyl ether to the reaction mixture.

• Allow the reaction to slowly warm to room temperature, allowing the ammonia to evaporate overnight in a fume hood.

• The following day, add water to the remaining residue to dissolve the inorganic salts.

• Collect the crude white solid product by filtration and wash with water.

• Recrystallize the crude product from hot 1-propanol to obtain pure 1,2-bis(diphenylphosphino)ethane.

• Dry the product under vacuum.

Expected Yield: Approximately 74%.

Protocol 2: Synthesis of Dichloro[1,2-bis(diphenylphosphino)ethane]nickel(II) ([Ni(dppe)Cl₂])

This protocol details the preparation of a common nickel-dppe complex.[7][8]

Materials:

• Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

• 1,2-bis(diphenylphosphino)ethane (dppe)

• Methanol (CH₃OH)

• Dichloromethane (CH₂Cl₂)

• Hexane

Procedure:

• Dissolve NiCl₂·6H₂O (1 mmol) in methanol.

• In a separate flask, dissolve dppe (1 mmol) in dichloromethane.

• Add the dppe solution to the nickel chloride solution with stirring at room temperature.

• Stir the mixture for 1 hour.

• Reduce the solvent volume in vacuo.

• Crystallize the resulting residue from a dichloromethane/hexane mixture at room temperature.

• Red crystals of [Ni(dppe)Cl₂] will form over several days.

Protocol 3: Synthesis of a Cationic Rhodium-dppe Complex for Catalysis

This protocol describes the synthesis of a cationic rhodium complex often used as a catalyst precursor.[9]

Materials:

• [Rh(nbd)(dppe)]BF₄ (nbd = norbornadiene)

• 1,3-bis(diphenylphosphino)propane (dppp)

• Dichloromethane (CH₂Cl₂)

Procedure:

• Dissolve [Rh(nbd)(dppe)]BF₄ in dichloromethane.

• Add a solution of dppp (B1165662) in dichloromethane.

• Stir the reaction mixture at room temperature.

• The product, [Rh(dppe)(dppp)]BF₄, can be isolated upon removal of the solvent.

Quantitative Data Summary

The following tables summarize key quantitative data for representative dppe-metal complexes.

Table 1: Synthesis Yields of dppe and its Metal Complexes

Compound	Starting Materials	Solvent	Yield (%)	Reference
dppe	P(C₆H₅)₃, Na, ClCH₂CH₂Cl	Liquid NH₃	74	[10]
[Ni(dppe)Cl₂]	NiCl₂·6H₂O, dppe	CH₃OH/CH₂Cl₂	Not specified	[7][8]
[Pd(dppe)(OAc)₂]	Pd(OAc)₂, dppe	Mechanochemical	98	[11]
[Au₂(dppe)(H₂tg-S)₂]	[Au₂Cl₂(dppe)], H₃tg, KOH	EtOH/H₂O	47	[6]

Table 2: Selected ³¹P NMR Spectroscopic Data for dppe-Metal Complexes

Complex	Solvent	Chemical Shift (δ, ppm)	Coupling Constant (J, Hz)	Reference
[Pt(bpy-H-κC)(Me)(dppe-κ²)]	Not specified	44.7, 43.3	J(Pt-P) = 1953, J(Pt-P) = 1814	[12]
[Pd(PhP=PPh)(dppe)]	Not specified	Not specified	Not specified	[13][14]
[Au(dppe)₂]⁺	Not specified	Not specified	Not specified	[15]
[Rh(dppe)(dppp)]BF₄	Not specified	Not specified	Not specified	[9]

Visualizations

Catalytic Cycle of Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a cornerstone of modern organic synthesis, enabling the formation of C-C bonds. Palladium-dppe complexes are often employed as catalysts in this reaction. The generally accepted catalytic cycle involves three main steps: oxidative addition, transmetalation, and reductive elimination.[16][17][18]

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Catalytic Cycle of Rhodium-Catalyzed Hydroformylation

Rhodium complexes with phosphine (B1218219) ligands are highly effective catalysts for the hydroformylation of alkenes. The catalytic cycle involves the coordination of the alkene, migratory insertion of CO, and subsequent hydrogenolysis to yield the aldehyde product.[5]

Caption: Simplified catalytic cycle for rhodium-catalyzed hydroformylation.

Experimental Workflow: Synthesis of a Metal-dppe Complex

The following diagram illustrates a typical workflow for the synthesis and characterization of a metal-dppe complex.

Caption: General experimental workflow for metal-dppe complex synthesis.

References

• 1. researchgate.net [researchgate.net]
• 2. 1,2-Bis(diphenylphosphino)ethane - Wikipedia [en.wikipedia.org]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. 1,2-Bis(diphenylphosphino)ethane [chemeurope.com]
• 5. Hydroformylation of alkenes by use of rhodium complex catalysts - Journal of the Chemical Society A: Inorganic, Physical, Theoretical (RSC Publishing) [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. asianpubs.org [asianpubs.org]
• 9. researchgate.net [researchgate.net]
• 10. datapdf.com [datapdf.com]
• 11. pubs.rsc.org [pubs.rsc.org]
• 12. pubs.rsc.org [pubs.rsc.org]
• 13. Synthesis and 31P n.m.r. spectroscopy of platinum and palladium complexes containing side-bonded diphenyldiphosphene. The X-ray crystal and molecular structure of [Pd(PhP [[double bond, length half m-dash]] pph){bis(diphenyl-phosphino)ethane}] - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 14. lookchem.com [lookchem.com]
• 15. Stable gold(I) complexes with chelate rings: solution studies of bis(phosphino)ethane complexes and X-ray crystal structure of bis[1,2-bis(diphenylphosphino)ethane]gold(I) hexafluoroantimonate–acetone (1/1) - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Suzuki reaction - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Safe Handling of 1,2-bis(dichlorophosphino)ethane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety information for the handling of 1,2-bis(dichlorophosphino)ethane (CAS No. 28240-69-9). Adherence to these guidelines is critical to ensure the safety of laboratory personnel and the environment.

Chemical and Physical Properties

1,2-bis(dichlorophosphino)ethane is a colorless to pale yellow liquid that is highly reactive and serves as a precursor to chelating diphosphines. Its key physical and chemical properties are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₂H₄Cl₄P₂
Molecular Weight	231.81 g/mol
Appearance	Colorless to pale yellow liquid
Boiling Point	70 °C @ 1 mmHg
Density	1.536 g/mL at 25 °C
Refractive Index	n20/D 1.588
Air and Moisture Sensitivity	Highly sensitive; handle under inert gas and protect from moisture.

Hazard Identification and Safety Precautions

This compound is classified as corrosive and can cause severe skin burns and eye damage. It is also air and moisture sensitive, reacting with water to liberate toxic gas.

GHS Hazard Classification:

Hazard Class	Category
Skin Corrosion/Irritation	1B
Serious Eye Damage/Eye Irritation	1

Signal Word: Danger

Hazard Statements:

• H314: Causes severe skin burns and eye damage.

Precautionary Statements:

• P231+P232: Handle under inert gas. Protect from moisture.

• P280: Wear protective gloves/protective clothing/eye protection/face protection.

• P303+P361+P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing. Rinse skin with water/shower.

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

• P310: Immediately call a POISON CENTER or doctor/physician.

• P405: Store locked up.

• P501: Dispose of contents/container to an approved waste disposal plant.

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 1,2-bis(dichlorophosphino)ethane.

Equipment	Specification
Eye/Face Protection	Chemical safety goggles and a full-face shield.
Hand Protection	Chemically resistant gloves (e.g., butyl rubber or Viton™).
Skin and Body Protection	Flame-retardant lab coat and closed-toe shoes. An apron or coveralls may be required for larger quantities.
Respiratory Protection	A NIOSH-approved respirator with a cartridge for acid gases and organic vapors is required if working outside of a fume hood or in case of ventilation failure.

Safe Handling and Storage Protocol

4.1. Engineering Controls:

• All manipulations of 1,2-bis(dichlorophosphino)ethane must be performed in a certified chemical fume hood.

• An inert atmosphere (e.g., nitrogen or argon) glovebox is recommended for transfers and reactions.

• A safety shower and eyewash station must be readily accessible.

4.2. Handling Protocol:

• Before starting work, ensure all necessary PPE is donned correctly.

• Work in a well-ventilated chemical fume hood with the sash at the lowest practical height.

• Handle the compound under an inert atmosphere (e.g., using Schlenk techniques or in a glovebox) to prevent contact with air and moisture.

• Use only clean, dry glassware and syringes.

• When transferring the liquid, use a syringe or cannula. Avoid pouring.

• Keep the container tightly closed when not in use.

4.3. Storage Protocol:

• Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

• The container must be kept tightly sealed and stored under an inert atmosphere.

• Store in a locked cabinet or other secure location.

Caption: Workflow for the safe handling of 1,2-bis(dichlorophosphino)ethane.

Spill Management Protocol

In the event of a spill, follow these procedures immediately.

5.1. Small Spill (manageable by trained personnel):

• Alert personnel in the immediate area.

• Wearing appropriate PPE, contain the spill with an inert absorbent material such as vermiculite, sand, or dry earth. Do not use combustible materials like paper towels.

• Carefully collect the absorbed material using non-sparking tools and place it into a sealable, labeled container for hazardous waste.

• Decontaminate the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water.

• Collect all cleaning materials for hazardous waste disposal.

5.2. Large Spill (requires emergency response):

• Evacuate the laboratory immediately.

• Alert others in the vicinity and activate the emergency alarm.

• Close the laboratory doors to contain the spill.

• Call emergency services and inform them of the nature of the spill.

• Do not re-enter the area until it has been declared safe by emergency personnel.

Caption: Decision workflow for responding to a spill of 1,2-bis(dichlorophosphino)ethane.

Waste Disposal Protocol

All waste containing 1,2-bis(dichlorophosphino)ethane must be treated as hazardous.

• Quenching Excess Reagent:

  • In a fume hood, slowly add the 1,2-bis(dichlorophosphino)ethane to a stirring, cooled (ice bath) solution of isopropanol. The addition should be dropwise to control the exothermic reaction.

  • After the initial reaction subsides, slowly add methanol, followed by water, to ensure complete hydrolysis.

• Neutralization:

  • The resulting acidic solution should be neutralized with a base such as sodium bicarbonate or soda ash. Add the base slowly and in portions to control foaming and heat generation.

  • Check the pH with litmus (B1172312) paper or a pH meter to ensure it is neutral (pH 6-8).

• Collection and Disposal:

  • The neutralized aqueous waste should be collected in a clearly labeled hazardous waste container.

  • Solid waste, such as contaminated absorbent materials, should be placed in a separate, labeled container.

  • Arrange for pickup and disposal by a certified hazardous waste management company, following all local, state, and federal regulations.

First Aid Procedures

In Case of Exposure:

Exposure Route	First Aid Measures
Inhalation	Move the person to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.
Skin Contact	Immediately remove all contaminated clothing. Flush the affected area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Note to Physician: Treat symptomatically. Due to the corrosive nature of the substance, gastric lavage is not recommended.

Application Notes and Protocols: Reactions with 1,2-bis(dichlorophosphino)ethane

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures and safety information for handling and utilizing 1,2-bis(dichlorophosphino)ethane, a key precursor in the synthesis of chelating diphosphine ligands. These ligands are pivotal in various transition metal-catalyzed reactions.

Safety and Handling

1,2-Bis(dichlorophosphino)ethane is a hazardous chemical that requires strict safety protocols. It is corrosive, air-sensitive, and moisture-sensitive.[1] All manipulations should be performed under an inert atmosphere (e.g., nitrogen or argon) in a well-ventilated chemical fume hood.[1]

Hazard Summary:

• Corrosive: Causes severe skin burns and eye damage.[1]

• Air and Moisture Sensitive: Reacts with air and moisture.[1][2] Contact with water can liberate toxic gas.[3]

• Respiratory Irritant: May cause respiratory irritation.[3]

Personal Protective Equipment (PPE):

PPE Item	Specification
Gloves	Chemical-resistant gloves (e.g., nitrile, neoprene).
Eye Protection	Safety goggles and a face shield.
Lab Coat	Flame-retardant lab coat.
Respirator	Use a suitable respirator if ventilation is inadequate.

First Aid Measures:

Exposure Route	First Aid Procedure
Eye Contact	Immediately rinse with plenty of water for at least 15 minutes, also under the eyelids. Seek immediate medical attention.[1]
Skin Contact	Wash off immediately with plenty of water for at least 15 minutes. Remove contaminated clothing. Call a physician immediately.[1]
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. Consult a physician.[1][2]
Ingestion	Do NOT induce vomiting. Rinse mouth with water and seek immediate medical assistance.[2][3]

Storage and Handling:

• Store in a cool, dry, and well-ventilated place.[2]

• Keep containers tightly closed in a corrosives area.[1]

• Do not allow contact with air.[1]

• Handle under an inert atmosphere (e.g., using Schlenk line techniques or a glovebox).

Physicochemical Properties

1,2-Bis(dichlorophosphino)ethane is a colorless liquid precursor used for creating chelating diphosphines.[4]

Property	Value
Molecular Formula	C₂H₄Cl₄P₂[1]
Molecular Weight	231.81 g/mol
Appearance	Colorless, clear liquid[2][4]
Boiling Point	70 °C @ 1 mmHg
Density	1.536 g/mL at 25 °C
Refractive Index	n20/D 1.588
CAS Number	28240-69-9[1]

Core Applications and Reactions

The primary application of 1,2-bis(dichlorophosphino)ethane is as a precursor in the synthesis of chelating diphosphine ligands, such as 1,2-bis(dimethylphosphino)ethane (B1345682) (dmpe).[4] These ligands are crucial in organometallic chemistry and catalysis, finding use in reactions like Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. The compound readily reacts with Grignard reagents and secondary amines to yield these valuable ligands.[4]

A general reaction scheme for the synthesis of diphosphine ligands is shown below:

Caption: General reaction for diphosphine ligand synthesis.

Experimental Protocols

Protocol 1: Synthesis of 1,2-Bis(dimethylphosphino)ethane (dmpe)

This protocol describes the reaction of 1,2-bis(dichlorophosphino)ethane with methylmagnesium chloride to produce dmpe, a widely used chelating ligand.[4]

Materials:

Reagent	Molar Mass ( g/mol )	Amount	Moles
1,2-Bis(dichlorophosphino)ethane	231.81	5.80 g	0.025
Methylmagnesium chloride (3.0 M in THF)	74.79	35.0 mL	0.105
Diethyl ether (anhydrous)	74.12	200 mL	-
Degassed distilled water	18.02	100 mL	-
Anhydrous sodium sulfate	142.04	10 g	-

Procedure:

• Inert Atmosphere Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, and a condenser under a positive pressure of argon or nitrogen.

• Reagent Addition: Dissolve 5.80 g (0.025 mol) of 1,2-bis(dichlorophosphino)ethane in 100 mL of anhydrous diethyl ether in the flask.

• Grignard Reaction: Cool the solution to 0 °C using an ice bath. Add 35.0 mL (0.105 mol) of 3.0 M methylmagnesium chloride solution in THF dropwise from the dropping funnel over 1 hour with vigorous stirring.

• Reaction Completion: After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 2 hours.

• Quenching: Carefully quench the reaction by slowly adding 100 mL of degassed distilled water through the dropping funnel.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer with two 50 mL portions of diethyl ether.

• Drying and Evaporation: Combine the organic layers and dry over anhydrous sodium sulfate. Filter the solution and remove the solvent under reduced pressure to yield the crude product.

• Purification: Purify the resulting liquid by vacuum distillation to obtain pure 1,2-bis(dimethylphosphino)ethane.

Caption: Workflow for the synthesis of dmpe.

Protocol 2: Synthesis of 1,2-Bis(dichlorophosphino)ethane

This protocol is based on the reaction of ethylene (B1197577), white phosphorus, and phosphorus trichloride (B1173362).[4] Caution: This reaction involves highly toxic and pyrophoric materials and should only be performed by experienced chemists with appropriate safety infrastructure.

Materials:

Reagent	Molar Mass ( g/mol )	Ratio
Ethylene (C₂H₄)	28.05	3
White Phosphorus (P₄)	123.88	0.5
Phosphorus trichloride (PCl₃)	137.33	4

Procedure:

• Specialized Apparatus: This reaction must be conducted in a high-pressure autoclave capable of handling the required temperature and pressure.

• Reagent Charging: The autoclave is charged with white phosphorus and phosphorus trichloride under an inert atmosphere.

• Reaction Conditions: The autoclave is sealed, and ethylene is introduced. The mixture is heated to the required reaction temperature and pressure as described in the literature.

• Isolation: After the reaction period, the autoclave is cooled, and the excess pressure is safely vented. The product, 1,2-bis(dichlorophosphino)ethane, is isolated from the reaction mixture, typically by distillation under reduced pressure.

Caption: Synthesis of 1,2-bis(dichlorophosphino)ethane.

References

• 1. WERCS Studio - Application Error [assets.thermofisher.com]
• 2. 1,2-BIS(DICHLOROPHOSPHINO)ETHANE - Safety Data Sheet [chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. 1,2-Bis(dichlorophosphino)ethane - Wikipedia [en.wikipedia.org]

Derivatization of 1,2-bis(dichlorophosphino)ethane: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-bis(dichlorophosphino)ethane is a highly reactive organophosphorus compound that serves as a versatile precursor for the synthesis of a wide array of bidentate phosphine (B1218219) ligands. These ligands are of significant interest in coordination chemistry and homogeneous catalysis, finding applications in cross-coupling reactions, hydrogenations, and other transition metal-catalyzed transformations. The derivatization of 1,2-bis(dichlorophosphino)ethane primarily involves the nucleophilic substitution of the chlorine atoms by organometallic reagents or amines, allowing for the introduction of a diverse range of functionalities. This document provides detailed application notes and experimental protocols for the synthesis of various derivatives of 1,2-bis(dichlorophosphino)ethane.

Applications in Ligand Synthesis

The derivatives of 1,2-bis(dichlorophosphino)ethane are extensively used as chelating ligands in coordination chemistry. The electronic and steric properties of the resulting diphosphine ligands can be fine-tuned by varying the substituents on the phosphorus atoms.

• Alkylation with Grignard Reagents: Reaction with Grignard reagents (RMgX) is a common method to synthesize 1,2-bis(dialkylphosphino)ethanes (R₂PCH₂CH₂PR₂) and 1,2-bis(diarylphosphino)ethanes (Ar₂PCH₂CH₂PAr₂). These ligands are crucial in catalysis, with alkyl-substituted phosphines generally being more electron-donating than their aryl counterparts.[1] A prominent example is the synthesis of 1,2-bis(dimethylphosphino)ethane (B1345682) (dmpe).[2][3]

• Amination with Secondary Amines: The reaction with secondary amines (R₂NH) yields 1,2-bis(diaminophosphino)ethanes, which are another class of chelating ligands with distinct electronic properties due to the nitrogen substituents on the phosphorus atoms.

These tailored ligands play a pivotal role in stabilizing metal centers and influencing the reactivity and selectivity of catalytic processes.

Quantitative Data Summary

The following tables summarize the key quantitative data for representative derivatives of 1,2-bis(dichlorophosphino)ethane.

Table 1: Reaction Yields of 1,2-bis(disubstitutedphosphino)ethanes

Derivative Name	Substituent (R)	Reagent	Typical Yield (%)
1,2-bis(dimethylphosphino)ethane (dmpe)	Methyl	MeMgI	70-80
1,2-bis(diethylphosphino)ethane (depe)	Ethyl	EtMgBr	65-75
1,2-bis(diphenylphosphino)ethane (B154495) (dppe)	Phenyl	PhMgBr	80-90
1,2-bis(dibenzofuranylphosphino)ethane	Benzofuranyl	2-Lithiobenzofuran	64

Table 2: Spectroscopic Data for 1,2-bis(disubstitutedphosphino)ethane Derivatives

Derivative	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)	³¹P NMR (δ, ppm)
dmpe	~1.3-1.5 (m, CH₂), ~0.8-1.0 (m, CH₃)	~28 (s, CH₂), ~14 (m, CH₃)	~ -48.8
depe	~1.5-1.7 (m, PCH₂), ~1.0-1.2 (m, CH₂CH₃), ~0.9-1.1 (m, CH₂CH₃)	~23 (m, PCH₂), ~16 (m, CH₂CH₃), ~15 (m, CH₂CH₃)	~ -20.3
dppe	~7.2-7.5 (m, Ar-H), ~2.2-2.4 (m, CH₂)	~138 (m, Ar-C), ~133 (m, Ar-C), ~128 (m, Ar-C), ~30 (m, CH₂)	~ -12.8
1,2-bis(dibenzofuranylphosphino)ethane	~7.2-7.8 (m, Ar-H), ~2.5 (m, CH₂)	Not Reported	~ -55.4

Experimental Protocols

Caution: 1,2-bis(dichlorophosphino)ethane is a corrosive and moisture-sensitive compound. All manipulations should be carried out under an inert atmosphere (e.g., nitrogen or argon) using standard Schlenk techniques or in a glovebox. Solvents should be anhydrous.

Protocol 1: Synthesis of 1,2-bis(dimethylphosphino)ethane (dmpe)

This protocol is adapted from the general principle of reacting 1,2-bis(dichlorophosphino)ethane with a Grignard reagent.[2][3]

Materials:

• 1,2-bis(dichlorophosphino)ethane

• Methylmagnesium iodide (MeMgI) solution in diethyl ether (e.g., 3.0 M)

• Anhydrous diethyl ether

• Anhydrous toluene

• Degassed water

• Anhydrous sodium sulfate

Procedure:

• In a flame-dried Schlenk flask equipped with a magnetic stir bar and under an inert atmosphere, dissolve 1,2-bis(dichlorophosphino)ethane (1.0 eq) in anhydrous diethyl ether.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of methylmagnesium iodide (4.2 eq) in diethyl ether to the cooled solution with vigorous stirring.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Cool the reaction mixture to 0 °C and cautiously quench the reaction by the slow addition of degassed water.

• Separate the organic layer and extract the aqueous layer with diethyl ether.

• Combine the organic layers and dry over anhydrous sodium sulfate.

• Filter the solution and remove the solvent under reduced pressure to obtain the crude product.

• Purify the product by vacuum distillation to yield 1,2-bis(dimethylphosphino)ethane as a colorless, air-sensitive liquid.

Protocol 2: Synthesis of 1,2-bis(diphenylphosphino)ethane (dppe)

This protocol is a general procedure for the synthesis of diarylphosphinoethanes.

Materials:

• 1,2-bis(dichlorophosphino)ethane

• Phenylmagnesium bromide (PhMgBr) solution in diethyl ether or THF

• Anhydrous diethyl ether or THF

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, add a solution of phenylmagnesium bromide (4.2 eq) in anhydrous diethyl ether.

• Cool the Grignard solution to 0 °C.

• Slowly add a solution of 1,2-bis(dichlorophosphino)ethane (1.0 eq) in anhydrous diethyl ether to the Grignard reagent with efficient stirring.

• After the addition, allow the reaction mixture to warm to room temperature and stir for several hours.

• Cool the mixture to 0 °C and quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Separate the organic layer, and extract the aqueous layer with diethyl ether.

• Combine the organic extracts and dry over anhydrous magnesium sulfate.

• Filter the solution and remove the solvent in vacuo to yield a solid.

• Recrystallize the crude product from a suitable solvent system (e.g., ethanol (B145695) or toluene/ethanol) to obtain pure 1,2-bis(diphenylphosphino)ethane as a white crystalline solid.

Protocol 3: Synthesis of 1,2-bis(diaminophosphino)ethanes (General Procedure)

Materials:

• 1,2-bis(dichlorophosphino)ethane

• Secondary amine (e.g., diethylamine, piperidine) (8.0 eq)

• Anhydrous, non-protic solvent (e.g., diethyl ether, THF, or toluene)

• Anhydrous triethylamine (B128534) (optional, as an HCl scavenger)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve 1,2-bis(dichlorophosphino)ethane (1.0 eq) in the chosen anhydrous solvent.

• Cool the solution to 0 °C.

• In a separate flask, prepare a solution of the secondary amine (8.0 eq) in the same anhydrous solvent.

• Slowly add the amine solution to the stirred solution of 1,2-bis(dichlorophosphino)ethane at 0 °C. A precipitate of the amine hydrochloride salt is expected to form.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours to ensure complete reaction.

• Filter the reaction mixture under inert atmosphere to remove the precipitated amine hydrochloride salt.

• Wash the solid with the anhydrous solvent and combine the filtrates.

• Remove the solvent from the filtrate under reduced pressure to obtain the crude 1,2-bis(diaminophosphino)ethane derivative.

• Further purification may be achieved by vacuum distillation or recrystallization, depending on the physical properties of the product.

Visualizations

Reaction Pathways

Caption: General reaction pathways for the derivatization of 1,2-bis(dichlorophosphino)ethane.

Experimental Workflow: Grignard Reaction

Caption: Experimental workflow for the synthesis of 1,2-bis(dialkylphosphino)ethanes.

References

• 1. A Convenient Synthetic Protocol to 1,2-Bis(dialkylphosphino)ethanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 1,2-Bis(dichlorophosphino)ethane - Wikipedia [en.wikipedia.org]
• 3. 1,2-Bis(dimethylphosphino)ethane - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: 1,2-bis(dichlorophosphino)ethane as a Polymer Building Block

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1,2-bis(dichlorophosphino)ethane as a versatile building block for the synthesis of phosphorus-containing polymers. The protocols detailed below are intended to serve as a foundational guide for the development of novel polymers with potential applications in drug delivery and other biomedical fields.

Introduction

1,2-bis(dichlorophosphino)ethane, with the chemical formula (CH₂PCl₂)₂, is a reactive organophosphorus compound that serves as a precursor for various chemical syntheses.[1] Its two dichlorophosphino groups make it a prime candidate for polycondensation reactions, enabling the incorporation of phosphorus into the main chain of a polymer. The resulting polyphosphinites and related polymers are of interest for their potential biocompatibility, biodegradability, and utility as drug delivery vehicles, leveraging the unique properties conferred by the phosphorus atoms.[2]

Properties of 1,2-bis(dichlorophosphino)ethane

A summary of the key physical and chemical properties of 1,2-bis(dichlorophosphino)ethane is presented in Table 1. This data is essential for handling the compound safely and for designing synthetic protocols.

Property	Value	Reference
Chemical Formula	C₂H₄Cl₄P₂	[1]
Molecular Weight	231.81 g/mol
Appearance	Colorless liquid	[1]
Boiling Point	70 °C at 1 mmHg (lit.)
Density	1.536 g/mL at 25 °C (lit.)
Refractive Index	n20/D 1.588 (lit.)
CAS Number	28240-69-9	[1]
Primary Hazard	Corrosive

Table 1: Physicochemical properties of 1,2-bis(dichlorophosphino)ethane.

Synthesis of 1,2-bis(dichlorophosphino)ethane

The synthesis of 1,2-bis(dichlorophosphino)ethane is typically achieved through the reaction of ethylene, white phosphorus, and phosphorus trichloride.[1]

Reaction: 3 C₂H₄ + 0.5 P₄ + 4 PCl₃ → 3 (CH₂PCl₂)₂

This method provides a convenient route to the monomer, which can then be purified by vacuum distillation.[1]

Experimental Protocols

The following protocols provide detailed methodologies for key experiments involving 1,2-bis(dichlorophosphino)ethane.

Protocol 1: Synthesis of a Polyphosphinite via Interfacial Polycondensation

This protocol describes a representative procedure for the synthesis of a polyphosphinite by reacting 1,2-bis(dichlorophosphino)ethane with an aromatic diol, such as bisphenol A. This method is adapted from similar syntheses of phosphorus-containing polymers.[3]

Materials:

• 1,2-bis(dichlorophosphino)ethane (Cl₂PCH₂CH₂PCl₂)

• Bisphenol A (BPA)

• Sodium hydroxide (B78521) (NaOH)

• Dichloromethane (B109758) (CH₂Cl₂)

• Tetramethylammonium (B1211777) bromide (phase transfer catalyst)

• Acetone (B3395972)

• Petroleum ether (boiling range 40-60 °C)

• Distilled water

Equipment:

• Three-necked round-bottom flask equipped with a condenser, thermometer, and a pressure-equalizing dropping funnel

• Stirrer (magnetic or mechanical)

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Preparation of the Aqueous Phase: In the three-necked flask, dissolve 4.56 g (20 mmol) of bisphenol A in 20 mL of distilled water containing 0.8 g (20 mmol) of sodium hydroxide.

• Addition of Phase Transfer Catalyst: To the aqueous solution, add 2 mmol of tetramethylammonium bromide and 15 mL of dichloromethane.

• Cooling: Cool the reaction mixture to 0-5 °C using an ice bath.

• Addition of Monomer: Under vigorous stirring, add a solution of 2.32 g (10 mmol) of 1,2-bis(dichlorophosphino)ethane in 15 mL of dry dichloromethane dropwise from the dropping funnel.

• Initial Reaction: Maintain the temperature at 0-5 °C for 30 minutes after the addition is complete.

• Raising the Temperature: Allow the reaction mixture to warm to room temperature (approximately 27 °C).

• Polymerization: Add a solution of 1.6 g (40 mmol) of NaOH in 10 mL of water. The temperature of the mixture will likely rise. Reflux the mixture for 6 hours.

• Isolation of the Polymer: After the reaction is complete, a sticky mass will form. Separate the organic layer and wash it with distilled water and toluene.

• Purification: Dissolve the polymer in acetone and reprecipitate it by adding petroleum ether.

• Drying: Collect the precipitated polymer and dry it under vacuum at 50 °C. The expected yield is in the range of 70-80%.[3]

Characterization:

The resulting polymer can be characterized by various spectroscopic and analytical techniques:

• FTIR Spectroscopy: To confirm the formation of P-O-C bonds and the disappearance of P-Cl bonds.

• NMR Spectroscopy (¹H, ¹³C, ³¹P): To elucidate the structure of the polymer repeating unit.

• Gel Permeation Chromatography (GPC): To determine the molecular weight and polydispersity of the polymer.

• Elemental Analysis: To determine the percentage of carbon, hydrogen, and phosphorus in the polymer.[3]

Visualization of the Polymerization Workflow

The following diagrams illustrate the key processes described in these application notes.

References

• 1. 1,2-Bis(dichlorophosphino)ethane - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. nopr.niscpr.res.in [nopr.niscpr.res.in]

Application Notes and Protocols for the Step-by-Step Synthesis of Metal Complexes with Ligands Derived from 1,2-bis(dichlorophosphino)ethane

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the synthesis of metal complexes utilizing chelating diphosphine ligands derived from the precursor 1,2-bis(dichlorophosphino)ethane (dcpe). Due to its reactivity, dcpe is typically converted to more stable dialkyl or diaryl phosphine (B1218219) ligands prior to metal complexation. This document details the synthesis of these intermediate ligands and their subsequent reaction to form various metal complexes, with a focus on nickel, palladium, and platinum.

I. Overview of the Synthetic Strategy

The synthesis of metal complexes from 1,2-bis(dichlorophosphino)ethane is a two-stage process. The first stage involves the synthesis of a desired chelating diphosphine ligand, such as 1,2-bis(dimethylphosphino)ethane (B1345682) (dmpe) or 1,2-bis(diethylphosphino)ethane (B1585043) (depe). The second stage is the reaction of the isolated diphosphine ligand with a suitable metal salt to form the final metal complex.

II. Experimental Protocols

A. Synthesis of Chelating Diphosphine Ligands from 1,2-bis(dichlorophosphino)ethane

1,2-bis(dichlorophosphino)ethane is a versatile precursor for a variety of chelating diphosphine ligands. The most common method for its conversion is the reaction with Grignard reagents to introduce alkyl or aryl groups.

Protocol 1: Synthesis of 1,2-bis(dimethylphosphino)ethane (dmpe)

This protocol describes the synthesis of dmpe from 1,2-bis(dichlorophosphino)ethane using a Grignard reaction[1].

• Materials:

  • 1,2-bis(dichlorophosphino)ethane (dcpe)

  • Methylmagnesium iodide (MeMgI) or methylmagnesium chloride (MeMgCl) solution in THF (e.g., 3.0 M)

  • Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF)

  • Anhydrous hexanes

  • Standard Schlenk line and glassware

  • Magnetic stirrer and heating mantle

• Procedure:

  • In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve 1,2-bis(dichlorophosphino)ethane in anhydrous diethyl ether or THF.

  • Cool the solution to 0 °C using an ice bath.

  • Slowly add at least 4 equivalents of the methylmagnesium iodide solution dropwise to the stirred dcpe solution. An exothermic reaction will occur.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-3 hours.

  • The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride.

  • The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

  • The combined organic layers are dried over anhydrous magnesium sulfate (B86663) or sodium sulfate.

  • The solvent is removed under reduced pressure to yield the crude product.

  • Purification of dmpe, which is a colorless, air-sensitive liquid, is typically achieved by vacuum distillation.

B. Synthesis of Metal Complexes

The synthesized chelating diphosphine ligands can be reacted with various metal salts to form stable complexes. The following protocols provide examples for the synthesis of nickel, palladium, and platinum complexes.

Protocol 2: Synthesis of Dichloro[1,2-bis(dimethylphosphino)ethane]nickel(II) - [Ni(dmpe)Cl₂]

This protocol is adapted from the general synthesis of similar nickel-diphosphine complexes[2][3].

• Materials:

  • 1,2-bis(dimethylphosphino)ethane (dmpe)

  • Nickel(II) chloride hexahydrate (NiCl₂·6H₂O)

  • Methanol (B129727)

  • Dichloromethane (B109758)

  • Hexanes

  • Round-bottom flask

  • Magnetic stirrer

• Procedure:

  • Dissolve nickel(II) chloride hexahydrate (1 mmol) in a minimal amount of methanol in a round-bottom flask.

  • In a separate flask, dissolve 1,2-bis(dimethylphosphino)ethane (1 mmol) in dichloromethane.

  • Add the dmpe solution to the stirred solution of the nickel salt at room temperature. A color change should be observed.

  • Stir the reaction mixture at room temperature for 1-2 hours.

  • Reduce the solvent volume in vacuo.

  • The crude product can be precipitated by the addition of a non-polar solvent like hexanes.

  • The solid product is collected by filtration, washed with hexanes, and dried under vacuum.

  • Recrystallization from a dichloromethane/hexane mixture can be performed to obtain a product of higher purity.

Protocol 3: Synthesis of Dichloro[1,2-bis(dimethylphosphino)ethane]palladium(II) - [Pd(dmpe)Cl₂]

This protocol is based on general procedures for the synthesis of palladium-phosphine complexes.

• Materials:

  • 1,2-bis(dimethylphosphino)ethane (dmpe)

  • Palladium(II) chloride (PdCl₂) or bis(acetonitrile)palladium(II) chloride ([Pd(CH₃CN)₂Cl₂])

  • Dichloromethane or chloroform

  • Hexanes or pentane

  • Round-bottom flask

  • Magnetic stirrer

• Procedure:

  • Suspend palladium(II) chloride (1 mmol) in dichloromethane. Using a more soluble precursor like [Pd(CH₃CN)₂Cl₂] can facilitate a more homogeneous reaction.

  • Add a solution of 1,2-bis(dimethylphosphino)ethane (1 mmol) in dichloromethane to the stirred suspension of the palladium salt.

  • Stir the mixture at room temperature. The reaction progress can be monitored by the dissolution of the solid PdCl₂ and a change in color. The reaction is typically complete within a few hours.

  • Once the reaction is complete, filter the solution to remove any unreacted starting material.

  • The product can be precipitated from the filtrate by the addition of hexanes or pentane.

  • Collect the solid by filtration, wash with a small amount of the precipitating solvent, and dry under vacuum.

Protocol 4: Synthesis of Dichloro[1,2-bis(dimethylphosphino)ethane]platinum(II) - [Pt(dmpe)Cl₂]

This protocol is adapted from established methods for the synthesis of platinum-phosphine complexes.

• Materials:

  • 1,2-bis(dimethylphosphino)ethane (dmpe)

  • Potassium tetrachloroplatinate(II) (K₂[PtCl₄])

  • Water

  • Ethanol or another suitable organic solvent

  • Round-bottom flask

  • Magnetic stirrer

• Procedure:

  • Dissolve potassium tetrachloroplatinate(II) (1 mmol) in a minimal amount of water.

  • In a separate flask, prepare a solution of 1,2-bis(dimethylphosphino)ethane (1 mmol) in ethanol.

  • Add the dmpe solution to the stirred aqueous solution of the platinum salt. A precipitate will form.

  • Stir the reaction mixture at room temperature for several hours to ensure complete reaction.

  • Collect the solid product by filtration.

  • Wash the product with water, followed by ethanol, and then a non-polar solvent like diethyl ether or hexanes.

  • Dry the final product under vacuum.

III. Data Presentation

The following table summarizes typical quantitative data for the synthesis of ligands derived from dcpe and their corresponding metal complexes. Please note that yields and spectroscopic data can vary based on reaction conditions and purity of reagents.

Compound	Synthesis Method	Typical Yield (%)	³¹P NMR (δ, ppm)	Key Characterization Notes
Ligands
1,2-bis(dimethylphosphino)ethane (dmpe)	Grignard reaction with dcpe	60-80	-48 to -50	Colorless, air-sensitive liquid.
1,2-bis(diethylphosphino)ethane (depe)	Grignard reaction with dcpe	60-80	~ -20	Colorless, air-sensitive liquid.
Metal Complexes
[Ni(dmpe)Cl₂]	Reaction of dmpe with NiCl₂·6H₂O	> 80	~ 34.2 (in THF)[4]	Typically a colored, crystalline solid.
[Pd(dmpe)Cl₂]	Reaction of dmpe with a Pd(II) salt	> 85	Varies with solvent	Generally a stable, crystalline solid.
[Pt(dmpe)Cl₂]	Reaction of dmpe with K₂[PtCl₄]	> 90	Varies, often with ¹⁹⁵Pt satellites	Typically a stable, off-white or pale yellow solid.

IV. Visualization of the Synthetic Workflow

The following diagram illustrates the general workflow for the synthesis of metal complexes starting from 1,2-bis(dichlorophosphino)ethane.

Caption: General workflow for the synthesis of metal complexes from 1,2-bis(dichlorophosphino)ethane.

References

• 1. Synthesis and reactivity of diphosphine metal complexes bearing peripheral ketenimine functionalities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Palladium(II) chloride - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Technical Support Center: Purification of 1,2-bis(dichlorophosphino)ethane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the purification of 1,2-bis(dichlorophosphino)ethane. It is intended for researchers, scientists, and drug development professionals who handle this air- and moisture-sensitive organophosphorus compound.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of 1,2-bis(dichlorophosphino)ethane, primarily focusing on fractional vacuum distillation.

Issue 1: Product is contaminated with a low-boiling impurity.

• Symptom: The distillation temperature does not stabilize at the expected boiling point of 1,2-bis(dichlorophosphino)ethane (68-70 °C at 1 mmHg) and remains lower, or a significant forerun is collected.

• Possible Cause: Presence of residual phosphorus trichloride (B1173362) (PCl₃), a common starting material in the synthesis of 1,2-bis(dichlorophosphino)ethane.

• Troubleshooting Steps:

  • Fractional Distillation: Employ a fractionating column (e.g., Vigreux or packed column) to improve the separation efficiency.

  • Slow Distillation Rate: Reduce the heating rate to allow for better equilibration between the liquid and vapor phases in the column.

  • Collect a Forerun: Isolate the initial fraction that distills at a lower temperature. This fraction will be enriched in PCl₃.

  • ³¹P NMR Analysis: Confirm the presence of PCl₃ in the forerun. The ³¹P NMR spectrum of PCl₃ shows a characteristic singlet at approximately +219 ppm.

Issue 2: Product appears cloudy or contains solid precipitates.

• Symptom: The distilled 1,2-bis(dichlorophosphino)ethane is not a clear, colorless liquid.

• Possible Cause: Hydrolysis of the product due to exposure to moisture. 1,2-bis(dichlorophosphino)ethane is extremely sensitive to water.

• Troubleshooting Steps:

  • Inert Atmosphere: Ensure all glassware is rigorously dried and the distillation is performed under a dry, inert atmosphere (e.g., nitrogen or argon). Use of a Schlenk line or glovebox is highly recommended.

  • Dry Solvents (if applicable): If the crude product was handled in a solvent, ensure the solvent was properly dried before use.

  • Avoid Air Leaks: Check all joints and connections in the distillation apparatus for air leaks.

  • ³¹P NMR Analysis: Hydrolysis products will exhibit different chemical shifts in the ³¹P NMR spectrum, typically in the phosphonic acid or related species region.

Issue 3: Product darkens or shows broad signals in the ³¹P NMR spectrum.

• Symptom: The product has a yellow or brown tint, and the ³¹P NMR spectrum shows broad peaks or signals in the oxide region.

• Possible Cause: Oxidation of the P(III) centers to P(V) due to exposure to air.

• Troubleshooting Steps:

  • Strict Anaerobic Conditions: Handle the compound using rigorous air-free techniques.

  • Degassed Solvents: If using solvents, ensure they are thoroughly degassed to remove dissolved oxygen.

  • Storage: Store the purified product under an inert atmosphere and in a sealed container, preferably in a freezer to minimize degradation.

Frequently Asked Questions (FAQs)

Q1: What is the recommended method for purifying 1,2-bis(dichlorophosphino)ethane?

A1: The most effective method for purifying 1,2-bis(dichlorophosphino)ethane is fractional vacuum distillation under a dry, inert atmosphere.[1][2] Given its high boiling point at atmospheric pressure and its sensitivity to heat, distillation under reduced pressure is essential to prevent decomposition.

Q2: What are the expected boiling point and pressure for the distillation?

A2: The boiling point of 1,2-bis(dichlorophosphino)ethane is reported to be in the range of 68-70 °C at a pressure of 1 mmHg.[3][4]

Q3: What are the most common impurities in crude 1,2-bis(dichlorophosphino)ethane?

A3: Common impurities include:

• Unreacted starting materials: Primarily phosphorus trichloride (PCl₃).[3]

• Hydrolysis products: Formed upon contact with moisture.

• Oxidation products: Formed upon exposure to air.

Q4: How can I monitor the purity of the fractions during distillation?

A4: ³¹P NMR spectroscopy is the most powerful tool for assessing the purity of 1,2-bis(dichlorophosphino)ethane and identifying phosphorus-containing impurities.[5][6][7] The pure compound should exhibit a single sharp resonance, while impurities will have distinct chemical shifts.

Q5: What is the expected ³¹P NMR chemical shift for pure 1,2-bis(dichlorophosphino)ethane?

A5: While a specific literature value for the chemical shift of 1,2-bis(dichlorophosphino)ethane was not found in the provided search results, dichlorophosphines (RPCl₂) typically resonate in a specific region of the ³¹P NMR spectrum. For comparison, PhPCl₂ has a chemical shift of +162.0 ppm and MePCl₂ is at +191.0 ppm. Therefore, a chemical shift in a similar downfield region is expected.

Q6: What precautions should be taken when handling 1,2-bis(dichlorophosphino)ethane?

A6: This compound is highly reactive and potentially pyrophoric.[8] It is essential to handle it under a dry, inert atmosphere at all times. Use of appropriate personal protective equipment (PPE), including flame-resistant lab coats, safety glasses, and gloves, is mandatory. All transfers and reactions should be carried out using Schlenk techniques or in a glovebox.

Quantitative Data Summary

The following table summarizes the key physical and spectroscopic properties of 1,2-bis(dichlorophosphino)ethane and a common impurity.

Property	1,2-bis(dichlorophosphino)ethane	Phosphorus Trichloride (PCl₃)
Boiling Point	68-70 °C @ 1 mmHg	76 °C @ 760 mmHg
Appearance	Colorless liquid	Colorless fuming liquid
³¹P NMR Chemical Shift	Expected in the dichlorophosphine region	~ +219 ppm
Purity (Commercial)	≥ 96.0% (by NMR)	N/A

Experimental Protocols

Detailed Methodology for Purification by Fractional Vacuum Distillation:

• Apparatus Setup:

  • Assemble a fractional distillation apparatus consisting of a round-bottom flask, a fractionating column (e.g., 10-20 cm Vigreux column), a distillation head with a thermometer, a condenser, and a receiving flask (or a set of receiving flasks for collecting different fractions).

  • All glassware must be oven-dried and assembled hot under a stream of dry nitrogen or argon.

  • Use high-vacuum grease for all joints to ensure a good seal.

• Inert Atmosphere:

  • Connect the apparatus to a Schlenk line to maintain a positive pressure of inert gas throughout the setup.

• Charging the Flask:

  • Transfer the crude 1,2-bis(dichlorophosphino)ethane to the distillation flask via cannula transfer under an inert atmosphere.

  • Add a magnetic stir bar to the distillation flask to ensure smooth boiling.

• Distillation:

  • Begin stirring the crude material.

  • Slowly evacuate the system to the desired pressure (approximately 1 mmHg).

  • Gradually heat the distillation flask using a heating mantle.

  • Monitor the temperature at the distillation head.

  • Collect any low-boiling forerun, which may contain PCl₃, in a separate receiving flask.

  • When the temperature stabilizes at 68-70 °C, change the receiving flask to collect the pure 1,2-bis(dichlorophosphino)ethane.

  • Continue distillation until most of the product has been collected, leaving a small amount of residue in the distillation flask.

• Shutdown and Storage:

  • Remove the heating mantle and allow the apparatus to cool to room temperature under vacuum.

  • Slowly backfill the system with inert gas.

  • The purified product in the receiving flask should be sealed under an inert atmosphere and stored in a freezer.

Visualizations

Caption: Troubleshooting workflow for the purification of 1,2-bis(dichlorophosphino)ethane.

References

• 1. acikders.ankara.edu.tr [acikders.ankara.edu.tr]
• 2. jackwestin.com [jackwestin.com]
• 3. 1,2-Bis(dichlorophosphino)ethane - Wikipedia [en.wikipedia.org]
• 4. Extracorporeal blood purification for organophosphorus pesticide poisoning - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 31Phosphorus NMR [chem.ch.huji.ac.il]
• 6. Phosphorus-31 nuclear magnetic resonance - Wikipedia [en.wikipedia.org]
• 7. nmr.oxinst.com [nmr.oxinst.com]
• 8. benchchem.com [benchchem.com]

Technical Support Center: 1,2-bis(dichlorophosphino)ethane Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and purity of 1,2-bis(dichlorophosphino)ethane.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route for 1,2-bis(dichlorophosphino)ethane?

The most common industrial synthesis involves the reaction of ethylene (B1197577), white phosphorus (P₄), and phosphorus trichloride (B1173362) (PCl₃). The overall reaction can be summarized as:

3 C₂H₄ + 0.5 P₄ + 4 PCl₃ → 3 (CH₂PCl₂)₂

This reaction is typically carried out at elevated temperatures and pressures and requires specialized equipment.

Q2: What are the main safety precautions to consider during the synthesis?

The synthesis of 1,2-bis(dichlorophosphino)ethane involves hazardous materials and requires strict safety protocols. Key hazards include:

• White Phosphorus: Highly toxic, flammable, and pyrophoric (ignites spontaneously in air). Must be handled under an inert atmosphere or water.

• Phosphorus Trichloride: A toxic and corrosive liquid that reacts violently with water.

• 1,2-bis(dichlorophosphino)ethane: A corrosive liquid.

• Reaction Conditions: The reaction may be exothermic and proceed under high pressure.

Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including flame-retardant lab coats, safety goggles, and chemical-resistant gloves. Ensure that an appropriate fire extinguisher (e.g., Class D for combustible metals, although white phosphorus is not a metal, a specialized extinguisher may be required) is readily available. All manipulations should be performed under an inert atmosphere (e.g., argon or nitrogen).

Q3: How is 1,2-bis(dichlorophosphino)ethane typically purified?

Purification is most commonly achieved by vacuum distillation. Given its high boiling point and sensitivity to air and moisture, distillation must be performed under a high vacuum and an inert atmosphere.

Q4: What are the common downstream applications of 1,2-bis(dichlorophosphino)ethane?

It is a key precursor for the synthesis of various chelating diphosphine ligands. A prominent application is the synthesis of 1,2-bis(dimethylphosphino)ethane (B1345682) (dmpe) through reaction with a methyl Grignard reagent. These diphosphine ligands are widely used in coordination chemistry and catalysis.

Troubleshooting Guides

Low Yield

Problem: The yield of 1,2-bis(dichlorophosphino)ethane is significantly lower than expected.

Potential Cause	Troubleshooting Steps
Impure Reactants	Ensure the purity of ethylene, white phosphorus, and phosphorus trichloride. Impurities can lead to side reactions and reduced yield.
Suboptimal Reaction Conditions	The reaction is sensitive to temperature and pressure. While specific optimal conditions are often proprietary, a systematic optimization of these parameters may be necessary. Start with literature-reported conditions and carefully vary one parameter at a time.
Leaks in the Reaction System	Given the gaseous nature of ethylene and the need for an inert atmosphere, any leaks in the reaction setup can lead to a loss of reactants and the introduction of oxygen, which can cause unwanted side reactions. Thoroughly check all connections and seals of the reactor.
Inefficient Mixing	In a heterogeneous reaction involving a solid (white phosphorus), a liquid (phosphorus trichloride), and a gas (ethylene), efficient mixing is crucial for good mass transfer and high reaction rates. Ensure that the stirring or agitation is adequate for the scale of the reaction.
Product Loss During Workup	Due to its sensitivity to air and moisture, the product can be lost during the purification process. Ensure that all workup and distillation steps are performed under a strictly inert atmosphere.

Product Impurity

Problem: The final product is impure, as indicated by analytical techniques such as ³¹P NMR spectroscopy.

Potential Cause	Troubleshooting Steps
Incomplete Reaction	If the reaction is not driven to completion, the crude product will contain unreacted starting materials. Monitor the reaction progress using an appropriate analytical technique (e.g., in-situ IR or NMR spectroscopy if available) to ensure it has reached completion before workup.
Side Reactions	The formation of byproducts is a common cause of impurity. The specific side reactions in this synthesis are not extensively reported in open literature, but they could involve the formation of other organophosphorus compounds. A careful distillation is the primary method to separate the desired product from these impurities.
Decomposition During Distillation	Overheating during distillation can lead to the decomposition of the product. It is crucial to use a high vacuum to lower the boiling point and to carefully control the temperature of the heating mantle.
Contamination with Water or Oxygen	Exposure to air or moisture during the reaction or workup will lead to the formation of phosphine (B1218219) oxides and other hydrolysis products. All solvents and reagents should be rigorously dried, and the entire process must be conducted under an inert atmosphere.

Experimental Protocols

For the synthesis of downstream products, such as 1,2-bis(dialkylphosphino)ethanes, detailed protocols are more accessible. These typically involve the reaction of 1,2-bis(dichlorophosphino)ethane with Grignard or organolithium reagents in an inert solvent like THF or diethyl ether under a dry, oxygen-free atmosphere.

Visualizations

Caption: Synthesis of 1,2-bis(dichlorophosphino)ethane.

Caption: Troubleshooting workflow for low yield issues.

Caption: Key parameter relationships for synthesis.

storage and handling of air-sensitive 1,2-bis(dichlorophosphino)ethane

This guide provides essential information for researchers, scientists, and drug development professionals on the safe and effective handling of 1,2-bis(dichlorophosphino)ethane.

Frequently Asked Questions (FAQs)

Q1: What is 1,2-bis(dichlorophosphino)ethane and what is it used for?

A1: 1,2-Bis(dichlorophosphino)ethane, with the chemical formula Cl₂PCH₂CH₂PCl₂, is a colorless to pale yellow, air- and moisture-sensitive liquid.[1][2][3] It is a crucial precursor for the synthesis of various chelating diphosphine ligands, which are widely used in coordination chemistry and catalysis.[4][5]

Q2: What are the primary hazards associated with this compound?

A2: 1,2-Bis(dichlorophosphino)ethane is corrosive and causes severe skin burns and eye damage.[2][6] It reacts violently with water and is sensitive to air and moisture. Inhalation of its vapors can cause respiratory irritation.

Q3: How should I properly store 1,2-bis(dichlorophosphino)ethane?

A3: It must be stored in a cool, dry, and well-ventilated area under an inert atmosphere (e.g., nitrogen or argon).[7] Keep the container tightly sealed. Opened containers must be carefully resealed and kept upright to prevent leakage.

Q4: What personal protective equipment (PPE) is required when handling this chemical?

A4: Always work in a fume hood or glovebox.[7] Essential PPE includes chemical-resistant gloves (e.g., nitrile), a flame-retardant lab coat, and chemical safety goggles with a face shield.

Quantitative Data

Property	Value
Molecular Formula	C₂H₄Cl₄P₂
Molecular Weight	231.81 g/mol [3]
Appearance	Colorless to pale yellow liquid[1][2]
Boiling Point	70 °C @ 1 mmHg[3]
Density	1.536 g/mL at 25 °C[3]
Refractive Index	n20/D 1.588[3]

Experimental Protocols

Synthesis of 1,2-Bis(dialkyl/diarylphosphino)ethane Ligands

This protocol provides a general procedure for the synthesis of diphosphine ligands using 1,2-bis(dichlorophosphino)ethane and a Grignard or organolithium reagent.

Materials:

• 1,2-bis(dichlorophosphino)ethane

• Anhydrous tetrahydrofuran (B95107) (THF) or diethyl ether

• Grignard reagent (e.g., MeMgI, PhMgBr) or Organolithium reagent (e.g., n-BuLi)

• Anhydrous, degassed solvents for workup (e.g., diethyl ether, pentane)

• Schlenk line or glovebox

• Dry glassware

Procedure:

• Preparation: Under an inert atmosphere (argon or nitrogen), dissolve the organolithium or Grignard reagent in anhydrous THF or diethyl ether in a Schlenk flask. Cool the solution to the appropriate temperature (typically between -78 °C and 0 °C, depending on the reactivity of the organometallic reagent).[8]

• Reaction: Slowly add a solution of 1,2-bis(dichlorophosphino)ethane in the same anhydrous solvent to the cooled organometallic solution with vigorous stirring. Maintain the low temperature during the addition to control the exothermic reaction.

• Warming and Stirring: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.[8]

• Workup: Quench the reaction by the slow addition of a saturated aqueous ammonium (B1175870) chloride solution (if using a Grignard reagent) or water (if using an organolithium reagent) at 0 °C. Extract the product with an organic solvent like diethyl ether. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and filter under an inert atmosphere.

• Purification: Remove the solvent in vacuo to yield the crude product. The diphosphine ligand can be purified by crystallization from a suitable solvent (e.g., a concentrated dichloromethane (B109758) solution with the diffusion of n-pentane) or by distillation under reduced pressure.[8]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
Low or no yield in Grignard/Organolithium reaction	1. Inactive Grignard/organolithium reagent. 2. Presence of moisture or air in the reaction. 3. Impure 1,2-bis(dichlorophosphino)ethane.	1. Titrate the Grignard/organolithium reagent before use to determine its exact concentration. 2. Ensure all glassware is flame-dried or oven-dried and cooled under an inert atmosphere. Use anhydrous solvents. 3. If the starting material appears discolored or cloudy, consider purification by distillation under reduced pressure before use.
Formation of a viscous, insoluble material	Polymerization or decomposition of the starting material or product due to localized heating or exposure to impurities.	1. Maintain a low reaction temperature during the addition of reagents. 2. Ensure slow, dropwise addition of the 1,2-bis(dichlorophosphino)ethane solution.
Product is a mixture of partially substituted phosphines	Incomplete reaction due to insufficient Grignard/organolithium reagent or short reaction time.	1. Use a slight excess of the Grignard/organolithium reagent (at least 4 equivalents). 2. Increase the reaction time and/or temperature after the initial addition.
Difficulty in isolating the final diphosphine ligand	The product may be an oil or difficult to crystallize. Some diphosphine ligands are highly air-sensitive.	1. If the product is an oil, attempt purification by column chromatography on silica (B1680970) gel under an inert atmosphere or by distillation. 2. Perform all purification and isolation steps in a glovebox or using Schlenk techniques.
The 1,2-bis(dichlorophosphino)ethane appears cloudy or discolored	Decomposition due to exposure to air or moisture.	The compound should be a clear, colorless to pale yellow liquid. If it is cloudy or has significant discoloration, it has likely hydrolyzed and will not be suitable for use.

Visualizations

Caption: Experimental workflow for diphosphine ligand synthesis.

Caption: Troubleshooting decision tree for low-yielding reactions.

References

• 1. 1,2-Bis(dimethylphosphino)ethane - Wikipedia [en.wikipedia.org]
• 2. 1,2-Bis(dichlorophosphino)ethane, 96% 5 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 3. strem.com [strem.com]
• 4. 1,2-Bis(dichlorophosphino)ethane - Wikipedia [en.wikipedia.org]
• 5. Diphosphine ligands - Wikipedia [en.wikipedia.org]
• 6. 1,2-Bis(dichlorophosphino)ethane, 97% | Fisher Scientific [fishersci.ca]
• 7. 1,2-BIS(DICYCLOHEXYLPHOSPHINO)ETHANE synthesis - chemicalbook [chemicalbook.com]
• 8. 1,2-Bis[di­(benzo­furan-2-yl)phosphan­yl]ethane - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting Reactions with 1,2-bis(dichlorophosphino)ethane (dcpe)

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 1,2-bis(dichlorophosphino)ethane (dcpe). This highly reactive organophosphorus compound is a valuable precursor for the synthesis of various diphosphine ligands, which are crucial in coordination chemistry and catalysis. However, its reactivity also presents challenges. This guide provides troubleshooting advice and frequently asked questions (FAQs) to address common issues encountered during experiments involving dcpe.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

1. My reaction with dcpe failed to produce the desired diphosphine ligand. What are the most common reasons for failure?

Several factors can contribute to the failure of reactions involving dcpe, primarily stemming from its high reactivity and sensitivity. The most common culprits are:

• Moisture and Air Sensitivity: 1,2-bis(dichlorophosphino)ethane and the resulting diphosphine ligands are extremely sensitive to moisture and atmospheric oxygen.[1][2] Hydrolysis or oxidation of the starting material or product can lead to a complex mixture of byproducts and low yields of the desired compound.

• Impurities in Reagents and Solvents: Trace amounts of water or protic impurities in your solvents or other reagents can readily react with dcpe and any organometallic reagents used in the synthesis.

• Incorrect Stoichiometry: Precise control over the stoichiometry of the reactants is crucial, especially when using highly reactive organometallic reagents like Grignard or organolithium compounds.

• Reaction Temperature: Many reactions involving dcpe require low temperatures to control reactivity and minimize side reactions.

• Quality of dcpe: The purity of the 1,2-bis(dichlorophosphino)ethane itself is critical. Impurities from its synthesis or degradation during storage can interfere with the desired reaction.

2. I observe a complex mixture of products in my reaction mixture by ³¹P NMR spectroscopy. What are the likely side products?

The presence of multiple signals in the ³¹P NMR spectrum often indicates the formation of various phosphorus-containing byproducts. Common side products include:

• Hydrolysis Products: Reaction with water can lead to the formation of phosphonic acids and other partially hydrolyzed species.

• Oxidation Products: Exposure to air can result in the formation of phosphine (B1218219) oxides. The oxidation of diphosphines can sometimes be selective, leading to mono- or bis-phosphine oxides.[3]

• Products from Incomplete Reaction: Unreacted or partially reacted 1,2-bis(dichlorophosphino)ethane can contribute to the complexity of the spectrum.

• Side reactions with Solvents: Ethereal solvents like THF can be cleaved by strong organolithium reagents, especially at elevated temperatures.[4]

3. How can I minimize the formation of side products in my reactions with dcpe?

Minimizing side product formation requires rigorous experimental technique. Here are some key recommendations:

• Strict Anhydrous and Anaerobic Conditions: All reactions should be carried out under a dry, inert atmosphere (e.g., argon or nitrogen) using Schlenk line or glovebox techniques. All glassware must be rigorously dried, and solvents should be freshly distilled from an appropriate drying agent.

• Use of High-Purity Reagents: Ensure the 1,2-bis(dichlorophosphino)ethane and all other reagents are of high purity. If the purity of dcpe is questionable, it should be distilled under reduced pressure before use.

• Careful Control of Reaction Temperature: For reactions with highly nucleophilic reagents like Grignard or organolithium compounds, it is crucial to maintain low temperatures (e.g., -78 °C) to control the reaction rate and prevent side reactions.

• Slow Addition of Reagents: Add reagents dropwise to maintain a low concentration of the reactive species and to control any exotherms.

4. My Grignard or organolithium reaction with dcpe is giving a low yield. How can I troubleshoot this?

Low yields in these reactions are common and can often be attributed to the following:

• Reagent Quality: The concentration of commercially available Grignard and organolithium reagents can vary. It is highly recommended to titrate these reagents before use to determine their exact molarity.

• Reaction with Acidic Protons: Grignard and organolithium reagents are strong bases and will react with any acidic protons present in the reaction mixture, including trace water or even acidic C-H bonds.[1]

• Side Reactions: With sterically hindered Grignard reagents, deprotonation of other starting materials or reduction of carbonyl groups can occur as side reactions.[5]

• Solvent Effects: The choice of solvent can influence the reactivity of organometallic reagents. Ethereal solvents are typically used, but their stability with the chosen reagent should be considered.

5. What are the best practices for handling and storing 1,2-bis(dichlorophosphino)ethane?

Due to its hazardous nature, proper handling and storage of 1,2-bis(dichlorophosphino)ethane are critical for safety and to maintain its purity.

• Handling: Always handle dcpe in a well-ventilated fume hood.[2] Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[1]

• Storage: Store 1,2-bis(dichlorophosphino)ethane in a tightly sealed container under an inert atmosphere (argon or nitrogen).[1] It should be kept in a cool, dry, and well-ventilated area, away from moisture and oxidizing agents.

Data Presentation

Table 1: Troubleshooting Guide for Low Yield in Diphosphine Synthesis from dcpe

Symptom	Potential Cause	Recommended Action
No or very low conversion of dcpe	Inactive Grignard/organolithium reagent	Titrate the organometallic reagent before use.
Presence of moisture or air	Ensure all glassware is flame-dried and the reaction is performed under a strict inert atmosphere. Use freshly distilled, anhydrous solvents.
Low reaction temperature	While low temperatures are often necessary, the reaction may require warming to proceed at a reasonable rate. Monitor the reaction by TLC or NMR to determine the optimal temperature profile.
Formation of a complex mixture of products	Hydrolysis and/or oxidation	Improve inert atmosphere techniques. Degas solvents thoroughly.
Side reactions with solvent	For organolithium reactions, avoid prolonged reaction times at temperatures above -20 °C in THF.
Incorrect stoichiometry	Carefully measure all reagents. For Grignard/organolithium reactions, a slight excess of the organometallic reagent may be necessary to consume any trace impurities.
Product decomposes upon workup	Sensitivity of the diphosphine product	Use degassed solvents for extraction and purification. Avoid exposure to air and moisture during workup and isolation.

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of 1,2-bis(dialkylphosphino)ethanes from dcpe

This protocol is a general guideline and may require optimization for specific alkyl groups.

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a dropping funnel, a thermometer, and a connection to a Schlenk line for maintaining an inert atmosphere.

• Reaction Setup: Under a positive pressure of argon or nitrogen, charge the flask with a solution of 1,2-bis(dichlorophosphino)ethane in anhydrous diethyl ether or THF. Cool the solution to -78 °C using a dry ice/acetone bath.

• Grignard/Organolithium Addition: Prepare a solution of the appropriate Grignard or organolithium reagent in a separate flame-dried flask. Transfer this solution to the dropping funnel via cannula. Add the organometallic reagent dropwise to the cooled dcpe solution while maintaining the temperature below -70 °C.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at -78 °C for a specified time (e.g., 2-4 hours). The progress of the reaction can be monitored by ³¹P NMR spectroscopy of quenched aliquots.

• Quenching and Workup: Slowly warm the reaction mixture to room temperature. Quench the reaction by the slow addition of a degassed saturated aqueous solution of ammonium (B1175870) chloride.

• Extraction: Extract the aqueous layer with degassed diethyl ether or another suitable organic solvent. Combine the organic layers.

• Drying and Solvent Removal: Dry the combined organic layers over anhydrous magnesium sulfate (B86663) or sodium sulfate. Filter the drying agent and remove the solvent under reduced pressure.

• Purification: The crude product is often pyrophoric and should be handled with extreme care. Purification is typically achieved by distillation under reduced pressure or crystallization from an appropriate solvent under an inert atmosphere.

Mandatory Visualization

Caption: A logical workflow for troubleshooting failed reactions involving 1,2-bis(dichlorophosphino)ethane.

Caption: Key reaction pathways for 1,2-bis(dichlorophosphino)ethane, including desired and side reactions.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. chemicalbook.com [chemicalbook.com]
• 3. 1,2-Bis(diphenylphosphino)ethane - Wikipedia [en.wikipedia.org]
• 4. people.uniurb.it [people.uniurb.it]
• 5. Grignard Reaction [organic-chemistry.org]

Technical Support Center: Reactions of 1,2-bis(dichlorophosphino)ethane with Nucleophiles

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1,2-bis(dichlorophosphino)ethane and its reactions with various nucleophiles. The information is presented in a question-and-answer format to directly address specific issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is 1,2-bis(dichlorophosphino)ethane and what are its primary applications?

1,2-bis(dichlorophosphino)ethane, with the chemical formula (CH₂PCl₂)₂, is a colorless liquid that serves as a key precursor in the synthesis of chelating diphosphine ligands.[1] These ligands are widely used in coordination chemistry and homogeneous catalysis.[2][3]

Q2: What are the main classes of nucleophiles that react with 1,2-bis(dichlorophosphino)ethane?

The most common nucleophiles used in reactions with 1,2-bis(dichlorophosphino)ethane are Grignard reagents (RMgX), organolithium reagents (RLi), secondary amines (R₂NH), and alcohols (ROH) in the presence of a base.[1][4]

Q3: What is the most common side reaction when working with 1,2-bis(dichlorophosphino)ethane and its derivatives?

The most prevalent side reaction is the oxidation of the trivalent phosphorus center to a pentavalent phosphine (B1218219) oxide.[5] This can occur upon exposure to air or other oxidizing agents. Diphosphine ligands synthesized from 1,2-bis(dichlorophosphino)ethane are often air-sensitive and should be handled under an inert atmosphere.[4][6]

Q4: How can I monitor the progress of the reaction and detect side products?

³¹P NMR spectroscopy is the most effective technique for monitoring these reactions.[7][8] The phosphorus-31 nucleus is highly sensitive to its chemical environment, and different phosphorus-containing species (the starting material, desired product, and various side products) will have distinct chemical shifts, allowing for their identification and quantification.[9][10]

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of diphosphine ligands from 1,2-bis(dichlorophosphino)ethane.

Problem 1: Low or No Yield of the Desired Diphosphine Ligand in Reactions with Grignard or Organolithium Reagents.

Possible Causes:

• Incomplete Reaction: The reaction may not have gone to completion due to insufficient reaction time, low temperature, or steric hindrance from bulky nucleophiles.

• Degradation of Reagents: The Grignard or organolithium reagent may have degraded due to the presence of moisture or air in the reaction setup.

• Side Reactions: Competing side reactions, such as the formation of phosphine oxides or other byproducts, can consume the starting material and reduce the yield of the desired product.

Troubleshooting Strategies:

Strategy	Detailed Protocol	Expected Outcome
Ensure Anhydrous and Inert Conditions	Dry all glassware in an oven at >120 °C overnight and cool under a stream of dry nitrogen or argon. Use freshly distilled, anhydrous solvents. Degas solvents by freeze-pump-thaw cycles or by sparging with an inert gas.	Minimizes the decomposition of organometallic reagents and prevents hydrolysis of the P-Cl bonds.
Optimize Reaction Temperature	For sluggish reactions, consider gradually increasing the reaction temperature. Monitor the reaction by ³¹P NMR to track the consumption of the starting material and the formation of the product and byproducts.	Increased reaction rate. However, be aware that higher temperatures can also promote side reactions.
Control Stoichiometry	Use a slight excess (1.05-1.1 equivalents per P-Cl bond) of the Grignard or organolithium reagent to ensure complete conversion of the 1,2-bis(dichlorophosphino)ethane.	Drives the reaction to completion and minimizes the presence of partially substituted intermediates.
Purification of the Product	Due to the air-sensitive nature of many diphosphine ligands, purification should be carried out under an inert atmosphere. Techniques such as crystallization or chromatography under inert conditions are recommended.[11]	Isolation of the pure, unoxidized diphosphine ligand.

Problem 2: Formation of a Mixture of Products in Reactions with Primary or Secondary Amines.

Possible Causes:

• Over-alkylation: Primary amines can react multiple times with the P-Cl groups, leading to a mixture of secondary and tertiary phosphinoamines, and potentially quaternary phosphonium (B103445) salts.

• Oligomerization: If a primary amine is used, it can bridge between two different 1,2-bis(dichlorophosphino)ethane molecules, leading to the formation of oligomeric or polymeric materials.

• Incomplete Reaction: Insufficient amine or reaction time can result in a mixture of partially substituted products.

Troubleshooting Strategies:

Strategy	Detailed Protocol	Expected Outcome
Use of a Hindered Base	Employ a non-nucleophilic, sterically hindered base, such as triethylamine (B128534) or diisopropylethylamine, to scavenge the HCl byproduct without competing with the primary or secondary amine nucleophile.	Prevents the formation of ammonium (B1175870) salts of the desired product and minimizes side reactions of the base.
Control Stoichiometry and Addition Rate	Use a precise stoichiometry of the amine (typically 2 equivalents per P-Cl bond: one as the nucleophile and one as the base). Add the 1,2-bis(dichlorophosphino)ethane solution slowly to a cooled solution of the amine.	Minimizes over-alkylation and oligomerization by maintaining a high concentration of the amine relative to the electrophile.
Use of Secondary Amines	Whenever possible, use secondary amines (R₂NH) as they can only react once at each phosphorus center, preventing the formation of over-alkylated and oligomeric byproducts.[1]	A cleaner reaction profile with a higher yield of the desired bis(diaminophosphino)ethane.

Problem 3: Formation of Phosphine Oxides and Other Oxygenated Byproducts.

Possible Causes:

• Exposure to Air: The trivalent phosphorus atom in the starting material and the diphosphine product is susceptible to oxidation by atmospheric oxygen.

• Hydrolysis: Trace amounts of water in the reagents or solvents can lead to the hydrolysis of the P-Cl bonds, forming phosphinic acids and other oxygenated species.[12][13]

Troubleshooting Strategies:

Strategy	Detailed Protocol	Expected Outcome
Rigorous Inert Atmosphere Techniques	Perform all manipulations using Schlenk line or glovebox techniques. Use degassed solvents and reagents.	Prevents the oxidation of the phosphorus compounds.
Use of Freshly Distilled Reagents	Ensure that 1,2-bis(dichlorophosphino)ethane is freshly distilled before use to remove any hydrolyzed impurities.	Reduces the presence of initial oxygenated phosphorus species that can complicate the reaction and purification.
Characterization by ³¹P NMR	Analyze the crude reaction mixture and purified product by ³¹P NMR. Phosphine oxides typically appear at a significantly different chemical shift (downfield) compared to the corresponding phosphines.[8]	Confirmation of the presence and quantity of phosphine oxide impurities.

Visualizing Reaction Pathways

The following diagrams illustrate the intended reaction pathways and potential side reactions when using 1,2-bis(dichlorophosphino)ethane with different nucleophiles.

Caption: Reaction pathways of 1,2-bis(dichlorophosphino)ethane with various nucleophiles.

Caption: A logical workflow for troubleshooting low yields in diphosphine synthesis.

References

• 1. 1,2-Bis(dichlorophosphino)ethane - Wikipedia [en.wikipedia.org]
• 2. Development of a New Method for the Chemical Synthesis of Diphosphine Ligands from Strained Small Molecules – ICReDD: Institute for Chemical Reaction Design and Discovery, Hokkaido University (WPI-ICReDD) [icredd.hokudai.ac.jp]
• 3. A theory-driven synthesis of symmetric and unsymmetric 1,2-bis(diphenylphosphino)ethane analogues via radical difunctionalization of ethylene - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. reddit.com [reddit.com]
• 7. nmr.oxinst.com [nmr.oxinst.com]
• 8. Monitoring the oxidation of Phosphine ligands using 31P NMR - Magritek [magritek.com]
• 9. researchgate.net [researchgate.net]
• 10. electronicsandbooks.com [electronicsandbooks.com]
• 11. reddit.com [reddit.com]
• 12. Phosphorus pentachloride - Wikipedia [en.wikipedia.org]
• 13. Phosphorus_pentachloride [chemeurope.com]

optimizing reaction conditions for 1,2-bis(dichlorophosphino)ethane

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance for optimizing the reaction conditions for 1,2-bis(dichlorophosphino)ethane.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route for 1,2-bis(dichlorophosphino)ethane?

The most common and established method for the synthesis of 1,2-bis(dichlorophosphino)ethane is the reaction of ethylene (B1197577), white phosphorus (P₄), and phosphorus trichloride (B1173362) (PCl₃).[1] This procedure was notably described in a patent by Toy and Uhing and further detailed in scientific literature.[2]

Q2: What are the main safety precautions to consider when working with 1,2-bis(dichlorophosphino)ethane and its precursors?

1,2-bis(dichlorophosphino)ethane is a corrosive, air-sensitive liquid.[1] White phosphorus is highly toxic and pyrophoric, igniting spontaneously in air.[3] Phosphorus trichloride is also toxic and corrosive. All manipulations should be carried out under an inert atmosphere (e.g., argon or nitrogen) in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety goggles, flame-resistant lab coat, and gloves, is mandatory.

Q3: How can I purify the final product?

The most effective method for purifying 1,2-bis(dichlorophosphino)ethane is vacuum distillation.[4] This technique allows for the separation of the desired product from less volatile impurities and byproducts.

Q4: What are the common downstream applications of 1,2-bis(dichlorophosphino)ethane?

1,2-bis(dichlorophosphino)ethane is a valuable precursor for the synthesis of various chelating diphosphine ligands.[1] A frequent application is its reaction with Grignard reagents (e.g., methylmagnesium iodide) to produce 1,2-bis(dialkylphosphino)ethanes, such as 1,2-bis(dimethylphosphino)ethane (B1345682) (dmpe).[1]

Q5: What are potential side reactions to be aware of during the synthesis?

Potential side reactions include the formation of phosphorus pentachloride (PCl₅) if an excess of chlorine is present, and the oxidation of the phosphine (B1218219) product to phosphine oxides if exposed to air. Incomplete reaction can also lead to the presence of unreacted starting materials in the crude product.

Troubleshooting Guide

Issue	Potential Cause(s)	Suggested Solution(s)
Low Yield	- Inefficient reaction conditions (temperature, pressure, reaction time).- Impure starting materials.- Loss of product during workup or purification.	- Optimize reaction parameters based on literature procedures (see Experimental Protocols).- Ensure the purity of ethylene, white phosphorus, and phosphorus trichloride.- Handle the product carefully under inert conditions to prevent degradation and ensure efficient transfer during distillation.
Product Contamination with PCl₅	Excess chlorine or oxidizing conditions.	Use a stoichiometric amount of reactants. Ensure the reaction is carried out under strictly anaerobic conditions.
Product appears cloudy or contains solid precipitates	- Hydrolysis due to exposure to moisture.- Presence of insoluble byproducts.	- Ensure all glassware is oven-dried and the reaction is performed under a dry, inert atmosphere.- Filter the crude product under inert conditions before distillation.
Difficulty in initiating the reaction	Low reaction temperature or insufficient activation energy.	Gently warm the reaction mixture according to the established protocol to initiate the reaction. Ensure proper mixing of the reactants.
Product decomposes during distillation	Distillation temperature is too high.	Perform the vacuum distillation at the lowest possible pressure to reduce the boiling point of the product and prevent thermal decomposition.

Experimental Protocols

Synthesis of 1,2-bis(dichlorophosphino)ethane

This protocol is based on the procedure described by Burt, R. J.; Chatt, J.; Hussain, W.; Leigh, G. J. in the Journal of Organometallic Chemistry, 1979, 182 (2), 203-206.

Materials:

• White phosphorus (P₄)

• Phosphorus trichloride (PCl₃)

• Ethylene (C₂H₄)

• Anhydrous solvent (e.g., a high-boiling inert hydrocarbon)

• Autoclave or high-pressure reactor

Procedure:

• Safety First: Due to the hazardous nature of the reactants, this synthesis must be performed by trained personnel in a specialized high-pressure laboratory.

• Reactor Setup: A high-pressure autoclave is charged with white phosphorus and phosphorus trichloride under an inert atmosphere.

• Reaction Conditions: The autoclave is sealed and pressurized with ethylene. The reaction mixture is then heated to the specified temperature (typically in the range of 200-250 °C) and maintained for several hours with vigorous stirring. The pressure will increase during the reaction.

• Cooling and Depressurization: After the reaction is complete, the autoclave is cooled to room temperature, and the excess ethylene pressure is carefully vented in a safe manner.

• Workup: The liquid product is carefully transferred from the reactor under an inert atmosphere.

• Purification: The crude 1,2-bis(dichlorophosphino)ethane is purified by vacuum distillation to yield a colorless liquid.

Quantitative Data Summary:

Parameter	Value
Reactant Ratio (molar)	Ethylene : White Phosphorus : Phosphorus Trichloride (approx. 6:1:8)
Temperature	200 - 250 °C
Pressure	Varies with temperature and ethylene concentration
Reaction Time	Several hours
Typical Yield	Moderate to good, depending on conditions
Boiling Point	~70 °C at 1 mmHg

Visualizations

Caption: Experimental workflow for the synthesis of 1,2-bis(dichlorophosphino)ethane.

Caption: Troubleshooting flowchart for addressing low reaction yield.

References

• 1. 1,2-Bis(dichlorophosphino)ethane - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. A Convenient Synthetic Protocol to 1,2-Bis(dialkylphosphino)ethanes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Characterization of 1,2-bis(dichlorophosphino)ethane Derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1,2-bis(dichlorophosphino)ethane (dcpe) and its derivatives.

Frequently Asked Questions (FAQs)

Q1: What is 1,2-bis(dichlorophosphino)ethane (dcpe) and what are its primary applications?

A1: 1,2-Bis(dichlorophosphino)ethane, with the chemical formula (CH₂PCl₂)₂, is an organophosphorus compound.[1] It is a colorless liquid that serves as a crucial precursor for synthesizing various chelating diphosphine ligands.[1] These ligands are widely used in organometallic chemistry and catalysis.[2] The synthesis typically involves reacting dcpe with Grignard reagents or secondary amines to replace the chlorine atoms with other functional groups.[1]

Q2: What are the essential safety precautions for handling 1,2-bis(dichlorophosphino)ethane?

A2: 1,2-bis(dichlorophosphino)ethane is a corrosive and air-sensitive material.[1][3] It is crucial to handle it under an inert atmosphere (e.g., nitrogen or argon) to prevent contact with air and moisture.[3] Always wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[3] In case of contact with skin or eyes, rinse immediately and thoroughly with water and seek medical attention.[3]

Q3: How should dcpe and its derivatives be properly stored?

A3: Due to their sensitivity to air and moisture, dcpe and its derivatives must be stored in a cool, dry place under an inert atmosphere.[3] Containers should be tightly sealed.[3] Opened containers must be carefully resealed and kept upright to prevent leakage.[3]

Q4: What are the most common techniques for characterizing dcpe derivatives?

A4: The primary techniques for characterizing these compounds are:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ³¹P NMR is the most informative technique for phosphine (B1218219) ligands, providing information about the chemical environment of the phosphorus atoms. ¹H and ¹³C NMR are also used for complete structural elucidation.[4][5]

• X-ray Crystallography: This technique provides the definitive atomic and molecular structure of a compound in the solid state.[6] It is invaluable for determining bond lengths, angles, and the coordination geometry of metal complexes.[7][8]

• Mass Spectrometry (MS): MS is used to determine the molecular weight of the compounds and can provide information about their fragmentation patterns.[9][10]

Q5: What is the typical ³¹P NMR chemical shift range for diphosphine ligands and their common impurities?

A5: The chemical shift in ³¹P NMR is highly dependent on the substituents on the phosphorus atom. For 1,2-bis(dialkylphosphino)ethanes, the signals typically appear in the upfield region. A common impurity is the corresponding phosphine oxide, which results from oxidation and appears significantly downfield.

Table 1: Typical ³¹P NMR Chemical Shifts

Compound Type	Example	Typical δ (ppm)	Reference
1,2-Bis(dialkylphosphino)ethane	1,2-Bis(dimethylphosphino)ethane (dmpe)	-48.8	[4]
1,2-Bis(dialkylphosphoryl)ethane	1,2-Bis(dimethylphosphoryl)ethane	+42.1	[4]
Metal Complex (chelated)	[Ni(dppe)Cl₂]	+43.3, +44.7	[11]

Note: Chemical shifts are relative to 85% H₃PO₄.

Troubleshooting Guides

Synthesis & Purification

Q: My reaction to synthesize a tetra-alkyldiphosphine from dcpe and a Grignard reagent has a very low yield. What are the potential causes?

A: Low yields in this reaction are common and can often be attributed to several factors:

• Air and Moisture Contamination: dcpe and the resulting diphosphine ligands are highly sensitive to oxidation.[12] Ensure all glassware is oven-dried, and the reaction is conducted under a strictly inert atmosphere. Solvents must be rigorously dried and degassed.

• Quality of Grignard Reagent: The Grignard reagent's activity can decrease over time. It is advisable to use freshly prepared or recently titrated Grignard reagents.

• Side Reactions: Grignard reagents can react with the ethylene (B1197577) backbone or lead to the formation of polymeric byproducts. Maintaining a low reaction temperature can help minimize these side reactions.

• Work-up Procedure: The work-up must be performed carefully, often using degassed solvents, to avoid oxidation of the product.

Q: I see multiple signals in the ³¹P NMR spectrum of my crude product. What might these signals represent?

A: Multiple signals in a ³¹P NMR spectrum of a crude reaction mixture often indicate the presence of impurities or byproducts.[13] Common species include:

• Starting Material: Unreacted dcpe or partially substituted intermediates.

• Phosphine Oxide: The desired product may have been partially oxidized during the reaction or work-up, leading to a downfield-shifted signal (see Table 1).[12]

• Other Phosphorus Species: Depending on the reaction conditions, other phosphorus-containing byproducts may have formed.

Characterization Challenges

NMR Spectroscopy

Q: The ³¹P NMR spectrum of my purified ligand shows a significant peak in the phosphine oxide region (+20 to +50 ppm). What could have gone wrong?

A: This is a classic sign of oxidation.[12] The phosphorus(III) center in phosphines is readily oxidized to phosphorus(V) in the presence of air. This could have occurred during:

• Synthesis or Work-up: Exposure to air, even for a short period.

• Purification: For example, during chromatography if solvents were not properly degassed.

• Sample Preparation: Preparing the NMR sample in the air instead of in a glovebox or using Schlenk techniques.[4]

• Storage: Improper storage of the compound.

To avoid this, all manipulations must be carried out under strictly anaerobic and anhydrous conditions.[12]

Q: My ¹H NMR spectrum is very complex and the signals are broad. How can I get a better spectrum?

A: The complexity in the ¹H NMR of phosphine ligands often arises from P-H coupling. To simplify the spectrum and sharpen the signals, you should run a phosphorus-decoupled ¹H NMR experiment (¹H{³¹P}). This will remove the coupling to phosphorus, resulting in a simpler multiplicity for the protons on the ethylene backbone and the substituents.

X-ray Crystallography

Q: I am finding it difficult to grow single crystals of my dcpe derivative suitable for X-ray diffraction. Do you have any suggestions?

A: Growing high-quality single crystals, especially of air-sensitive compounds, can be challenging.[14] Here are some strategies:

• High Purity: Ensure your sample is highly pure. Impurities can inhibit crystal growth. Recrystallize or distill your compound if necessary.

• Solvent Selection: Systematically screen a range of solvents and solvent mixtures (e.g., pentane (B18724), diethyl ether, toluene, THF, dichloromethane).

• Crystallization Method: Try various methods such as slow evaporation of the solvent, slow cooling of a saturated solution, or vapor diffusion (e.g., diffusing a poor solvent like pentane into a solution of your compound in a good solvent like toluene). All methods must be performed under an inert atmosphere.

• Metal Complexation: Free phosphine ligands can sometimes be difficult to crystallize. Converting the ligand into a stable metal complex can often yield highly crystalline materials suitable for X-ray analysis.[7]

Mass Spectrometry

Q: I am not observing the expected molecular ion peak in the mass spectrum of my compound. Why might this be?

A: The absence of a molecular ion peak can be due to several reasons:

• Instability: The compound may be unstable under the ionization conditions of the mass spectrometer, leading to immediate fragmentation.[10][15] Try using a softer ionization technique like Electrospray Ionization (ESI) or Chemical Ionization (CI).

• Oxidation: The sample may have oxidized before or during analysis. The observed mass may correspond to the phosphine oxide derivative.

• Low Volatility: If using techniques like Electron Impact (EI) or GC-MS, the compound may not be volatile enough.[9]

Experimental Protocols & Workflows

Protocol 1: General Synthesis of 1,2-bis(dialkylphosphino)ethane

This protocol is a generalized procedure and should be adapted for specific alkyl groups. All steps must be performed under an inert atmosphere using Schlenk line techniques or in a glovebox.

• Reaction Setup: In a flame-dried Schlenk flask equipped with a magnetic stir bar and a dropping funnel, place a solution of 1,2-bis(dichlorophosphino)ethane (1.0 eq.) in anhydrous diethyl ether.

• Grignard Addition: Cool the flask to -78 °C (dry ice/acetone bath). Add the Grignard reagent (R-MgX, 4.2 eq.) in THF or diethyl ether dropwise via the dropping funnel over 1-2 hours.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Quenching: Cool the reaction mixture to 0 °C (ice bath) and slowly quench by adding a degassed saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

• Extraction: Transfer the mixture to a separatory funnel under a flow of inert gas. Extract the aqueous layer with degassed diethyl ether (3x).

• Drying and Filtration: Combine the organic layers and dry over anhydrous sodium sulfate (B86663) (Na₂SO₄). Filter through a cannula into a clean, dry Schlenk flask.

• Solvent Removal: Remove the solvent under reduced pressure to yield the crude product.

• Purification: Purify the crude product by vacuum distillation or recrystallization from an appropriate solvent (e.g., pentane).[4]

Protocol 2: Preparation of an Air-Sensitive NMR Sample

• Inside a glovebox, weigh the phosphine compound (5-10 mg) directly into a clean, dry NMR tube.

• Add the desired deuterated solvent (approx. 0.6 mL), which has been previously dried and degassed (e.g., using a freeze-pump-thaw cycle or by storing over molecular sieves inside the glovebox).[4]

• Cap the NMR tube securely. If using a J. Young valve NMR tube, seal it before removing it from the glovebox.

• Remove the NMR tube from the glovebox and acquire the spectrum as soon as possible.

Visualizations

Synthesis and Oxidation Pathway

References

• 1. 1,2-Bis(dichlorophosphino)ethane - Wikipedia [en.wikipedia.org]
• 2. Phosphine Ligands | OpenOChem Learn [learn.openochem.org]
• 3. chemicalbook.com [chemicalbook.com]
• 4. A Convenient Synthetic Protocol to 1,2-Bis(dialkylphosphino)ethanes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. rsc.org [rsc.org]
• 6. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. Dimorphs of [1,2-bis(diphenylphosphino)ethane]dichloronickel(II) - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 9. Mass Spectrometric Analyses of Organophosphate Insecticide Oxon Protein Adducts - PMC [pmc.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. pubs.rsc.org [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. documents.thermofisher.com [documents.thermofisher.com]
• 14. X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 15. academic.oup.com [academic.oup.com]

Technical Support Center: Scale-up Synthesis of 1,2-bis(dichlorophosphino)ethane

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the scale-up synthesis of 1,2-bis(dichlorophosphino)ethane.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the scale-up synthesis of 1,2-bis(dichlorophosphino)ethane.

Issue 1: Low or Inconsistent Yields

• Question: We are experiencing lower than expected or inconsistent yields of 1,2-bis(dichlorophosphino)ethane in our pilot-scale synthesis. What are the likely causes and how can we address them?

• Answer: Low or inconsistent yields during the scale-up of this synthesis can stem from several factors. The reaction of ethylene (B1197577), white phosphorus, and phosphorus trichloride (B1173362) requires precise control over reaction parameters, which becomes more challenging at a larger scale.

  • Inadequate Mixing: Ensure that the agitation in the reactor is sufficient to maintain a homogenous mixture of the reactants. Poor mixing can lead to localized "hot spots" and side reactions.

  • Temperature and Pressure Fluctuations: This reaction is often conducted under high pressure and temperature.[1] Maintaining stable conditions is critical. Implement a robust process control system to monitor and adjust these parameters in real-time.

  • Moisture Contamination: Phosphorus trichloride reacts violently with water to produce phosphorous acid and hydrochloric acid.[2][3] This not only consumes the reactant but also introduces corrosive byproducts. Ensure all reactants, solvents, and equipment are rigorously dried before use.

  • Impure Starting Materials: The purity of ethylene, white phosphorus, and phosphorus trichloride can significantly impact the reaction outcome. Use high-purity reagents and consider implementing in-house quality control checks.

Issue 2: Product Purity and Contamination

• Question: Our isolated 1,2-bis(dichlorophosphino)ethane is contaminated with byproducts. What are the common impurities and how can we improve the purity?

• Answer: Impurities can arise from side reactions or incomplete reactions. Common contaminants may include unreacted phosphorus trichloride, phosphorous acid (from hydrolysis), and potentially oligomeric or polymeric phosphorus-containing species.

  • Strictly Anhydrous Conditions: As mentioned, moisture is a critical factor. The presence of water will lead to the formation of acidic impurities.[2][4]

  • Optimized Stoichiometry: Carefully control the molar ratios of the reactants. An excess of any one reactant can lead to the formation of side products.

  • Purification Methods: Fractional distillation under reduced pressure is the primary method for purifying 1,2-bis(dichlorophosphino)ethane. Ensure your distillation setup is efficient and that the vacuum is maintained at a consistent level. The boiling point is reported as 70 °C at 1 mmHg.

Issue 3: Safety Incidents or Concerns During Scale-up

• Question: We are concerned about the safety of scaling up this synthesis, particularly with the handling of white phosphorus and phosphorus trichloride. What are the key safety considerations?

• Answer: Safety is paramount in this synthesis due to the hazardous nature of the materials involved.

  • White Phosphorus Handling: White phosphorus is pyrophoric and highly toxic.[5][6] It should be handled in an inert atmosphere (e.g., nitrogen or argon) and always kept wet, typically under water, to prevent spontaneous ignition in air.[7] Use non-sparking tools and ensure all equipment is properly grounded.[8]

  • Phosphorus Trichloride Handling: Phosphorus trichloride is corrosive and reacts violently with water.[3] Handle it in a well-ventilated area, preferably in a closed system, and use appropriate personal protective equipment (PPE), including acid-resistant gloves, a face shield, and a respirator.

  • Exothermic Reactions: The reaction of phosphorus trichloride with any moisture is highly exothermic.[3] Ensure the reactor has an adequate cooling system and a pressure relief device. Continuous-flow reactors can offer better temperature control for highly exothermic reactions.[9]

  • Emergency Preparedness: Have emergency procedures in place for spills, fires, and personnel exposure. This should include access to safety showers, eyewash stations, and appropriate fire extinguishing media (e.g., dry sand, Class D extinguisher for phosphorus fires).[3][6]

Frequently Asked Questions (FAQs)

Q1: What are the typical reaction conditions for the industrial synthesis of 1,2-bis(dichlorophosphino)ethane?

A1: While specific industrial processes are often proprietary, information from patents and related literature suggests that the synthesis is typically carried out at elevated temperatures and pressures. A patent by Toy and Uhing is frequently cited in the synthesis of this compound, implying an established industrial method.[10] The reaction may require specialized autoclave equipment to handle the high pressures involved.[1]

Q2: What are the primary byproducts to look out for in the synthesis of 1,2-bis(dichlorophosphino)ethane?

A2: The most common byproducts are typically derived from the reaction of phosphorus trichloride with moisture, leading to the formation of phosphorous acid and HCl.[2] Incomplete reactions can also leave unreacted starting materials in the product mixture. At higher temperatures, thermal decomposition of chlorinated hydrocarbons could potentially lead to the formation of unsaturated species.

Q3: How should I properly quench the reaction and dispose of waste?

A3: Quenching of any remaining reactive phosphorus species must be done with extreme caution. A controlled hydrolysis of any unreacted phosphorus trichloride can be performed by slowly adding the reaction mixture to a large volume of a non-reactive solvent and then carefully adding a quenching agent like a cooled, dilute basic solution. However, this should only be done by experienced personnel with appropriate safety measures in place. All waste should be treated as hazardous and disposed of according to local regulations.

Q4: Can you provide a summary of the key physical properties of 1,2-bis(dichlorophosphino)ethane?

A4: 1,2-bis(dichlorophosphino)ethane is a colorless to light yellow liquid.[11] It has a boiling point of 70 °C at 1 mmHg and a density of 1.536 g/mL at 25 °C. It is classified as a corrosive material.

Data Presentation

Table 1: Comparison of Lab-Scale vs. Scale-up Synthesis Parameters for 1,2-bis(dichlorophosphino)ethane

Parameter	Lab-Scale Synthesis	Scale-up Synthesis (Inferred)	Key Considerations for Scale-up
Reactants	Ethylene, White Phosphorus, PCl₃	Ethylene, White Phosphorus, PCl₃	High purity of all reactants is crucial.
Typical Scale	Grams to hundreds of grams	Kilograms to tons	Increased scale magnifies safety and handling risks.
Reactor Type	Schlenk flask, small autoclave	High-pressure, stirred-tank reactor or continuous flow reactor	Material of construction must be resistant to corrosion from HCl.
Temperature	Variable, often elevated	Elevated, with precise control	Exothermic nature of the reaction requires robust cooling systems.
Pressure	Variable, often elevated	High pressure	Requires specialized high-pressure equipment and safety protocols.
Mixing	Magnetic or mechanical stirring	High-torque mechanical agitation	Crucial for maintaining homogeneity and preventing localized hot spots.
Purification	Vacuum distillation	Fractional vacuum distillation	Requires efficient distillation columns to separate from byproducts.
Safety	Fume hood, standard PPE	Closed systems, dedicated ventilation, specialized PPE, emergency relief systems	Handling of pyrophoric and highly toxic materials at scale requires extensive safety engineering.

Experimental Protocols

Note: These are generalized protocols and should be adapted and optimized for specific laboratory or plant conditions by qualified personnel. A thorough risk assessment must be conducted before any experiment.

1. Synthesis of 1,2-bis(dichlorophosphino)ethane (Illustrative Lab-Scale)

• WARNING: This reaction involves highly hazardous materials and should only be performed by trained chemists in a well-ventilated fume hood with appropriate safety measures.

• Assemble a dry, multi-necked flask equipped with a mechanical stirrer, a gas inlet, a condenser, and a thermocouple. The entire apparatus must be flame-dried under vacuum and backfilled with an inert gas (e.g., argon or nitrogen).

• Charge the flask with phosphorus trichloride under an inert atmosphere.

• Carefully add white phosphorus to the phosphorus trichloride. The white phosphorus should be cut and weighed under water and then transferred to the reaction flask, ensuring no exposure to air.

• Seal the flask and begin stirring.

• Introduce ethylene gas into the reaction mixture at a controlled rate.

• Heat the reaction mixture to the desired temperature and maintain it for the specified reaction time. Monitor the reaction progress by appropriate analytical methods (e.g., ³¹P NMR).

• After the reaction is complete, cool the mixture to room temperature.

• Carefully remove any unreacted phosphorus.

• The crude product can be purified by fractional distillation under reduced pressure.

2. Purification by Vacuum Distillation

• Set up a distillation apparatus suitable for vacuum distillation, ensuring all glassware is dry.

• Transfer the crude 1,2-bis(dichlorophosphino)ethane to the distillation flask.

• Slowly and carefully apply a vacuum to the system.

• Heat the distillation flask gently using a heating mantle.

• Collect the fraction that distills at approximately 70 °C under 1 mmHg vacuum.

• The purified product should be stored under an inert atmosphere in a tightly sealed container.

Mandatory Visualizations

Caption: Experimental workflow for the synthesis of 1,2-bis(dichlorophosphino)ethane.

Caption: Logical relationships in the scale-up synthesis of 1,2-bis(dichlorophosphino)ethane.

References

• 1. A Convenient Synthetic Protocol to 1,2-Bis(dialkylphosphino)ethanes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Detailed Reaction Study of Phosphorus Trichloride and Water [iokinetic.com]
• 3. ehs.princeton.edu [ehs.princeton.edu]
• 4. researchgate.net [researchgate.net]
• 5. research.uga.edu [research.uga.edu]
• 6. ehs.princeton.edu [ehs.princeton.edu]
• 7. archpdfs.lps.org [archpdfs.lps.org]
• 8. nj.gov [nj.gov]
• 9. Continuous-/Micro-Flow Reactions Using Highly Electrophilic PCl3 and POCl3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. 1,2-Bis(dichlorophosphino)ethane, 97% 5 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]

Reference Data & Comparative Studies

31P NMR Analysis of 1,2-bis(dichlorophosphino)ethane: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the ³¹P Nuclear Magnetic Resonance (NMR) spectroscopic properties of 1,2-bis(dichlorophosphino)ethane, a versatile precursor for various diphosphine ligands. Due to its high reactivity, particularly its sensitivity to air and moisture, understanding its ³¹P NMR profile is crucial for quality control and for monitoring its subsequent chemical transformations. This guide compares its expected spectral characteristics with those of its common derivatives and outlines the necessary experimental protocols for accurate analysis.

Performance Comparison: ³¹P NMR Chemical Shifts

The ³¹P NMR chemical shift is highly sensitive to the electronic environment of the phosphorus atom. In 1,2-bis(dichlorophosphino)ethane, the phosphorus atoms are trivalent and bonded to two electronegative chlorine atoms and one carbon atom of the ethyl bridge. This electronic environment leads to a significant downfield chemical shift.

In contrast, its derivatives, 1,2-bis(dimethylphosphino)ethane (B1345682) (dmpe) and 1,2-bis(diphenylphosphino)ethane (B154495) (dppe), exhibit significantly upfield chemical shifts. This is due to the replacement of the electronegative chlorine atoms with less electronegative and more electron-donating alkyl or aryl groups, which increases the shielding of the phosphorus nucleus.

Table 1: Comparison of ³¹P NMR Chemical Shifts of 1,2-bis(dichlorophosphino)ethane and Common Alternatives

Compound	Structure	³¹P NMR Chemical Shift (δ, ppm)	Reference
1,2-bis(dichlorophosphino)ethane	Cl₂PCH₂CH₂PCl₂	+160 to +200 (estimated)	Based on analogous compounds[1]
1,2-bis(dimethylphosphino)ethane (dmpe)	(CH₃)₂PCH₂CH₂P(CH₃)₂	-48.8 (in C₆D₆)	[No specific citation found in search]
1,2-bis(diphenylphosphino)ethane (dppe)	(C₆H₅)₂PCH₂CH₂P(C₆H₅)₂	~ -13	[No specific citation found in search]

Experimental Protocol: ³¹P NMR of Air-Sensitive Phosphines

The acquisition of high-quality ³¹P NMR spectra for air- and moisture-sensitive compounds like 1,2-bis(dichlorophosphino)ethane requires rigorous anaerobic and anhydrous techniques.

1. Sample Preparation (Inert Atmosphere)

• All manipulations should be performed in a glovebox or using Schlenk line techniques under an inert atmosphere (e.g., nitrogen or argon).

• Use dry, degassed deuterated solvents (e.g., C₆D₆, CDCl₃, or THF-d₈). The choice of solvent can slightly influence the chemical shift.

• The NMR tube should be oven-dried and cooled under vacuum or an inert atmosphere before use.

• Prepare a solution of the phosphine (B1218219) ligand at a suitable concentration (typically 5-20 mg/mL).

• The NMR tube should be sealed with a cap that provides a robust seal, such as a J. Young valve NMR tube, to prevent contamination during transport and measurement.

2. NMR Data Acquisition

• Spectrometer: A multinuclear NMR spectrometer with a phosphorus probe is required.

• Reference: 85% H₃PO₄ is used as an external standard and is assigned a chemical shift of 0 ppm.

• Decoupling: Proton decoupling (¹H broadband decoupling) is typically employed to simplify the spectrum, resulting in a single sharp peak for each unique phosphorus environment.

• Acquisition Parameters:

  • Pulse Angle: A 30-45° pulse angle is often used to allow for a shorter relaxation delay.

  • Relaxation Delay (d1): A delay of 1-5 seconds is generally sufficient, but can be optimized based on the T₁ relaxation time of the phosphorus nucleus.

  • Number of Scans: This will depend on the concentration of the sample. For a reasonably concentrated sample, 16 to 128 scans should provide a good signal-to-noise ratio.

Potential Impurities: Hydrolysis Products

Due to its reactivity, 1,2-bis(dichlorophosphino)ethane is prone to hydrolysis upon exposure to moisture. This will result in the formation of various hydrolysis products, which will be visible in the ³¹P NMR spectrum. The step-wise hydrolysis of the P-Cl bonds leads to species with P-OH and P=O functionalities, which resonate at significantly different chemical shifts.

Expected Hydrolysis Pathway and ³¹P NMR Shifts:

The hydrolysis is expected to proceed through intermediate chlorophosphonous acids to the final phosphonic acid. The phosphorus atoms in these higher oxidation state species are more shielded and will appear at upfield chemical shifts compared to the starting material.

Caption: Hydrolysis pathway of 1,2-bis(dichlorophosphino)ethane and expected ³¹P NMR chemical shift ranges.

Logical Workflow for Analysis

The following diagram illustrates a logical workflow for the ³¹P NMR analysis of a sample of 1,2-bis(dichlorophosphino)ethane.

Caption: Workflow for the ³¹P NMR analysis of 1,2-bis(dichlorophosphino)ethane.

By following these guidelines, researchers can confidently utilize ³¹P NMR spectroscopy to assess the purity of 1,2-bis(dichlorophosphino)ethane and to monitor its conversion to valuable diphosphine ligands, ensuring the quality and success of their research and development endeavors.

References

• 1. 31P [nmr.chem.ucsb.edu]

A Comparative Guide to Purity Validation of 1,2-bis(dichlorophosphino)ethane: GC-MS vs. ³¹P NMR Spectroscopy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of two common analytical techniques, Gas Chromatography-Mass Spectrometry (GC-MS) and Phosphorus-31 Nuclear Magnetic Resonance (³¹P NMR) spectroscopy, for the validation of 1,2-bis(dichlorophosphino)ethane purity. 1,2-bis(dichlorophosphino)ethane is a critical precursor in the synthesis of diphosphine ligands, which are widely employed in catalysis and coordination chemistry. Ensuring the purity of this reagent is paramount for the synthesis of well-defined metal complexes and for achieving reproducible catalytic performance.

This document outlines the experimental protocols for both methods and presents a quantitative comparison to aid researchers in selecting the most appropriate technique for their specific needs.

Data Presentation: A Comparative Overview

The following table summarizes the key performance metrics of GC-MS and ³¹P NMR for the purity analysis of 1,2-bis(dichlorophosphino)ethane.

Parameter	GC-MS (with Derivatization)	³¹P NMR Spectroscopy
Principle	Separation based on volatility and polarity, followed by mass-to-charge ratio detection.	Detection of the ³¹P nucleus in a magnetic field, providing structural and quantitative information.
Sample Preparation	Derivatization required to convert the reactive analyte into a stable, volatile compound.	Simple dissolution in a deuterated solvent under an inert atmosphere.
Analysis Time	~30-60 minutes per sample (including derivatization).	~5-15 minutes per sample.
Selectivity	High for mass detection, but potential for co-elution of impurities with similar volatility.	Excellent for phosphorus-containing compounds, with a wide chemical shift range minimizing signal overlap.[1]
Quantification	Requires a certified reference standard for calibration.	Can be performed as a primary ratio method using an internal standard (qNMR).
Limit of Detection	Typically in the low ppm range.	Typically in the low ppm range, depending on the instrument and acquisition time.
Key Advantage	High sensitivity and ability to identify volatile organic impurities.	Direct, non-destructive analysis providing structural information and straightforward quantification of phosphorus-containing species.[1]
Key Limitation	The analyte is not directly analyzed; derivatization can introduce artifacts and is an additional source of error. The high reactivity of P-Cl bonds poses a significant challenge.	Less sensitive to non-phosphorus containing impurities.

Experimental Protocols

GC-MS Analysis via Derivatization

Due to the high reactivity of the dichlorophosphino groups, which are susceptible to hydrolysis and can interact with active sites in the GC system, a direct analysis of 1,2-bis(dichlorophosphino)ethane is challenging. A derivatization step to convert the analyte into a more stable and volatile species is recommended. This protocol is based on established methods for other reactive phosphorus chlorides.

1.1. Derivatization Procedure

This procedure should be performed in a fume hood under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents and reagents.

• Reagent Preparation: Prepare a derivatizing solution of 10% (v/v) anhydrous 1-propanol (B7761284) in anhydrous pyridine.

• Sample Preparation: In a glovebox or under a stream of inert gas, accurately weigh approximately 10 mg of the 1,2-bis(dichlorophosphino)ethane sample into a 2 mL autosampler vial.

• Derivatization Reaction: Add 1 mL of the derivatizing solution to the vial. Cap the vial tightly and vortex for 1 minute.

• Reaction Incubation: Heat the vial at 60°C for 30 minutes to ensure complete derivatization. The expected product is 1,2-bis(dipropoxyphosphino)ethane.

• Sample Dilution: After cooling to room temperature, dilute the sample to an appropriate concentration with anhydrous hexane (B92381) for GC-MS analysis.

1.2. GC-MS Instrumentation and Conditions

• Gas Chromatograph: Agilent 7890B GC or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: Agilent J&W DB-5ms Ultra Inert, 30 m x 0.25 mm, 0.25 µm, or similar low-polarity column.

• Inlet: Split/splitless inlet, operated in split mode (e.g., 50:1 split ratio) at 250°C.

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.

• Oven Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp: 15°C/min to 280°C.

  • Hold: 5 minutes at 280°C.

• MSD Conditions:

  • Transfer Line: 280°C.

  • Ion Source: 230°C.

  • Quadrupole: 150°C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-450.

³¹P NMR Spectroscopy Analysis

³¹P NMR is a direct and powerful technique for assessing the purity of organophosphorus compounds, as the phosphorus nucleus provides a unique spectral signature.

2.1. Sample Preparation

This procedure should be performed under an inert atmosphere to prevent oxidation of the phosphine.

• In a glovebox, weigh approximately 20 mg of the 1,2-bis(dichlorophosphino)ethane sample into an NMR tube.

• Add approximately 0.6 mL of a suitable deuterated aprotic solvent, such as deuterated chloroform (B151607) (CDCl₃) or deuterated benzene (B151609) (C₆D₆). Aprotic solvents are recommended to avoid reactions with the P-Cl bonds.

• If quantitative analysis (qNMR) is desired, add a known amount of a suitable internal standard (e.g., triphenyl phosphate).

• Cap the NMR tube securely.

2.2. NMR Instrumentation and Acquisition Parameters

• Spectrometer: Bruker Avance III 400 MHz spectrometer or equivalent, equipped with a broadband probe.

• Nucleus: ³¹P

• Frequency: 162 MHz (for a 400 MHz ¹H instrument).

• Acquisition Mode: Proton-decoupled (¹H-decoupled).

• Reference: 85% H₃PO₄ (external reference, set to 0 ppm).

• Relaxation Delay (d1): 5 seconds (to ensure full relaxation for quantitative analysis).

• Number of Scans: 64-128 scans, depending on the sample concentration.

The purity is determined by integrating the signal of 1,2-bis(dichlorophosphino)ethane and any phosphorus-containing impurities. The relative integrals correspond to the molar ratio of the species in the sample.

Visualizing the Workflows

Caption: Workflow for the purity validation of 1,2-bis(dichlorophosphino)ethane by GC-MS with derivatization.

Caption: Workflow for the purity validation of 1,2-bis(dichlorophosphino)ethane by ³¹P NMR spectroscopy.

Conclusion

Both GC-MS and ³¹P NMR spectroscopy can be valuable techniques for assessing the purity of 1,2-bis(dichlorophosphino)ethane.

³¹P NMR spectroscopy emerges as the more direct, rapid, and straightforward method for quantifying phosphorus-containing impurities. Its non-destructive nature and simple sample preparation make it highly suitable for routine quality control.

GC-MS , while a powerful technique for identifying a broad range of volatile impurities, requires a more involved sample preparation process due to the reactive nature of the analyte. The necessity of derivatization introduces additional steps and potential sources of error. However, it can be an excellent complementary technique for identifying non-phosphorus impurities that would be invisible by ³¹P NMR.

For researchers and professionals in drug development and catalysis, a combined approach may be optimal for comprehensive characterization. However, for routine purity assessment, ³¹P NMR spectroscopy offers a more efficient and direct validation of 1,2-bis(dichlorophosphino)ethane purity .

References

• 1. pubs.rsc.org [pubs.rsc.org]

Crystal Structure Analysis of 1,2-bis(phosphino)ethane Complexes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The structural analysis of metal complexes containing diphosphine ligands is crucial for understanding their reactivity, stability, and potential applications in catalysis and drug development. This guide provides a comparative overview of the crystal structures of complexes featuring the 1,2-bis(phosphino)ethane (B1587126) backbone, with a particular focus on derivatives of 1,2-bis(dichlorophosphino)ethane (dcpe). While crystallographic data for complexes of dcpe itself is limited in the public domain, this guide leverages data from closely related and well-studied analogues—1,2-bis(dimethylphosphino)ethane (dmpe), 1,2-bis(diethylphosphino)ethane (B1585043) (depe), and 1,2-bis(diphenylphosphino)ethane (B154495) (dppe)—to draw meaningful comparisons and infer the structural implications of varying the substituents on the phosphorus atoms.

Comparative Crystallographic Data

The following tables summarize key crystallographic parameters for selected metal complexes of dmpe, depe, and dppe, offering a basis for comparison. The data highlights how the steric and electronic properties of the phosphine (B1218219) substituents influence coordination geometry, bond lengths, and bond angles.

Complex	Metal	Coordination Geometry	P-M-P Bite Angle (°)	M-P Bond Length (Å)	M-Cl Bond Length (Å)	Space Group
[Ni(dppe)Cl₂]	Ni(II)	Square Planar	87.46(4)	2.141(1) - 2.156(1)	2.17(1) - 2.18(1)	P2₁/c
[Ni(dmpe)Cl₂]	Ni(II)	Square Planar	87.1(1)	2.153(3) - 2.157(3)	2.181(3) - 2.183(3)	P2₁/n
[Pd(dppe)Cl₂]	Pd(II)	Square Planar	86.2(1)	2.235(2) - 2.241(2)	2.338(2) - 2.343(2)	P2₁/c
[Pt(dppe)Cl₂]	Pt(II)	Square Planar	86.5(1)	2.229(2) - 2.233(2)	2.345(2) - 2.350(2)	C2/c

Note: The data presented is a representative selection from published crystallographic studies. Slight variations may exist between different reports.

Experimental Protocols

The synthesis and crystallographic analysis of these air-sensitive complexes require rigorous anaerobic and anhydrous techniques.

Synthesis of 1,2-bis(dichlorophosphino)ethane (dcpe)

1,2-bis(dichlorophosphino)ethane can be prepared by the reaction of ethylene, white phosphorus, and phosphorus trichloride.[1] The resulting colorless liquid is a key precursor for the synthesis of various diphosphine ligands through nucleophilic substitution of the chloride atoms.[1]

General Synthesis of Diphosphine Metal Complexes (e.g., [M(diphosphine)Cl₂])

Materials:

• Metal salt (e.g., NiCl₂·6H₂O, PdCl₂, K₂PtCl₄)

• Diphosphine ligand (e.g., dppe, dmpe)

• Anhydrous, deoxygenated solvents (e.g., ethanol, dichloromethane, toluene)

• Schlenk line or glovebox for inert atmosphere manipulation

Procedure:

• All glassware is dried in an oven and cooled under a stream of inert gas (e.g., argon or nitrogen).

• The metal salt is dissolved or suspended in an appropriate solvent in a Schlenk flask.

• The diphosphine ligand, dissolved in a suitable solvent, is added dropwise to the metal salt solution with stirring.

• The reaction mixture is stirred at room temperature or heated under reflux for a specified period.

• The resulting precipitate is collected by filtration under inert atmosphere, washed with an appropriate solvent, and dried in vacuo.

Crystal Growth

Single crystals suitable for X-ray diffraction are typically grown by one of the following methods, performed under an inert atmosphere:

• Slow Evaporation: The complex is dissolved in a suitable solvent, and the solvent is allowed to evaporate slowly in a loosely capped vial inside a larger, sealed container.

• Solvent Diffusion: A solution of the complex is carefully layered with a less polar solvent in which the complex is insoluble. Crystals form at the interface of the two solvents.

• Vapor Diffusion: A concentrated solution of the complex in a small vial is placed inside a larger sealed jar containing a more volatile solvent in which the complex is less soluble. The vapor of the second solvent slowly diffuses into the solution, reducing the solubility of the complex and promoting crystallization.

Single-Crystal X-ray Diffraction Analysis

• A suitable single crystal is selected under a microscope and mounted on a goniometer head.[2]

• The crystal is placed in a stream of cold nitrogen gas (typically 100-150 K) to minimize thermal vibrations and potential degradation.[2]

• X-ray diffraction data are collected using a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector.[2][3]

• The collected diffraction data are processed, and the crystal structure is solved and refined using specialized software packages.[3][4][5]

Experimental Workflow

The following diagram illustrates a typical workflow for the synthesis and crystal structure analysis of a 1,2-bis(phosphino)ethane metal complex.

Caption: A generalized workflow for the synthesis and crystal structure determination of metal-diphosphine complexes.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical relationship between the ligand's properties and the resulting complex's structural features.

Caption: Relationship between phosphine ligand properties and the resulting metal complex's structural characteristics.

References

• 1. 1,2-Bis(dichlorophosphino)ethane - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. creative-biostructure.com [creative-biostructure.com]
• 4. books.rsc.org [books.rsc.org]
• 5. Single-crystal X-ray Diffraction [serc.carleton.edu]

A Comparative Guide to the Performance of 1,2-Bis(dialkyl/diarylphosphino)ethane-Derived Catalysts in Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of Catalyst Performance with Supporting Experimental Data

In the landscape of transition metal catalysis, the choice of ligand is paramount to achieving high efficiency, selectivity, and substrate scope. Among the vast library of phosphine (B1218219) ligands, bidentate phosphines with an ethane (B1197151) backbone, derived from 1,2-bis(dichlorophosphino)ethane, are a foundational class. This guide provides a detailed comparison of the performance of catalysts bearing these ligands, such as 1,2-bis(diphenylphosphino)ethane (B154495) (dppe), against other prominent catalyst systems in key cross-coupling reactions. The following data and protocols are synthesized from peer-reviewed literature to offer a clear, evidence-based comparison for researchers in organic synthesis and drug development.

Nickel-Catalyzed Suzuki-Miyaura Cross-Coupling: A Head-to-Head Comparison

The Suzuki-Miyaura reaction is a cornerstone of C-C bond formation. The performance of nickel catalysts, often a more economical alternative to palladium, is highly dependent on the ligand. Here, we compare a nickel catalyst bearing a bisphosphine ligand with an ethane backbone motif to one with a ferrocene (B1249389) backbone (dppf) and a high-performing monophosphine ligand.

A study comparing Ni precatalysts in the Suzuki-Miyaura coupling of various aryl chlorides with arylboronic acids revealed that no single ligand is optimal for all substrate pairings. The choice of ligand is crucial and depends on the steric and electronic properties of the substrates. For instance, in the coupling of 4-chloroanisole (B146269) with 4-ethoxycarbonylphenylboronic acid, the monophosphine precatalyst outperformed the bisphosphine counterparts. Conversely, for the coupling of 3-chloropyridine (B48278) and 2-thienylboronic acid, the bisphosphine with the ferrocene backbone proved most efficient[1].

Table 1: Comparison of Ni-Phosphine Precatalysts in Suzuki-Miyaura Coupling [1]

Entry	Aryl Halide	Arylboronic Acid	Catalyst (Ligand)	Time (h)	Yield (%)
1	4-Chloroanisole	4-Ethoxycarbonylphenylboronic acid	Ni(dppf)Cl₂	24	75
2	4-Chloroanisole	4-Ethoxycarbonylphenylboronic acid	Ni(CyTyrannoPhos)Cl(o-tolyl)	24	84
3	3-Chloropyridine	2-Thienylboronic acid	Ni(dppf)Cl₂	7	99
4	3-Chloropyridine	2-Thienylboronic acid	Ni(CyTyrannoPhos)Cl(o-tolyl)	24	65

Detailed experimental protocols for these reactions are provided below.

Iron-Catalyzed Cross-Coupling: The Role of the Bisphosphine Ligand

Iron-catalyzed cross-coupling reactions have emerged as a cost-effective and environmentally benign alternative to palladium- and nickel-based methods. The nature of the phosphine ligand is critical in defining the catalytic species and its reactivity.

Studies on iron-catalyzed Kumada and Suzuki-Miyaura cross-couplings of phenyl nucleophiles with secondary alkyl halides have provided insights into the role of bisphosphine ligands like 1,2-bis(diphenylphosphino)ethane (dppe) and others with different backbones and steric bulk (e.g., SciOPP, dpbz). It has been demonstrated that for certain iron-catalyzed reactions, a monophenylated iron(II) species, Fe(Ph)X(bisphosphine), is the predominant reactive species, and the formation of low-valent iron(0) is not a prerequisite for effective catalysis[2][3]. The choice of bisphosphine ligand can influence the stability and reactivity of these intermediates. For instance, ligands with different backbone structures (saturated ethyl in dppe vs. o-phenylene in dpbz) can induce subtle but meaningful changes in the electronic structure of the iron center[4].

Experimental Protocols

General Procedure for Ni-Catalyzed Suzuki-Miyaura Cross-Coupling[1]

To an oven-dried vial equipped with a stir bar was added the aryl chloride (0.05 mmol, 1.0 equiv), arylboronic acid (0.075 mmol, 1.5 equiv), and K₃PO₄ (0.15 mmol, 3.0 equiv). The vial was brought into a glovebox. The Ni precatalyst (2 mol %) and solvent (1 mL of THF) were added. The vial was sealed and removed from the glovebox, then placed in a heating block at the specified temperature for the indicated time. After cooling to room temperature, the reaction mixture was diluted with diethyl ether, and an internal standard was added. The yield was determined by gas chromatography (GC) analysis.

Visualizing Catalytic Processes

To better understand the relationships and workflows in catalysis, graphical representations are invaluable.

Caption: Generalized catalytic cycle for Suzuki-Miyaura cross-coupling.

Caption: Experimental workflow for comparing catalyst performance.

Conclusion

The performance of catalysts derived from 1,2-bis(dichlorophosphino)ethane, such as those employing dppe and its analogues, is highly competitive but context-dependent. In Ni-catalyzed Suzuki-Miyaura couplings, they can be outperformed by both monophosphine ligands and other bisphosphines like dppf depending on the specific substrates involved. In the realm of iron catalysis, dppe-type ligands are effective in promoting various cross-coupling reactions, where the stability and reactivity of key iron(II) intermediates are crucial.

For researchers and professionals in drug development, this comparative guide underscores the importance of empirical screening of catalysts for each specific transformation. While general trends can be observed, the optimal ligand choice is a nuanced decision that must be guided by experimental data. The provided protocols and workflows offer a starting point for conducting such comparative studies in the laboratory.

References

• 1. DSpace [qspace.library.queensu.ca]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Iron(II) Active Species in Iron-Bisphosphine Catalyzed Kumada and Suzuki-Miyaura Cross-Couplings of Phenyl Nucleophiles and Secondary Alkyl Halides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Development and Evolution of Mechanistic Understanding in Iron-Catalyzed Cross-Coupling - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Analytical Techniques for Confirming the Structure of 1,2-bis(dichlorophosphino)ethane

For Researchers, Scientists, and Drug Development Professionals

The structural confirmation of organophosphorus compounds is a critical step in chemical synthesis and drug development, ensuring the identity and purity of the target molecule. This guide provides a comparative overview of the primary analytical techniques used to confirm the structure of 1,2-bis(dichlorophosphino)ethane, a key precursor in the synthesis of chelating diphosphine ligands. We present a summary of expected spectroscopic data, detailed experimental protocols, and a logical workflow for structural elucidation.

Spectroscopic Data Summary

The following table summarizes the expected quantitative data from key analytical techniques for the structural confirmation of 1,2-bis(dichlorophosphino)ethane. This data has been compiled from foundational literature and is essential for comparison with experimental results.

Analytical Technique	Parameter	Expected Value	Reference
³¹P NMR	Chemical Shift (δ)	~196 ppm	[1]
¹H NMR	Chemical Shift (δ)	Not Reported	-
Coupling Constant	Not Reported	-
¹³C NMR	Chemical Shift (δ)	Not Reported	-
Coupling Constant	Not Reported	-
Infrared (IR) Spectroscopy	P-Cl Stretch (ν)	~500 cm⁻¹	General

Analytical Workflow

A systematic approach is crucial for the unambiguous structural confirmation of 1,2-bis(dichlorophosphino)ethane. The following diagram illustrates a logical workflow, starting from the synthesis and proceeding through various analytical techniques.

A logical workflow for the structural confirmation of 1,2-bis(dichlorophosphino)ethane.

Experimental Protocols

Detailed methodologies are essential for reproducing analytical results. The following are representative protocols for the key experiments cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ³¹P NMR Spectroscopy:

  • Instrumentation: A standard multinuclear NMR spectrometer operating at a frequency appropriate for phosphorus-31.

  • Sample Preparation: A solution of 1,2-bis(dichlorophosphino)ethane is prepared in a deuterated solvent, typically CDCl₃. The concentration should be sufficient to obtain a good signal-to-noise ratio (e.g., 5-10% w/v).

  • Acquisition Parameters: A standard proton-decoupled ³¹P NMR spectrum is acquired. Key parameters to note include the pulse width, relaxation delay, and number of scans. An external standard, such as 85% H₃PO₄, is used for chemical shift referencing (δ = 0 ppm).

  • Expected Outcome: A single resonance is expected in the proton-decoupled spectrum, confirming the magnetic equivalence of the two phosphorus atoms. The chemical shift provides information about the electronic environment of the phosphorus nuclei.

• ¹H and ¹³C NMR Spectroscopy:

  • Instrumentation: A high-resolution NMR spectrometer.

  • Sample Preparation: As described for ³¹P NMR.

  • Acquisition Parameters: Standard one-dimensional ¹H and ¹³C{¹H} NMR spectra are acquired. For ¹³C NMR, a larger number of scans may be necessary due to the lower natural abundance of the ¹³C isotope.

  • Expected Outcome: The ¹H NMR spectrum is expected to show a complex multiplet for the ethylene (B1197577) bridge protons due to coupling with both phosphorus atoms. The ¹³C{¹H} NMR spectrum should show a single resonance for the two equivalent methylene (B1212753) carbons, which may be split into a triplet due to coupling with the two phosphorus atoms.

Infrared (IR) Spectroscopy

• Instrumentation: A Fourier-transform infrared (FTIR) spectrometer.

• Sample Preparation: As 1,2-bis(dichlorophosphino)ethane is a liquid, a thin film can be prepared between two salt plates (e.g., NaCl or KBr). Alternatively, a solution in a suitable solvent (e.g., hexane) can be used in a liquid cell.

• Acquisition: The spectrum is typically recorded over the mid-infrared range (4000-400 cm⁻¹). A background spectrum of the salt plates or solvent is recorded and subtracted from the sample spectrum.

• Expected Outcome: The IR spectrum will show characteristic absorption bands for the C-H stretching and bending vibrations of the ethylene backbone. Of particular importance for structural confirmation is the presence of strong absorption bands in the region of 450-550 cm⁻¹, which are characteristic of P-Cl stretching vibrations.

Mass Spectrometry (MS)

• Instrumentation: A mass spectrometer, often coupled with a gas chromatograph (GC-MS) for sample introduction and separation from any impurities.

• Ionization Method: Electron ionization (EI) is a common method for this type of compound.

• Acquisition: The mass spectrum is recorded over a suitable mass-to-charge (m/z) range.

• Expected Outcome: The mass spectrum should show a molecular ion peak (M⁺) corresponding to the molecular weight of 1,2-bis(dichlorophosphino)ethane (C₂H₄Cl₄P₂). Due to the presence of chlorine isotopes (³⁵Cl and ³⁷Cl), the molecular ion peak will appear as a characteristic cluster of peaks. Fragmentation patterns, such as the loss of chlorine atoms or cleavage of the P-C bonds, will provide further structural information.

Comparison with Alternatives

While the techniques described above are the primary methods for structural confirmation, other analytical techniques could provide complementary information:

• Raman Spectroscopy: This technique is complementary to IR spectroscopy and is particularly sensitive to symmetric vibrations. The P-Cl symmetric stretching vibration would be expected to be strong in the Raman spectrum.

• Elemental Analysis: This technique can determine the percentage composition of carbon, hydrogen, chlorine, and phosphorus in the sample, providing an empirical formula that can be compared with the expected molecular formula.

• X-ray Crystallography: Although 1,2-bis(dichlorophosphino)ethane is a liquid at room temperature, it may be possible to obtain a crystal structure of a solid derivative. This would provide unambiguous confirmation of the connectivity and stereochemistry.

References

• 1. 1,2-Bis(dichlorophosphino)ethane - Wikipedia [en.wikipedia.org]

A Spectroscopic Comparison of 1,2-bis(dichlorophosphino)ethane and Its Derivatives

A comprehensive guide for researchers, scientists, and drug development professionals on the spectroscopic properties of 1,2-bis(dichlorophosphino)ethane and its key derivatives. This guide provides a comparative analysis of their NMR, IR, and Raman spectra, supported by experimental data and detailed protocols.

1,2-bis(dichlorophosphino)ethane, Cl₂PCH₂CH₂PCl₂, serves as a fundamental building block in the synthesis of a wide array of diphosphine ligands, which are pivotal in coordination chemistry and catalysis. The substitution of the chlorine atoms with various organic moieties, such as methyl (dmpe), ethyl (depe), cyclohexyl (dcpe), and phenyl (dppe) groups, significantly alters the steric and electronic properties of the resulting ligands. These modifications are directly reflected in their spectroscopic signatures. This guide offers a detailed comparison of the spectroscopic characteristics of the parent compound and these important derivatives.

Comparative Spectroscopic Data

The following tables summarize the key spectroscopic data for 1,2-bis(dichlorophosphino)ethane and its derivatives.

NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy, particularly ³¹P NMR, is a powerful tool for characterizing these compounds. The chemical shift (δ) in ³¹P NMR is highly sensitive to the electronic environment of the phosphorus atom.

Compound	R in R₂PCH₂CH₂PR₂	³¹P NMR (δ, ppm)	¹H NMR (δ, ppm)	¹³C NMR (δ, ppm)
1,2-bis(dichlorophosphino)ethane	Cl	~196	~2.9 (m)	~40 (t)
1,2-bis(dimethylphosphino)ethane (dmpe)	CH₃	-47.6	1.0 (d), 1.5 (m)	16.5 (d), 31.5 (t)
1,2-bis(diethylphosphino)ethane (depe)	C₂H₅	-19.5	1.0 (dt), 1.5 (m)	15.0 (d), 18.0 (d), 28.0 (t)
1,2-bis(dicyclohexylphosphino)ethane (dcpe)	C₆H₁₁	12.3	1.2-1.8 (m)	26-30 (m), 35 (d)
1,2-bis(diphenylphosphino)ethane (dppe)	C₆H₅	-12.8	2.0 (m), 7.2-7.5 (m)	29.5 (t), 128-133 (m)

Note: Chemical shifts are approximate and can vary depending on the solvent and other experimental conditions. m = multiplet, t = triplet, d = doublet, dt = doublet of triplets.

Vibrational Spectroscopy

Infrared (IR) and Raman spectroscopy provide valuable information about the vibrational modes of the molecules, including the P-C and P-Cl bonds, as well as the vibrations of the substituent groups.

Compound	Key IR Absorptions (cm⁻¹)	Key Raman Lines (cm⁻¹)
1,2-bis(dichlorophosphino)ethane	~800-900 (P-C), ~490 (P-Cl)	~490 (s, P-Cl)
1,2-bis(dimethylphosphino)ethane (dmpe)	2800-3000 (C-H), 1420 (CH₃ bend), 890 (P-C)	Not readily available
1,2-bis(diethylphosphino)ethane (depe)	2800-3000 (C-H), 1450 (CH₂ bend), 1040 (C-C), 770 (P-C)	Not readily available
1,2-bis(dicyclohexylphosphino)ethane (dcpe)	2800-3000 (C-H), 1445 (CH₂ bend), 890, 850 (P-C)	Not readily available
1,2-bis(diphenylphosphino)ethane (dppe)	3050 (C-H arom.), 1480, 1435 (C=C arom.), 740, 690 (C-H oop)	1585, 1095, 1025, 1000 (ring modes)

Note: s = strong. oop = out-of-plane.

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

Synthesis of 1,2-bis(dichlorophosphino)ethane

A detailed and reliable synthesis of 1,2-bis(dichlorophosphino)ethane can be found in the literature. One common method involves the reaction of 1,2-dichloroethane (B1671644) with phosphorus trichloride (B1173362) and phosphorus.

NMR Spectroscopy

Sample Preparation (Air-Sensitive Compounds): All manipulations should be carried out under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk line or glovebox techniques. NMR solvents should be thoroughly dried and degassed before use. Samples are prepared in J. Young NMR tubes or similar sealable tubes.

³¹P NMR Spectroscopy:

• Instrument: A multinuclear NMR spectrometer operating at a suitable frequency for ³¹P (e.g., 162 MHz on a 400 MHz spectrometer).

• Solvent: Anhydrous deuterated solvent (e.g., CDCl₃, C₆D₆).

• Standard: 85% H₃PO₄ is used as an external standard.

• Parameters: A proton-decoupled ³¹P NMR spectrum is typically acquired. Key parameters to optimize include the pulse angle, relaxation delay, and number of scans.

¹H and ¹³C NMR Spectroscopy:

• Instrument: A standard high-resolution NMR spectrometer (e.g., 400 or 500 MHz).

• Solvent: Anhydrous deuterated solvent.

• Standard: Tetramethylsilane (TMS) is used as an internal standard.

• Parameters: Standard acquisition parameters are generally sufficient. For ¹³C NMR, proton decoupling is used to simplify the spectrum.

Vibrational Spectroscopy

Sample Preparation:

• IR Spectroscopy: For liquid samples, a thin film can be prepared between two KBr or CsI plates. Solid samples can be analyzed as a KBr pellet or as a mull (e.g., Nujol).

• Raman Spectroscopy: Liquid samples can be analyzed in a glass capillary tube. Solid samples can be packed into a capillary tube or analyzed directly.

Data Acquisition:

• IR Spectroscopy: A Fourier-Transform Infrared (FTIR) spectrometer is used to record the spectrum, typically in the range of 4000-400 cm⁻¹.

• Raman Spectroscopy: A Raman spectrometer equipped with a laser excitation source (e.g., 785 nm) is used. The spectrum is typically collected over a similar range to the IR spectrum.

Logical Relationships and Experimental Workflow

The following diagrams illustrate the relationship between the parent compound and its derivatives, and a typical experimental workflow for their characterization.

Caption: Synthesis of derivatives from 1,2-bis(dichlorophosphino)ethane.

Caption: Experimental workflow for spectroscopic analysis.

assessing the stability of metal complexes derived from 1,2-bis(dichlorophosphino)ethane

For researchers, scientists, and drug development professionals, this guide provides a comparative assessment of the stability of metal complexes derived from 1,2-bis(dichlorophosphino)ethane (dcpe) and its more commonly utilized derivatives, 1,2-bis(diphenylphosphino)ethane (B154495) (dppe) and 1,2-bis(dimethylphosphino)ethane (B1345682) (dmpe). Due to the high reactivity of its P-Cl bonds, dcpe is primarily employed as a precursor for the synthesis of other phosphine (B1218219) ligands, making the isolation and stability analysis of its direct metal complexes challenging and sparsely documented. This guide, therefore, focuses on its well-studied and more stable analogues.

The stability of metal complexes is a critical factor in their application, influencing their catalytic activity, shelf-life, and in vivo behavior for therapeutic agents. Diphosphine ligands, such as dppe and dmpe, are known to form highly stable chelate complexes with a variety of transition metals. This enhanced stability is largely attributed to the chelate effect, where the bidentate nature of the ligand leads to a thermodynamically more favorable complex formation compared to monodentate phosphine ligands.

Comparative Analysis of Diphosphine Ligand-Metal Complexes

While quantitative stability constants for a wide range of metal-diphosphine complexes are not always readily available in a standardized format, the following table summarizes key properties and qualitative stability observations for dppe and dmpe, the prominent derivatives of dcpe.

Ligand	Structure	Key Properties	Metal Complex Stability
1,2-bis(diphenylphosphino)ethane (dppe)	Ph₂P(CH₂)₂PPh₂ (Ph = Phenyl)	White solid, air-stable in solid form, soluble in organic solvents.[1]	Forms very stable, five-membered chelate rings with various transition metals like palladium, platinum, and gold.[1][2][3] These complexes are generally robust and can be isolated and characterized readily. Gold(I) complexes with dppe exhibit exceptionally high thermodynamic and kinetic stability.[2]
1,2-bis(dimethylphosphino)ethane (dmpe)	Me₂P(CH₂)₂PMe₂ (Me = Methyl)	Colorless, air-sensitive liquid, soluble in organic solvents.[4]	Also forms stable chelate complexes.[4] The smaller steric bulk and stronger basicity compared to dppe can influence the geometry and reactivity of the resulting metal complexes.
1,2-bis(dichlorophosphino)ethane (dcpe)	Cl₂P(CH₂)₂PCl₂	Colorless liquid, highly reactive.	Primarily used as a synthetic precursor for other diphosphine ligands through the substitution of the chlorine atoms.[4] Direct metal complexes are less common due to the high reactivity of the P-Cl bond, which can lead to further reactions and instability.

Experimental Protocols for Determining Metal Complex Stability

The stability of metal-phosphine complexes is typically determined by measuring the equilibrium constant for the complex formation reaction in solution. Potentiometric titration and UV-Vis spectrophotometry are two common and powerful techniques for this purpose.

Potentiometric Titration

This method is based on monitoring the change in the concentration of a specific ion, often H⁺, upon complex formation.

Principle: The formation of a metal-ligand complex often involves the displacement of protons from the ligand if it has acidic protons, or competition with protons for the ligand if the ligand is a weak base. By titrating a solution containing the metal ion and the ligand with a strong acid or base and monitoring the pH, the formation curve of the complex can be constructed, and the stability constants can be calculated.

Detailed Protocol:

• Solution Preparation:

  • Prepare a stock solution of the diphosphine ligand (e.g., dppe or dmpe) of known concentration in a suitable organic solvent or mixed solvent system.

  • Prepare a stock solution of the metal salt (e.g., PdCl₂, PtCl₂) of known concentration in the same solvent system.

  • Prepare standardized solutions of a strong acid (e.g., HClO₄) and a strong, carbonate-free base (e.g., NaOH or KOH).

  • Prepare a solution of a background electrolyte (e.g., KCl, NaNO₃) to maintain a constant ionic strength throughout the titration.

• Calibration of the Electrode System:

  • Calibrate the pH meter and glass electrode using standard buffer solutions.

  • Perform a calibration titration of a known concentration of strong acid with the standardized strong base in the chosen solvent system and ionic strength to determine the electrode parameters.[5]

• Titration Procedure:

  • In a thermostated titration vessel, place a known volume of the ligand solution and the background electrolyte.[5]

  • Add a known volume of the metal salt solution to achieve the desired metal-to-ligand ratio.

  • Titrate the mixture with the standardized strong base, recording the pH or electromotive force (EMF) after each addition of the titrant.[5]

  • Perform a separate titration of the ligand in the absence of the metal ion to determine its protonation constants.

• Data Analysis:

  • Plot the pH/EMF readings against the volume of titrant added.

  • Use a suitable software program (e.g., HYPERQUAD, BEST) to analyze the titration data. The software refines the stability constants by minimizing the difference between the experimental and calculated pH values based on a defined chemical model of the species in solution.[6]

UV-Vis Spectrophotometry

This technique is applicable when the metal complex has a distinct absorption spectrum compared to the free metal ion and the ligand.

Principle: By measuring the absorbance of a series of solutions with varying concentrations of the metal ion and ligand, the concentration of the formed complex can be determined using the Beer-Lambert law. This allows for the calculation of the stability constant.

Detailed Protocol:

• Solution Preparation:

  • Prepare stock solutions of the metal salt and the diphosphine ligand of known concentrations.

  • Prepare a series of solutions with a constant concentration of the metal ion and varying concentrations of the ligand (or vice versa).

  • Alternatively, for determining the stoichiometry, prepare a series of solutions using the continuous variation method (Job's plot), where the total molar concentration of metal and ligand is kept constant, but their mole fractions are varied.[7]

• Spectrophotometric Measurements:

  • Record the UV-Vis absorption spectrum of each solution over a relevant wavelength range to identify the wavelength of maximum absorbance (λ_max) of the complex.

  • Measure the absorbance of each solution at the λ_max of the complex.

• Data Analysis:

  • For the molar ratio method, plot the absorbance versus the ligand-to-metal molar ratio. The point of inflection in the curve indicates the stoichiometry of the complex.

  • For Job's plot, plot the absorbance versus the mole fraction of the ligand. The maximum absorbance corresponds to the stoichiometry of the complex.[7]

  • The stability constant (K) can be calculated from the absorbance data using various graphical or computational methods that fit the data to the equilibrium expression for complex formation.[7][8]

Visualization of the Assessment Workflow

The following diagram illustrates the logical workflow for the synthesis and stability assessment of metal-diphosphine complexes.

Caption: A logical workflow for the synthesis and stability assessment of metal-diphosphine complexes.

References

• 1. grokipedia.com [grokipedia.com]
• 2. Stable gold(I) complexes with chelate rings: solution studies of bis(phosphino)ethane complexes and X-ray crystal structure of bis[1,2-bis(diphenylphosphino)ethane]gold(I) hexafluoroantimonate–acetone (1/1) - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. 1,2-Bis(dimethylphosphino)ethane - Wikipedia [en.wikipedia.org]
• 5. cost-nectar.eu [cost-nectar.eu]
• 6. Stability constants of complexes - Wikipedia [en.wikipedia.org]
• 7. chemistry.du.ac.in [chemistry.du.ac.in]
• 8. curresweb.com [curresweb.com]

Safety & Regulatory Compliance

Safe Disposal of 1,2-Bis(dichlorophosphino)ethane: A Comprehensive Guide for Laboratory Professionals

Essential guidelines for the safe handling and disposal of 1,2-Bis(dichlorophosphino)ethane are critical for ensuring the safety of laboratory personnel and preventing environmental contamination. This document provides a detailed, step-by-step protocol for the neutralization and disposal of this reactive organophosphorus compound, tailored for researchers, scientists, and drug development professionals.

1,2-Bis(dichlorophosphino)ethane is a highly reactive and corrosive compound that requires careful handling in a controlled laboratory environment. Its disposal necessitates a thorough understanding of its chemical properties to mitigate risks effectively. The primary hazard associated with this compound is its violent reaction with water, which produces toxic and corrosive hydrogen chloride gas. Therefore, disposal procedures must focus on a controlled quenching and neutralization process.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to adhere to the following safety protocols:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles, a face shield, and a flame-retardant laboratory coat.

• Ventilation: All handling and disposal steps must be performed in a well-ventilated chemical fume hood.

• Inert Atmosphere: Due to its air and moisture sensitivity, handle 1,2-Bis(dichlorophosphino)ethane under an inert atmosphere (e.g., argon or nitrogen) whenever possible.[1]

• Spill Kit: Ensure an appropriate spill kit is readily available. For spills, use an inert absorbent material, such as sand or vermiculite, and place the contained waste in a sealed container for disposal. Do not use water or combustible materials to clean up spills.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 1,2-Bis(dichlorophosphino)ethane relevant to its safe handling and disposal.

Property	Value	Source
Molecular Formula	C₂H₄Cl₄P₂	[2][3]
Molecular Weight	231.81 g/mol	[2][4]
Appearance	Colorless to pale yellow liquid	[5]
Boiling Point	70 °C @ 1 mmHg	[6]
Density	1.536 g/mL at 25 °C	[6]
Hazards	Corrosive, reacts with water, causes severe skin burns and eye damage, may cause respiratory irritation.	[6]
UN Number	3094 (Corrosive liquid, water-reactive, n.o.s.) or 3265 (Corrosive liquid, acidic, organic, n.o.s.)	[6][7]

Step-by-Step Laboratory Disposal Protocol

This protocol is designed for the safe neutralization of small quantities (typically < 5 g) of 1,2-Bis(dichlorophosphino)ethane in a laboratory setting.

Materials:

• 1,2-Bis(dichlorophosphino)ethane waste

• Anhydrous isopropanol (B130326) or ethanol (B145695)

• Crushed ice or an ice-water bath

• A solution of 5% sodium bicarbonate or sodium hydroxide (B78521)

• A pH meter or pH paper

• A three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen/argon inlet with a bubbler outlet to vent to the back of the fume hood.

Experimental Procedure:

• Inert Atmosphere Setup: Assemble the three-necked flask in the fume hood. Ensure a gentle flow of inert gas (nitrogen or argon) through the flask.

• Initial Quenching with Alcohol: Place a suitable volume of anhydrous isopropanol or ethanol in the flask, enough to fully dissolve and react with the 1,2-Bis(dichlorophosphino)ethane waste. Cool the alcohol to 0 °C using an ice bath.

• Slow Addition of Waste: Slowly add the 1,2-Bis(dichlorophosphino)ethane waste to the cooled, stirring alcohol dropwise using the dropping funnel. The reaction is exothermic; maintain the temperature below 25 °C. The dichlorophosphino groups will react with the alcohol to form less reactive phosphonite esters and hydrogen chloride.

• Controlled Hydrolysis: After the addition is complete and the initial exothermic reaction has subsided, slowly add crushed ice or ice-cold water to the reaction mixture while maintaining vigorous stirring and cooling. This step will hydrolyze any remaining P-Cl bonds and the phosphonite esters to form ethane-1,2-diylbis(phosphonous acid) and hydrochloric acid.

• Neutralization: Once the hydrolysis is complete and the solution has returned to room temperature, slowly add a 5% solution of sodium bicarbonate or sodium hydroxide to neutralize the acidic byproducts. Monitor the pH of the solution. Be cautious as the neutralization will generate gas (CO₂ if using bicarbonate). Continue adding the base until the pH of the solution is between 6 and 8.

• Final Disposal: The resulting neutralized aqueous solution can be disposed of as hazardous aqueous waste in accordance with local, regional, and national regulations. The container should be appropriately labeled.

Figure 1. Logical workflow for the safe disposal of 1,2-Bis(dichlorophosphino)ethane.

Conclusion

The proper disposal of 1,2-Bis(dichlorophosphino)ethane is a multi-step process that prioritizes safety through controlled reactions. By following this detailed protocol, laboratory professionals can effectively neutralize this hazardous compound, minimizing risks to themselves and the environment. Always consult your institution's specific safety guidelines and waste disposal procedures.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. epfl.ch [epfl.ch]
• 3. 1,2-Bis(diphenylphosphino)ethane - Wikipedia [en.wikipedia.org]
• 4. 1,2-Bis(dichlorophosphino)ethane, 97% | Fisher Scientific [fishersci.ca]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. 1,2-Bis(dichlorophosphino)ethane - Wikipedia [en.wikipedia.org]
• 7. mdpi.com [mdpi.com]

Safeguarding Your Research: Essential Safety and Handling of 1,2-Bis(dichlorophosphino)ethane

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides immediate, essential safety and logistical information for handling 1,2-Bis(dichlorophosphino)ethane (CAS No. 28240-69-9), a highly reactive and hazardous compound. Adherence to these procedures is critical to mitigate risks and ensure operational integrity.

Chemical Safety Profile

1,2-Bis(dichlorophosphino)ethane is a corrosive liquid that causes severe skin burns and eye damage.[1][2] It is also air and moisture-sensitive, and contact with water liberates toxic gas.[1][2][3] Due to its hazardous nature, it must be handled with extreme caution in a controlled laboratory setting.

Hazard Classification	Description	GHS Pictogram	Signal Word
Skin Corrosion/Irritation	Causes severe skin burns and eye damage.[1][2]	GHS05	Danger
Serious Eye Damage/Irritation	Causes serious eye damage.[2]	GHS05	Danger
Specific target organ toxicity (single exposure)	May cause respiratory irritation.[2]	GHS07	Warning
Hazards not otherwise classified	Reacts violently with water, liberating toxic gas.[2]

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to ensure comprehensive protection when handling this substance.

Protection Type	Specific Recommendations	Rationale
Eye and Face Protection	Chemical splash goggles meeting ANSI Z-87.1 standard. A face shield worn over safety eyewear is required when there is a risk of explosion or splash.[4][5][6]	Protects against severe eye damage from splashes.[1][2]
Skin and Body Protection	A flame-resistant lab coat (e.g., Nomex®) must be worn.[5][6] Avoid synthetic materials like polyester (B1180765) or nylon.[5][6] Wear full-length pants and fully enclosed shoes.[4]	Protects against severe skin burns and thermal burns from potential ignition.[1][5]
Hand Protection	Wear protective gloves. For enhanced protection, consider double-gloving with nitrile gloves underneath neoprene gloves.[6]	Prevents direct skin contact and chemical burns.[1]
Respiratory Protection	A dust mask type N95 (US) may be required if there is a risk of inhaling aerosols or vapors. All work should be conducted in a chemical fume hood or glove box.[1][7]	Protects against respiratory irritation.[2]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling 1,2-Bis(dichlorophosphino)ethane is crucial.

1. Preparation:

• Hazard Assessment: Before beginning any work, conduct a thorough hazard assessment and prepare a Standard Operating Procedure (SOP) for the specific process.[6][7]

• "Dry Run": Practice the entire experimental procedure with a less hazardous solvent to familiarize yourself with the manipulations.[5][7]

• Work Area Setup: All manipulations must be performed inside a certified chemical fume hood with the sash at the lowest possible position or in a glove box under an inert atmosphere.[4][7]

• Emergency Equipment: Ensure an ABC-type dry powder fire extinguisher, safety shower, and eyewash station are immediately accessible and have been recently inspected.[4][6] Do NOT use water or carbon dioxide-based fire extinguishers.[4]

• Buddy System: Never work alone when handling this chemical.[7]

2. Handling:

• Inert Atmosphere: Handle the chemical under an inert gas like argon or nitrogen to prevent contact with air and moisture.[3]

• Glassware: All glassware must be oven-dried to be free of moisture before use.[7]

• Transfers: For transferring the liquid, use a syringe or a double-tipped needle.[5] Secure the reagent bottle to a stand.[7]

• Avoid Contamination: Keep the work area clear of all other flammable materials and clutter.[7]

3. Storage:

• Store in a cool, dry, and well-ventilated place in a designated corrosives area.[1][2]

• Keep the container tightly closed and protected from air and moisture.[1][3]

Emergency and Disposal Plan

Exposure Response:

• Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[1][2]

• Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, also under the eyelids. Seek immediate medical attention.[1][2]

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[2][3]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[2][3]

Spill and Leak Procedure:

• Minor Spills: For small, manageable spills, soak up the material with an inert absorbent material (e.g., sand, vermiculite).[2][3]

• Major Spills: Evacuate the area and prevent entry.

• Containment: Place the absorbed material into a suitable, closed container for disposal as hazardous waste.[3]

• Ventilation: Ensure adequate ventilation.

Disposal Plan:

• All waste materials, including contaminated absorbents and empty containers, must be disposed of as hazardous waste through an approved waste disposal plant.[1]

• Do not mix with other waste. Handle uncleaned containers as you would the product itself.

Workflow for Safe Handling

Caption: Workflow for the safe handling of 1,2-Bis(dichlorophosphino)ethane.

References

• 1. assets.thermofisher.cn [assets.thermofisher.cn]
• 2. fishersci.com [fishersci.com]
• 3. 1,2-BIS(DICHLOROPHOSPHINO)ETHANE - Safety Data Sheet [chemicalbook.com]
• 4. Safe Handling of Pyrophoric Liquids | Environmental Health and Safety | Oregon State University [ehs.oregonstate.edu]
• 5. Pyrophoric Reagents Handling in Research Labs | Environmental Health and Safety - Office of the Vice President for Research | The University of Iowa [ehs.research.uiowa.edu]
• 6. Pyrophoric Materials - Environmental Health and Safety - Purdue University [purdue.edu]
• 7. operations.ok.ubc.ca [operations.ok.ubc.ca]